Cy5.5 amine

Core Science & Biosynthesis

The Versatility of Cy5.5 Amine in Biological Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern biological research, the ability to visualize and track molecular processes within living systems is paramount. Near-infrared (NIR) fluorescent dyes have emerged as indispensable tools for these applications, offering deep tissue penetration and minimal background autofluorescence. Among these, Cy5.5 amine stands out as a versatile and robust fluorophore. This technical guide provides an in-depth exploration of the core applications, quantitative properties, and experimental protocols associated with Cy5.5 amine, empowering researchers to effectively integrate this powerful tool into their workflows.

Core Properties and Applications

Cy5.5 amine is a derivative of the cyanine (B1664457) dye family, characterized by its emission in the near-infrared spectrum.[1] Its primary amine group provides a reactive handle for covalent conjugation to a wide array of biomolecules, including antibodies, peptides, nucleic acids, and nanoparticles.[2] This adaptability makes it a valuable reagent for a multitude of biological applications.

The key advantages of using Cy5.5 amine lie in its spectral properties. Emitting light in the NIR window (around 700 nm) allows for the deep tissue imaging necessary for in vivo studies in small animals, as light at these wavelengths is less absorbed and scattered by biological tissues.[1] This results in a higher signal-to-background ratio and enhanced sensitivity.[1]

The principal applications of Cy5.5 amine conjugates include:

• In Vivo Imaging: Tracking the biodistribution of labeled molecules, monitoring disease progression, and evaluating the efficacy of therapeutic agents.[1][3]

• Fluorescence Microscopy: Visualizing the localization and dynamics of proteins and other molecules within cells and tissues.

• Flow Cytometry: Identifying and quantifying specific cell populations based on the expression of cell surface or intracellular markers.[4]

• Targeted Drug Delivery: Labeling drug delivery vehicles, such as nanoparticles, to monitor their accumulation at target sites.[1]

Quantitative Data Summary

The selection of a fluorophore is critically dependent on its photophysical properties. The following table summarizes the key quantitative data for Cy5.5 amine, providing a basis for experimental design and instrument setup.

Property	Value	Reference(s)
Excitation Maximum (λex)	~675 nm	[4]
Emission Maximum (λem)	~694 nm	[4]
Molar Extinction Coefficient (ε)	~209,000 cm⁻¹M⁻¹
Fluorescence Quantum Yield (Φ)	~0.23	[4]
Molecular Weight	~754 g/mol

Experimental Protocols

This section provides detailed methodologies for key experiments utilizing Cy5.5 amine conjugates.

Conjugation of Cy5.5 NHS Ester to an Antibody

This protocol describes the labeling of an antibody with a Cy5.5 N-hydroxysuccinimide (NHS) ester, which readily reacts with the primary amines on the antibody.

Materials:

• Antibody (in amine-free buffer, e.g., PBS)

• Cy5.5 NHS ester

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Reaction Buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3)

• Purification column (e.g., Sephadex G-25)

Procedure:

• Antibody Preparation:

  • Dissolve the antibody in the reaction buffer at a concentration of 2-10 mg/mL.

• Dye Preparation:

  • Immediately before use, dissolve the Cy5.5 NHS ester in DMSO to a concentration of 10 mg/mL.

• Conjugation Reaction:

  • Slowly add the dissolved Cy5.5 NHS ester to the antibody solution while gently vortexing. A common starting point is a 10:1 molar ratio of dye to antibody.

  • Incubate the reaction for 1-2 hours at room temperature, protected from light.

• Purification:

  • Remove unreacted dye by passing the reaction mixture through a desalting column equilibrated with PBS.

  • The labeled antibody will elute first.

• Characterization:

  • Determine the degree of labeling by measuring the absorbance of the conjugate at 280 nm (for protein) and ~675 nm (for Cy5.5).

In Vivo Imaging of a Cy5.5-Labeled Probe

This protocol outlines a general procedure for in vivo imaging in a mouse model using a Cy5.5-labeled targeting probe.

Materials:

• Cy5.5-labeled probe (e.g., antibody, peptide, or nanoparticle)

• Animal model (e.g., tumor-bearing mouse)

• In vivo imaging system with appropriate NIR filters

• Anesthesia

Procedure:

• Animal Preparation:

  • Anesthetize the animal according to approved protocols.

• Probe Administration:

  • Inject the Cy5.5-labeled probe intravenously (tail vein) or via the desired route of administration. The dose will depend on the specific probe and target.

• Image Acquisition:

  • Acquire fluorescence images at various time points post-injection (e.g., 1, 4, 24, 48 hours) to determine the optimal imaging window.

  • Use appropriate excitation and emission filters for Cy5.5 (e.g., excitation ~675 nm, emission ~700 nm).

• Data Analysis:

  • Quantify the fluorescence intensity in regions of interest (e.g., tumor vs. background tissue) to assess targeting efficiency.

• Ex Vivo Analysis (Optional):

  • At the end of the experiment, euthanize the animal and excise organs of interest for ex vivo imaging to confirm the in vivo findings.[3]

Cellular Imaging with Cy5.5-Labeled Nanoparticles using Fluorescence Microscopy

This protocol describes the use of Cy5.5-labeled nanoparticles for visualizing cellular uptake.

Materials:

• Cells cultured on glass-bottom dishes or coverslips

• Cy5.5-labeled nanoparticles

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• Fixative (e.g., 4% paraformaldehyde in PBS)

• Mounting medium with DAPI (for nuclear counterstaining)

• Fluorescence microscope with appropriate filters for DAPI and Cy5.5

Procedure:

• Cell Seeding:

  • Seed cells onto glass-bottom dishes or coverslips and allow them to adhere overnight.

• Nanoparticle Incubation:

  • Treat the cells with Cy5.5-labeled nanoparticles at the desired concentration in complete cell culture medium.

  • Incubate for a specified period (e.g., 4-24 hours) to allow for cellular uptake.

• Washing:

  • Gently wash the cells three times with warm PBS to remove unbound nanoparticles.

• Fixation:

  • Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

• Washing:

  • Wash the cells three times with PBS.

• Mounting:

  • Mount the coverslips onto microscope slides using mounting medium containing DAPI.

• Imaging:

  • Visualize the cells using a fluorescence microscope. Acquire images in the DAPI channel (blue, for nuclei) and the Cy5.5 channel (far-red, for nanoparticles).

Visualizing Workflows and Pathways

Graphviz diagrams are provided below to illustrate key experimental workflows and conceptual relationships involving Cy5.5 amine.

Antibody Conjugation Workflow

In Vivo Imaging Experimental Flow

Targeted Drug Delivery and Imaging Pathway

References

• 1. lifetein.com [lifetein.com]
• 2. Cy5.5 Fluorescent Dye Oligonucleotide Labeling [biosyn.com]
• 3. Distribution and accumulation of Cy5.5-labeled thermally cross-linked superparamagnetic iron oxide nanoparticles in the tissues of ICR mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cy®5.5 Antibody Conjugates | Cell Signaling Technology [cellsignal.com]

Cy5.5 Amine: A Comprehensive Technical Guide to its Spectral Properties and Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core spectral properties of Cy5.5 amine, a near-infrared (NIR) fluorescent dye. This document details its excitation and emission characteristics, provides experimental protocols for its use, and illustrates its application in biological research through workflow and signaling pathway diagrams.

Core Spectral Properties of Cy5.5 Amine

Cy5.5 amine is a versatile fluorescent probe valued for its emission in the near-infrared spectrum, which allows for deep tissue penetration and minimal autofluorescence from biological samples.[1] Its primary amine group facilitates covalent conjugation to a variety of biomolecules, including proteins, peptides, and oligonucleotides, making it a powerful tool for in vivo imaging and diagnostic applications.[1][2]

Quantitative Spectral Data

The following table summarizes the key spectral properties of Cy5.5 amine, compiled from various sources. These values can be used for instrument setup and experimental design.

Parameter	Value	Source(s)
Peak Excitation Wavelength (λex)	673 - 684 nm	[2]
Peak Emission Wavelength (λem)	707 - 710 nm	[2][3]
Molar Extinction Coefficient (ε)	~198,000 - 209,000 M⁻¹cm⁻¹	[2]
Fluorescence Quantum Yield (Φ)	~0.2	[2]
Recommended Laser Line	670-680 nm
Common Solvents	DMSO, DMF, DCM	[2]

Experimental Protocols

This section provides detailed methodologies for the measurement of Cy5.5 amine's fluorescence spectrum and a standard protocol for its conjugation to antibodies for use in cellular imaging.

Protocol 1: Measurement of Excitation and Emission Spectra

This protocol outlines the procedure for determining the fluorescence excitation and emission spectra of Cy5.5 amine using a spectrofluorometer.

Materials:

• Cy5.5 amine

• Anhydrous Dimethyl Sulfoxide (DMSO) or Phosphate-Buffered Saline (PBS), pH 7.4

• Quartz cuvettes

• Spectrofluorometer

Procedure:

• Sample Preparation:

  • Prepare a stock solution of Cy5.5 amine in anhydrous DMSO.

  • For spectral measurement, dilute the stock solution in a suitable buffer (e.g., PBS) to a final concentration that results in an absorbance of less than 0.1 at the excitation maximum to avoid inner filter effects.

• Instrument Setup:

  • Turn on the spectrofluorometer and allow the lamp to warm up for the recommended time.

  • Set the excitation and emission slit widths to an appropriate value (e.g., 5 nm) to balance signal intensity and spectral resolution.

• Excitation Spectrum Measurement:

  • Set the emission monochromator to the expected emission maximum of Cy5.5 amine (~710 nm).

  • Scan the excitation monochromator over a range of wavelengths (e.g., 550 nm to 700 nm).

  • Record the fluorescence intensity at each excitation wavelength to generate the excitation spectrum. The peak of this spectrum corresponds to the excitation maximum (λex).

• Emission Spectrum Measurement:

  • Set the excitation monochromator to the determined excitation maximum (λex).

  • Scan the emission monochromator over a range of wavelengths (e.g., 680 nm to 800 nm).

  • Record the fluorescence intensity at each emission wavelength to generate the emission spectrum. The peak of this spectrum corresponds to the emission maximum (λem).

• Data Analysis:

  • Correct the spectra for instrument-specific variations in lamp intensity and detector response if required.

  • Normalize the spectra to the peak intensity for comparison.

Protocol 2: Antibody Conjugation with Cy5.5 Amine

This protocol describes the covalent labeling of an antibody with Cy5.5 amine for applications such as fluorescence microscopy and flow cytometry. The free amine group on Cy5.5 can be conjugated to carboxyl groups on the antibody using a carbodiimide (B86325) crosslinker like EDC.

Materials:

• Antibody to be labeled

• Cy5.5 amine

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• N-hydroxysuccinimide (NHS)

• Conjugation Buffer (e.g., 0.1 M MES, pH 6.0)

• Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.5)

• Purification column (e.g., size-exclusion chromatography)

Procedure:

• Antibody Preparation:

  • Dissolve the antibody in the conjugation buffer at a concentration of 1-5 mg/mL.

• Activation of Antibody Carboxyl Groups:

  • Add a 100-fold molar excess of EDC and a 50-fold molar excess of NHS to the antibody solution.

  • Incubate for 15 minutes at room temperature.

• Conjugation Reaction:

  • Dissolve Cy5.5 amine in a small amount of anhydrous DMSO.

  • Add the dissolved Cy5.5 amine to the activated antibody solution at a molar ratio of 10:1 to 20:1 (dye:antibody).

  • Incubate for 2 hours at room temperature in the dark with gentle stirring.

• Quenching the Reaction:

  • Add the quenching buffer to a final concentration of 100 mM to stop the reaction.

  • Incubate for 10 minutes at room temperature.

• Purification of the Conjugate:

  • Remove unconjugated dye by passing the reaction mixture through a size-exclusion chromatography column equilibrated with a suitable storage buffer (e.g., PBS).

  • The first colored fraction to elute will be the labeled antibody.

• Characterization:

  • Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for the antibody) and at the excitation maximum of Cy5.5 (~675 nm).

Visualization of Workflows and Signaling Pathways

The following diagrams, generated using the DOT language, illustrate a typical experimental workflow for bioconjugation and a conceptual signaling pathway that can be studied using Cy5.5 amine.

Caption: Workflow for the conjugation of Cy5.5 amine to an antibody.

Caption: Conceptual diagram of FRET-based detection of protein-protein interaction in a signaling pathway.

Applications in Research

Cy5.5 amine's favorable spectral properties make it a valuable tool in various research areas:

• In Vivo Imaging: Its near-infrared emission allows for deep tissue imaging in small animals to study disease progression, track drug delivery, and monitor therapeutic responses.[1]

• Fluorescence Resonance Energy Transfer (FRET): Cy5.5 can serve as an acceptor fluorophore in FRET-based assays to study protein-protein interactions, conformational changes in biomolecules, and signaling pathway dynamics.

• Receptor Tracking: When conjugated to a ligand, Cy5.5 amine can be used to visualize and track the movement and localization of specific receptors on the cell surface and within intracellular compartments. A study has demonstrated the use of a Cy5.5-labeled probe to measure the biochemistry of the asialoglycoprotein receptor in vivo.[4]

• Flow Cytometry and Fluorescence Microscopy: Antibodies and other targeting molecules labeled with Cy5.5 are routinely used for the identification and quantification of specific cell populations and for visualizing the distribution of target molecules within cells and tissues.

References

• 1. lifetein.com [lifetein.com]
• 2. Cy5.5 amine, 2097714-45-7 | BroadPharm [broadpharm.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. Cy5.5-DTPA-galactosyl-dextran: a fluorescent probe for in vivo measurement of receptor biochemistry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to Cy5.5 Amine: Properties and Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical and chemical properties of Cy5.5 amine, a near-infrared (NIR) fluorescent dye. It includes detailed experimental protocols for its use in labeling biomolecules and offers visual representations of key workflows to support researchers in drug development and other scientific fields.

Core Physical and Chemical Properties

Cy5.5 amine is a reactive, near-infrared fluorescent dye valued for its applications in in-vivo imaging and other fluorescence-based assays where minimizing background fluorescence is critical.[1][2] Its core properties are summarized below.

Spectral and Physicochemical Properties

Property	Value	Reference(s)
Molecular Formula	C₄₆H₅₈Cl₂N₄O	[1][3]
Molecular Weight	753.9 g/mol	[1][3]
Appearance	Purple to purplish-red solid	[3][4]
Excitation Maximum (λex)	673 - 684 nm	[1][5][6]
Emission Maximum (λem)	701 - 710 nm	[4][5][7]
Molar Extinction Coefficient (ε)	198,000 - 209,000 L·mol⁻¹·cm⁻¹	[1][5]
Fluorescence Quantum Yield (Φ)	0.2	[1][5]

Solubility and Stability

Property	Description	Reference(s)
Solubility	Good solubility in polar organic solvents such as DMSO, DMF, and DCM. Practically insoluble in water (< 2 µM).	[1][5]
Storage Conditions	Store at -20°C in the dark, desiccated. Can be transported at room temperature for up to 3 weeks. Avoid prolonged exposure to light. Stock solutions can be stored at -80°C for up to 6 months or -20°C for up to 1 month.	[4][5]

Experimental Protocols

The primary amine group of Cy5.5 amine allows for its conjugation to various electrophilic groups, such as NHS esters and epoxides, making it a versatile tool for labeling biomolecules.[5][8]

Protein Labeling with Cy5.5 Amine

This protocol outlines the general steps for conjugating Cy5.5 amine to a protein, such as an antibody.

Materials:

• Protein of interest (2-10 mg/mL)

• Cy5.5 amine

• Labeling Buffer: 0.1 M sodium bicarbonate buffer, pH 8.5-9.0

• Anhydrous Dimethylformamide (DMF) or Dimethylsulfoxide (DMSO)

• Purification column (e.g., Sephadex G-25)

• 1.5 M Hydroxylamine (B1172632), pH 8.5 (optional, for reaction termination)

Procedure:

• Protein Preparation: Dissolve approximately 10 mg of the protein in 1 mL of 0.1 M sodium bicarbonate buffer.[9] Ensure the buffer does not contain primary amines like Tris or glycine, as these will compete with the labeling reaction.[10] If necessary, dialyze the protein against the labeling buffer.[10][11]

• Dye Preparation: Dissolve Cy5.5 amine in DMF or DMSO to a concentration of 10 mg/mL immediately before use.[9]

• Conjugation Reaction: While vortexing the protein solution, slowly add 50-100 µL of the reactive dye solution.[9] The optimal molar ratio of dye to protein should be determined empirically, but a starting point of a 10:1 to 20:1 ratio is recommended.[12]

• Incubation: Incubate the reaction mixture for 1 hour at room temperature with continuous stirring.[9]

• Reaction Termination (Optional): To stop the reaction, add 0.1 mL of 1.5 M hydroxylamine (pH 8.5) and incubate for an additional hour at room temperature.[9]

• Purification: Separate the labeled protein from the unreacted dye using a size-exclusion chromatography column, such as Sephadex G-25.[12]

• Determination of Degree of Labeling (DOL): Measure the absorbance of the conjugate at 280 nm (for the protein) and at the absorption maximum of Cy5.5 (around 680 nm). The DOL can then be calculated to determine the average number of dye molecules per protein.[9]

Workflow for Protein Labeling with Cy5.5 Amine.

Oligonucleotide Labeling with Cy5.5 Amine

This protocol details the labeling of an amine-modified oligonucleotide with an NHS ester of a compatible dye, a common strategy for incorporating fluorescent labels. The principle can be adapted for Cy5.5 amine if it is first activated or if the oligonucleotide is modified with a group reactive towards the amine. A more direct approach involves using an amine-modified oligonucleotide and a succinimidyl ester (SE) derivative of the dye.

Materials:

• Amine-modified oligonucleotide

• Cy5.5 NHS ester

• Labeling Buffer: 0.1 M sodium bicarbonate or sodium borate (B1201080) buffer, pH 8.5-9.3

• Anhydrous DMSO or DMF

• Nuclease-free water

• Purification system (e.g., HPLC or gel electrophoresis)

Procedure:

• Oligonucleotide Preparation: Dissolve the amine-modified oligonucleotide in the labeling buffer.

• Dye Preparation: Freshly prepare a solution of Cy5.5 NHS ester in anhydrous DMSO or DMF.[13]

• Conjugation: Add the dye solution to the oligonucleotide solution. The reaction is typically carried out at room temperature for at least 2 hours or overnight.[14]

• Purification: Purify the labeled oligonucleotide from the excess dye and unconjugated starting material using reverse-phase HPLC or gel electrophoresis.[15][16]

References

• 1. Cy5.5 amine, 2097714-45-7 | BroadPharm [broadpharm.com]
• 2. Cyanine5.5 amine | AxisPharm [axispharm.com]
• 3. Cyanine5.5 amine CAS#: 2097714-45-7 [m.chemicalbook.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. lumiprobe.com [lumiprobe.com]
• 6. Spectrum [Cy5.5 (Cyanine-5.5)] | AAT Bioquest [aatbio.com]
• 7. Cyanine 5.5 amine [equivalent to Cy5.5(R) amine] | AAT Bioquest | Biomol.com [biomol.com]
• 8. apexbt.com [apexbt.com]
• 9. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 10. assaygenie.com [assaygenie.com]
• 11. Protein Cy5 Labeling Kit (ab288096) is not available | Abcam [abcam.com]
• 12. docs.aatbio.com [docs.aatbio.com]
• 13. benchchem.com [benchchem.com]
• 14. glenresearch.com [glenresearch.com]
• 15. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - JP [thermofisher.com]
• 16. Cy5.5 Fluorescent Dye Oligonucleotide Labeling [biosyn.com]

Navigating the Spectrum: A Technical Guide to Cy5.5 Amine Solubility

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility characteristics of Cy5.5 amine, a near-infrared (NIR) fluorescent dye, in dimethyl sulfoxide (B87167) (DMSO) and various aqueous buffers. Understanding the solubility of this crucial reagent is paramount for its effective use in bioconjugation, in vivo imaging, and other fluorescence-based applications. This document outlines quantitative solubility data, detailed experimental protocols, and logical workflows to ensure optimal handling and performance of Cy5.5 amine in a laboratory setting.

Core Concepts: Understanding Cy5.5 Amine Solubility

Cy5.5 amine is a non-sulfonated cyanine (B1664457) dye, a class of molecules known for their bright fluorescence and applications in biological labeling.[1] A key characteristic of non-sulfonated cyanine dyes is their inherently low solubility in aqueous solutions.[2][3][4][5][6] This property necessitates the use of organic co-solvents, most commonly DMSO, to achieve efficient dissolution and subsequent use in aqueous environments typical for biological experiments.[1][2][3][]

The limited aqueous solubility also makes non-sulfonated cyanine dyes like Cy5.5 amine prone to aggregation in water-based buffers.[3][4][6][8][9] This aggregation can lead to fluorescence quenching, diminishing the signal and impacting the accuracy of experimental results. Therefore, careful preparation of stock and working solutions is critical.

Quantitative Solubility Data

The solubility of Cy5.5 amine has been determined in various solvents. The following tables summarize the available quantitative data for easy comparison.

Table 1: Solubility of Cy5.5 Amine in Organic Solvents

Solvent	Solubility	Notes
DMSO	100 mg/mL (132.65 mM)	Requires sonication for complete dissolution.[10][11]
DMSO	≥48 mg/mL	-
DMF	Soluble	Specific quantitative data not readily available.[12]
DCM	Soluble	Specific quantitative data not readily available.[12]

Table 2: Formulations for Suspended Solutions in Aqueous Media

For in vivo applications, Cy5.5 amine is often prepared as a suspended solution using co-solvents and excipients.

Formulation Components	Final Concentration of Cy5.5 Amine	Notes
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	2.08 mg/mL (2.76 mM)	Requires sonication; results in a suspended solution.[10][11]
10% DMSO, 90% (20% SBE-β-CD in Saline)	2.08 mg/mL (2.76 mM)	Requires sonication; results in a suspended solution.[10][11]

Experimental Protocols

Adherence to proper experimental protocols is essential for working with Cy5.5 amine. The following sections provide detailed methodologies for preparing stock solutions and for a typical bioconjugation reaction.

Preparation of Cy5.5 Amine Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution of Cy5.5 amine in DMSO.

Materials:

• Cy5.5 amine powder

• Anhydrous or newly opened DMSO[10]

• Vortex mixer

• Ultrasonic bath

Procedure:

• Allow the vial of Cy5.5 amine powder to equilibrate to room temperature before opening to prevent moisture condensation.

• Add the desired volume of DMSO to the vial to achieve the target concentration (e.g., for a 10 mg/mL solution, add 100 µL of DMSO to 1 mg of Cy5.5 amine).

• Vortex the solution thoroughly.

• If precipitation or incomplete dissolution is observed, place the vial in an ultrasonic bath and sonicate until the solution is clear.[10][11]

• Store the stock solution at -20°C or -80°C, protected from light and moisture.[10][13] For long-term storage (months to years), -20°C is recommended.[13]

General Protocol for Bioconjugation to a Protein

This protocol outlines the general steps for conjugating Cy5.5 amine to a protein using an amine-reactive crosslinker, such as an NHS ester. The free amine group on Cy5.5 amine can be reacted with activated esters and other electrophilic reagents.[14]

Materials:

• Cy5.5 amine stock solution in DMSO

• Protein to be labeled in an amine-free buffer (e.g., PBS)

• Amine-reactive crosslinker (e.g., NHS ester of a molecule to be conjugated)

• Reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-8.5)[15]

• Purification column (e.g., gel filtration)

Procedure:

• Prepare the protein solution in the reaction buffer at an optimal concentration (typically 1-10 mg/mL).[15]

• If the molecule to be conjugated is not already activated, perform the activation step according to the manufacturer's protocol (e.g., activating a carboxylic acid with EDC and NHS).

• Add the activated molecule (e.g., NHS ester) to the protein solution.

• Add the Cy5.5 amine stock solution to the reaction mixture. The final concentration of DMSO should ideally be kept low (5-20%) to avoid protein denaturation.[2][3][]

• Incubate the reaction at room temperature for at least 4 hours or overnight on ice, with gentle mixing.[15]

• Purify the labeled protein from the excess dye and reagents using a suitable method, such as gel filtration chromatography.[15]

Visualization of Workflows and Concepts

The following diagrams, generated using Graphviz, illustrate key workflows and logical relationships related to the handling and use of Cy5.5 amine.

Caption: Logical diagram of Cy5.5 amine solubility.

Caption: Experimental workflow for bioconjugation.

Conclusion

The successful application of Cy5.5 amine in research and development hinges on a clear understanding of its solubility properties. While highly soluble in DMSO, its poor aqueous solubility and tendency to aggregate in buffers require careful handling and the use of co-solvents. By following the detailed protocols and understanding the principles outlined in this guide, researchers can confidently prepare and utilize Cy5.5 amine for a wide range of fluorescence-based applications, ensuring reliable and reproducible results. The sulfonated counterparts of Cy5.5 offer a water-soluble alternative for applications where organic co-solvents are not desirable.[3][8]

References

• 1. Reactive Cyanines | AAT Bioquest [aatbio.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. materials.alfachemic.com [materials.alfachemic.com]
• 5. Substituent Effects on the Solubility and Electronic Properties of the Cyanine Dye Cy5: Density Functional and Time-Dependent Density Functional Theory Calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 8. creative-diagnostics.com [creative-diagnostics.com]
• 9. researchgate.net [researchgate.net]
• 10. medchemexpress.com [medchemexpress.com]
• 11. file.medchemexpress.com [file.medchemexpress.com]
• 12. Cy5.5 amine, 2097714-45-7 | BroadPharm [broadpharm.com]
• 13. medkoo.com [medkoo.com]
• 14. lumiprobe.com [lumiprobe.com]
• 15. acebiolab.com [acebiolab.com]

Cy5.5 Amine: A Technical Guide to its Core Photophysical Properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core photophysical properties of Cy5.5 amine, a near-infrared (NIR) fluorescent dye. This document focuses on its quantum yield and molar extinction coefficient, critical parameters for quantitative fluorescence applications in research and drug development. Detailed experimental protocols for the determination of these properties are also provided.

Core Photophysical Properties of Cy5.5 Amine

Cy5.5 amine is a reactive fluorescent dye characterized by its strong absorption and emission in the near-infrared spectrum, making it an ideal candidate for applications requiring deep tissue penetration and minimal background autofluorescence.[1][2] The key photophysical parameters, quantum yield and molar extinction coefficient, quantify the efficiency of its fluorescence.

Data Presentation

The following table summarizes the key quantitative data for Cy5.5 amine and its commonly used derivative, Cy5.5 NHS ester.

Property	Cy5.5 Amine	Cy5.5 NHS Ester	Unit
Molar Extinction Coefficient (ε)	209,000[3]	190,000 - 209,000[4][5]	M⁻¹cm⁻¹
Fluorescence Quantum Yield (Φ)	0.2[2][3]	0.2 - 0.28[4][6]	-
Excitation Maximum (λex)	673[3]	673 - 684[4]	nm
Emission Maximum (λem)	707[3]	694 - 710[6]	nm

Experimental Protocols

Accurate determination of the quantum yield and molar extinction coefficient is crucial for the reliable application of Cy5.5 amine in quantitative assays. The following sections detail the standard experimental protocols for these measurements.

Measurement of Molar Extinction Coefficient

The molar extinction coefficient (ε) is a measure of how strongly a chemical species absorbs light at a given wavelength.[6] It is determined using the Beer-Lambert law, which states that the absorbance of a solution is directly proportional to the concentration of the absorbing species and the path length of the light through the solution.[2][6]

Protocol:

• Preparation of Stock Solution: Accurately weigh a small amount of Cy5.5 amine and dissolve it in a spectroscopic grade solvent (e.g., DMSO, DMF) to prepare a stock solution of known concentration.[7]

• Serial Dilutions: Prepare a series of dilutions of the stock solution with the same solvent. Aim for a concentration range that yields absorbance values between 0.1 and 1.0, the linear range of most spectrophotometers.

• Spectrophotometer Measurement:

  • Use a calibrated UV-Vis spectrophotometer.

  • Use the pure solvent as a blank to zero the instrument.

  • Measure the absorbance of each dilution at the wavelength of maximum absorbance (λmax), which is approximately 673 nm for Cy5.5 amine.[3]

• Data Analysis:

  • Plot the measured absorbance at λmax against the corresponding concentration for each dilution.

  • Perform a linear regression on the data points. The plot should yield a straight line passing through the origin, confirming the validity of the Beer-Lambert law in this concentration range.

  • The molar extinction coefficient (ε) is calculated from the slope of the line, as given by the Beer-Lambert equation: A = εcl, where A is absorbance, c is concentration, and l is the path length of the cuvette (typically 1 cm).[4][8] Therefore, ε = Slope / l.

Workflow for Determining Molar Extinction Coefficient.

Measurement of Fluorescence Quantum Yield

The fluorescence quantum yield (Φ) represents the efficiency of the fluorescence process, defined as the ratio of photons emitted to photons absorbed.[9] The most common and reliable method for measuring the quantum yield of a fluorescent dye in solution is the comparative method, which involves using a well-characterized standard with a known quantum yield.[3][9]

Protocol:

• Selection of a Standard: Choose a fluorescence standard with a known quantum yield and with absorption and emission spectra that overlap with Cy5.5 amine. A suitable standard for Cy5.5 is, for example, a well-characterized cyanine (B1664457) dye in the same solvent.

• Preparation of Solutions:

  • Prepare a series of dilutions for both the Cy5.5 amine (test) and the standard in the same spectroscopic grade solvent.

  • The concentrations should be adjusted so that the absorbance at the excitation wavelength is low (typically < 0.1) to avoid inner filter effects.[3]

• Absorbance and Fluorescence Measurements:

  • Measure the absorbance spectra of all solutions using a UV-Vis spectrophotometer.

  • Measure the fluorescence emission spectra of all solutions using a spectrofluorometer. It is crucial to use the same excitation wavelength, slit widths, and other instrument settings for both the test and standard samples.

• Data Analysis:

  • Integrate the area under the fluorescence emission spectrum for each solution.

  • Plot the integrated fluorescence intensity versus the absorbance at the excitation wavelength for both the test and the standard.

  • The data for each compound should yield a straight line. Determine the slope (gradient) of each line.

  • The quantum yield of the Cy5.5 amine (Φ_test) is calculated using the following equation: Φ_test = Φ_std * (Grad_test / Grad_std) * (η_test² / η_std²) where Φ_std is the quantum yield of the standard, Grad_test and Grad_std are the gradients of the plots for the test and standard, and η_test and η_std are the refractive indices of the test and standard solutions (if the same solvent is used, this term is 1).[10]

Workflow for Determining Fluorescence Quantum Yield.

Logical Relationship of Photophysical Parameters

The molar extinction coefficient and quantum yield are interconnected in determining the overall brightness of a fluorophore. A high molar extinction coefficient signifies a high probability of absorbing a photon, while a high quantum yield indicates a high probability that the absorbed energy will be emitted as a fluorescent photon.

Relationship between Core Properties and Molecular Brightness.

References

• 1. ir.library.oregonstate.edu [ir.library.oregonstate.edu]
• 2. How to Calculate Molar Absorptivity: 8 Steps (with Pictures) [wikihow.com]
• 3. chem.uci.edu [chem.uci.edu]
• 4. smart.dhgate.com [smart.dhgate.com]
• 5. researchgate.net [researchgate.net]
• 6. How to Calculate Molar Absorptivity: A Step-by-Step Guide - Housing Innovations [dev.housing.arizona.edu]
• 7. researchgate.net [researchgate.net]
• 8. Calculate Molar Absorptivity from a Graph [sourcetable.com]
• 9. static.horiba.com [static.horiba.com]
• 10. agilent.com [agilent.com]

A Deep Dive into Cy5.5 Amine Conjugation Chemistry: A Technical Guide for Researchers

For researchers, scientists, and drug development professionals, the precise and efficient conjugation of fluorescent dyes to biomolecules is paramount for a multitude of applications, from in vivo imaging to immunoassays. Cyanine 5.5 (Cy5.5), a near-infrared (NIR) fluorescent dye, is a popular choice for these applications due to its favorable spectral properties that minimize background autofluorescence. This technical guide provides an in-depth exploration of the core chemistry behind Cy5.5 amine conjugation, detailed experimental protocols, and troubleshooting strategies to ensure successful and reproducible labeling.

Core Principles: The Chemistry of Cy5.5 Amine Conjugation

The most prevalent method for conjugating Cy5.5 to biomolecules, such as proteins, antibodies, and amine-modified oligonucleotides, involves the use of a Cy5.5 N-hydroxysuccinimidyl (NHS) ester. This reaction, a form of acylation, targets primary amines (—NH₂) present on the biomolecule, most commonly the ε-amine of lysine (B10760008) residues and the N-terminal α-amine.

The NHS ester is a highly reactive group that readily couples with nucleophilic primary amines in an aqueous environment. The reaction proceeds via a nucleophilic attack of the unprotonated amine on the carbonyl carbon of the NHS ester. This results in the formation of a stable amide bond, covalently linking the Cy5.5 dye to the biomolecule, and the release of N-hydroxysuccinimide as a byproduct.

The efficiency of this reaction is highly dependent on the pH of the reaction buffer. An alkaline pH, typically between 8.0 and 9.0, is required to ensure that a sufficient proportion of the primary amines on the biomolecule are in their unprotonated, nucleophilic state.[1][2][3][4][5][6] However, at excessively high pH values, the hydrolysis of the NHS ester becomes a competing reaction, which can reduce the overall labeling efficiency.[2][3][4][6]

References

• 1. NHS ester protocol for labeling proteins [abberior.rocks]
• 2. interchim.fr [interchim.fr]
• 3. lumiprobe.com [lumiprobe.com]
• 4. jenabioscience.com [jenabioscience.com]
• 5. benchchem.com [benchchem.com]
• 6. acebiolab.com [acebiolab.com]

A Technical Guide to Cy5.5 Amine for Near-Infrared In Vivo Imaging

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Cy5.5 amine, a near-infrared (NIR) fluorescent dye, for its application in in vivo imaging. This guide covers the core chemical and spectral properties, detailed experimental protocols for bioconjugation and imaging, and a comparative analysis with other relevant fluorophores, enabling researchers to effectively integrate Cy5.5 amine into their preclinical and drug development workflows.

Core Properties of Cy5.5 Amine

Cy5.5 amine is a functionalized cyanine (B1664457) dye widely used for labeling biomolecules in the near-infrared window.[1][2] Its free amine group allows for straightforward conjugation to a variety of molecules, including proteins, peptides, and nanoparticles, that possess reactive carboxylic acids or activated esters (e.g., NHS esters).[2][3] The fluorescence emission of Cy5.5 in the NIR spectrum (around 700 nm) is particularly advantageous for in vivo imaging due to reduced light absorption and scattering by biological tissues, leading to deeper tissue penetration and higher signal-to-background ratios compared to fluorophores emitting in the visible range.[4]

Chemical and Physical Properties

A summary of the key chemical and physical properties of Cy5.5 amine is presented in Table 1.

Property	Value	Reference(s)
Chemical Formula	C₄₆H₅₈Cl₂N₄O	[2]
Molecular Weight	753.9 g/mol	[2]
Appearance	Dark blue powder	[5][6]
Solubility	Good in DMSO, DMF; Practically insoluble in water	[2][5]
Storage Conditions	-20°C in the dark, desiccated	[2][5]
Long-term Storage	Up to 24 months at -20°C	[5]
Shipping Conditions	Ambient temperature	[2]

Spectral Properties

The spectral characteristics of Cy5.5 amine make it an excellent candidate for in vivo NIR imaging. Table 2 provides a compilation of its key spectral properties from various sources.

Spectral Property	Value Range	Reference(s)
Excitation Maximum (λex)	673 - 684 nm	[1][2][5]
Emission Maximum (λem)	701 - 710 nm	[1][2][5][7]
Molar Extinction Coefficient (ε)	190,000 - 209,000 M⁻¹cm⁻¹	[2][8]
Fluorescence Quantum Yield (Φ)	0.2 - 0.28	[2][5][8]

Comparison with Other Near-Infrared Dyes

The selection of a fluorescent dye is critical for the success of in vivo imaging studies. Table 3 provides a comparison of Cy5.5 with other commonly used NIR dyes.

Feature	Cy5.5	Cy5	IRDye 800CW
Excitation Maximum (λex)	~675 nm	~646 nm	~774 nm
Emission Maximum (λem)	~694 nm	~662 nm	~789 nm
Molar Extinction Coefficient (ε)	~250,000 M⁻¹cm⁻¹	~250,000 M⁻¹cm⁻¹	~240,000 M⁻¹cm⁻¹
Quantum Yield (Φ)	~0.23	~0.2	~0.12
Key Features & Applications	Good brightness, suitable for labeling antibodies and peptides for deep-tissue imaging.	Bright far-red fluorescence, suitable for superficial imaging and microscopy.	Lower tissue autofluorescence, enhanced tumor-to-background ratio.
Reference(s)	[9]	[6][9]	[10]

Experimental Protocols

Protein Labeling with Cy5.5 Amine (via EDC/NHS Chemistry)

This protocol describes the conjugation of Cy5.5 amine to a protein containing carboxyl groups using EDC and NHS chemistry.

Materials:

• Cy5.5 amine

• Protein to be labeled (in amine-free buffer, e.g., MES)

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• N-Hydroxysuccinimide (NHS)

• Anhydrous Dimethylsulfoxide (DMSO)

• Reaction Buffer: 0.1 M MES buffer, pH 6.0

• Purification column (e.g., Sephadex G-25)

• Phosphate-Buffered Saline (PBS), pH 7.4

Procedure:

• Prepare Protein Solution: Dissolve the protein in the reaction buffer at a concentration of 2-10 mg/mL.

• Prepare Dye Solution: Immediately before use, dissolve Cy5.5 amine in anhydrous DMSO to a concentration of 10 mg/mL.

• Activate Carboxyl Groups: Add a 10-fold molar excess of EDC and a 20-fold molar excess of NHS to the protein solution. Incubate for 15 minutes at room temperature.

• Labeling Reaction: Slowly add the dissolved Cy5.5 amine to the activated protein solution. The molar ratio of dye to protein should be optimized but typically ranges from 10:1 to 20:1. Incubate the reaction for 2 hours at room temperature in the dark with gentle stirring.

• Purification: Separate the Cy5.5-labeled protein from the unconjugated dye and reaction byproducts using a desalting column (e.g., Sephadex G-25) pre-equilibrated with PBS. The first colored band to elute is the labeled protein.

• Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for the protein) and at the absorbance maximum of Cy5.5 (~675 nm).

Workflow for Protein Labeling with Cy5.5 Amine.

In Vivo Imaging Protocol for Tumor Targeting

This protocol outlines a general procedure for in vivo imaging of tumors in a mouse model using a Cy5.5-labeled targeting agent (e.g., antibody or peptide).

Materials:

• Tumor-bearing mice (e.g., xenograft model)

• Cy5.5-labeled targeting probe

• Sterile PBS

• Anesthesia (e.g., isoflurane)

• In vivo imaging system with appropriate NIR filters

Procedure:

• Animal Preparation: Anesthetize the mouse using an induction chamber with 2-3% isoflurane (B1672236) and maintain anesthesia with 1-2% isoflurane via a nose cone. To minimize autofluorescence, it is recommended to feed the mice a chlorophyll-free diet for at least one week prior to imaging.

• Probe Administration: Dilute the Cy5.5-labeled probe to the desired concentration in sterile PBS. A typical dose is 1-2 nmol per mouse, administered via tail vein injection (100-200 µL).

• Image Acquisition:

  • Acquire a baseline (pre-injection) image to assess autofluorescence.

  • Acquire images at various time points post-injection (e.g., 1, 4, 24, 48, 72 hours) to determine the optimal imaging window.

  • Use appropriate filter sets for Cy5.5 (e.g., excitation: 675 nm, emission: 720 nm).

• Data Analysis:

  • Use the imaging software to draw regions of interest (ROIs) around the tumor and a non-target area (e.g., muscle).

  • Quantify the average fluorescence intensity in each ROI.

  • Calculate the tumor-to-background ratio (TBR).

• Ex Vivo Analysis (Optional): At the final time point, euthanize the mouse, dissect the tumor and major organs, and image them ex vivo to confirm the in vivo signal and assess biodistribution.

General Workflow for In Vivo Tumor Imaging.

Visualizing Signaling Pathways: EGFR Targeting in Cancer

Cy5.5-labeled probes are frequently used to visualize and quantify the expression of key receptors in cancer, such as the Epidermal Growth Factor Receptor (EGFR). Overexpression of EGFR is a hallmark of many cancers and a key therapeutic target.

Targeting the EGFR Signaling Pathway with a Cy5.5 Probe.

In this example, a Cy5.5-labeled Epidermal Growth Factor (EGF) probe binds to EGFR on the surface of tumor cells. This allows for the non-invasive imaging of EGFR expression, which can inform on tumor phenotype and response to EGFR-targeted therapies. The binding of the probe allows for the visualization of tumors where the PI3K/Akt/mTOR and Ras/Raf/MEK/ERK signaling pathways, which are downstream of EGFR, are often dysregulated, leading to increased cell proliferation and survival.[10]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Cy5.5 amine, 2097714-45-7 | BroadPharm [broadpharm.com]
• 3. apexbt.com [apexbt.com]
• 4. spiedigitallibrary.org [spiedigitallibrary.org]
• 5. lumiprobe.com [lumiprobe.com]
• 6. Cyanine 5 amine (A270161) | Antibodies.com [antibodies.com]
• 7. Cyanine 5.5 amine [equivalent to Cy5.5(R) amine] | AAT Bioquest | Biomol.com [biomol.com]
• 8. rndsystems.com [rndsystems.com]
• 9. What is the difference between Cy5 and Cy5.5? | AAT Bioquest [aatbio.com]
• 10. Comparison of visible and near-infrared wavelength-excitable fluorescent dyes for molecular imaging of cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

The Core Principles of Cy5.5 Amine in Fluorescence Microscopy: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fundamental principles and applications of Cy5.5 amine, a near-infrared (NIR) fluorescent dye, in the realm of fluorescence microscopy. Renowned for its utility in deep-tissue and in vivo imaging, Cy5.5 offers significant advantages where minimizing background autofluorescence is critical. This document will delve into its physicochemical properties, detailed experimental protocols for bioconjugation, and its application in visualizing cellular pathways.

Introduction to Cy5.5 Amine

Cy5.5 amine is a functionalized cyanine (B1664457) dye featuring a primary amine group. This reactive handle allows for its covalent attachment to various biomolecules, rendering them fluorescent for visualization and tracking. As a member of the cyanine dye family, Cy5.5 exhibits intense absorption and emission in the far-red to near-infrared spectrum, a region where cellular and tissue autofluorescence is markedly reduced. This property makes it an exceptional tool for sensitive detection in complex biological environments, from single cells to whole organisms.[1][2]

The primary applications of Cy5.5 amine revolve around its conjugation to proteins, antibodies, peptides, and nanoparticles. These fluorescently labeled molecules serve as probes in a multitude of research and diagnostic applications, including:

• In Vivo Imaging: Tracking the biodistribution of drugs, nanoparticles, or cells in living animals.[2][3]

• Fluorescence Microscopy: High-resolution imaging of cellular structures and dynamic processes.

• Targeted Drug Delivery: Visualizing the accumulation of therapeutic agents at specific sites.[2]

• Diagnostic Assays: Detecting disease biomarkers with high sensitivity.[2]

Physicochemical and Spectral Properties

The utility of a fluorophore is defined by its photophysical characteristics. Cy5.5 boasts properties that make it a robust choice for demanding imaging applications.

Property	Value	Reference(s)
Excitation Maximum (λex)	~673 - 683 nm	[1][3]
Emission Maximum (λem)	~694 - 707 nm	[1][3]
Molar Extinction Coeff.	~209,000 cm⁻¹M⁻¹	[1]
Fluorescence Quantum Yield	~0.2	[1]
Molecular Weight	~753.9 g/mol	[1]
Solubility	DMSO, DMF, DCM	[1]
Storage Conditions	-20°C, protected from light, desiccated	[1]

Bioconjugation Methodologies

The primary amine group on Cy5.5 allows for its conjugation to various functional groups on target biomolecules. The two most common strategies are labeling of primary amines on the target molecule (via an amine-reactive derivative of Cy5.5) and labeling of carboxyl groups on the target molecule.

Labeling of Primary Amines (e.g., on Antibodies, Proteins)

While Cy5.5 amine itself is not reactive towards other amines, it is the precursor to amine-reactive forms like Cy5.5 N-hydroxysuccinimide (NHS) ester. This is the most common method for labeling proteins and antibodies on their lysine (B10760008) residues.

Experimental Protocol: Antibody Labeling with Cy5.5 NHS Ester

This protocol provides a general guideline for conjugating Cy5.5 NHS ester to an antibody.

Materials:

• Antibody (or protein) solution (2-10 mg/mL in amine-free buffer like PBS, pH 7.2-7.4)

• Cy5.5 NHS ester

• Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

• 1 M Sodium Bicarbonate buffer, pH 8.3-8.5

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0 or 1.5 M hydroxylamine (B1172632), pH 8.5)

• Purification column (e.g., Sephadex G-25 spin column)

Procedure:

• Antibody Preparation: Ensure the antibody is in an amine-free buffer. If buffers containing Tris or glycine (B1666218) are present, dialyze the antibody against PBS. Adjust the antibody concentration to at least 2 mg/mL.

• pH Adjustment: Add 1 M Sodium Bicarbonate buffer to the antibody solution to achieve a final pH of 8.3-8.5. This is crucial for the reaction as the primary amines must be deprotonated.

• Dye Preparation: Immediately before use, dissolve the Cy5.5 NHS ester in anhydrous DMSO or DMF to a concentration of 10 mg/mL.

• Conjugation Reaction: While gently vortexing the antibody solution, slowly add the dissolved Cy5.5 NHS ester. A common starting point is a 10:1 molar ratio of dye to antibody. Incubate the reaction for 1 hour at room temperature, protected from light.

• Quenching: Stop the reaction by adding the quenching solution to a final concentration of 50-100 mM. This will react with any unreacted NHS ester. Incubate for another 15-30 minutes.

• Purification: Separate the labeled antibody from the unreacted dye using a size-exclusion chromatography column (e.g., a desalting column). The fluorescently labeled antibody will elute first.

• Characterization (Degree of Labeling):

  • Measure the absorbance of the purified conjugate at 280 nm (A280) and at the absorbance maximum of Cy5.5 (~675 nm, Amax).

  • Calculate the protein concentration and the dye concentration using their respective molar extinction coefficients.

  • The Degree of Labeling (DOL) is the molar ratio of the dye to the protein. An optimal DOL for antibodies is typically between 3 and 7.

Labeling of Carboxyl Groups (e.g., on Proteins, Nanoparticles)

Cy5.5 amine can be directly conjugated to molecules containing carboxyl groups using carbodiimide (B86325) chemistry, most commonly with 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysulfosuccinimide (NHS) or its water-soluble analog, Sulfo-NHS.

Experimental Protocol: EDC/NHS Coupling of Cy5.5 Amine to a Carboxyl-Containing Protein

This two-step protocol minimizes protein self-polymerization.

Materials:

• Carboxyl-containing protein solution (in 0.1 M MES buffer, pH 4.7-6.0)

• Cy5.5 amine

• EDC

• Sulfo-NHS

• Coupling Buffer (e.g., PBS, pH 7.2-7.5)

• Quenching Solution (e.g., 1 M Tris-HCl, pH 8.0, or 1.5 M hydroxylamine, pH 8.5)

• 2-Mercaptoethanol (B42355)

• Purification column (e.g., desalting column)

Procedure:

• Protein Preparation: Dissolve the protein in MES buffer.

• Activation of Carboxyl Groups:

  • Equilibrate EDC and Sulfo-NHS to room temperature.

  • Add EDC (e.g., to a final concentration of 2 mM) and Sulfo-NHS (e.g., to a final concentration of 5 mM) to the protein solution.

  • React for 15 minutes at room temperature.

• Quench EDC: Add 2-mercaptoethanol to a final concentration of 20 mM to quench the unreacted EDC.

• Buffer Exchange (Optional but Recommended): Remove excess quenching agent and inactivated crosslinkers using a desalting column equilibrated with a coupling buffer (e.g., PBS).

• Conjugation to Cy5.5 Amine:

  • Dissolve Cy5.5 amine in DMSO or DMF.

  • Add the Cy5.5 amine solution to the activated protein solution. A 10-fold molar excess of the dye amine to the protein is a common starting point.

  • Incubate for 2 hours at room temperature, protected from light.

• Quenching: Add a quenching solution (e.g., hydroxylamine to a final concentration of 10 mM) to block any remaining active sites.

• Purification: Purify the conjugate using a desalting column to remove unreacted dye and byproducts.

Application in Visualizing Cellular Pathways: Receptor-Mediated Endocytosis

A powerful application of Cy5.5-labeled molecules is the visualization of dynamic cellular processes. A classic example is tracking receptor-mediated endocytosis, such as the internalization of the Epidermal Growth Factor Receptor (EGFR) upon binding to its ligand, EGF. By labeling EGF with Cy5.5, the entire pathway from cell surface binding to internalization and trafficking can be monitored.

EGFR Receptor-Mediated Endocytosis Pathway

Experimental Workflow: In Vivo Imaging

The low background fluorescence in the NIR window makes Cy5.5-labeled probes ideal for in vivo imaging studies in small animals.

General Workflow for In Vivo Fluorescence Imaging

Conclusion

Cy5.5 amine and its derivatives are powerful tools in the arsenal (B13267) of modern biological and biomedical research. Its favorable spectral properties in the near-infrared region provide high sensitivity and deep tissue penetration, making it particularly well-suited for in vivo imaging. The straightforward and versatile conjugation chemistry allows for the labeling of a wide array of biomolecules, enabling the detailed study of their localization, trafficking, and function in complex biological systems. By following the detailed protocols and understanding the core principles outlined in this guide, researchers can effectively harness the capabilities of Cy5.5 for their fluorescence microscopy and imaging needs.

References

• 1. interchim.fr [interchim.fr]
• 2. Epidermal Growth Factor Receptor Cell Proliferation Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Safety and Handling of Cy5.5 Amine: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for Cy5.5 amine, a near-infrared fluorescent dye commonly utilized in biological imaging and bioconjugation applications. Adherence to these guidelines is crucial for ensuring laboratory safety and maintaining the integrity of experimental outcomes.

Chemical and Physical Properties

Cy5.5 amine is a functionalized cyanine (B1664457) dye containing a primary amine group, which allows for its conjugation to various molecules such as proteins, antibodies, and nanoparticles.[1][2] Its key properties are summarized in the table below.

Property	Value	References
Chemical Formula	C46H58Cl2N4O	[2]
Molecular Weight	753.9 g/mol	[2]
Appearance	Dark blue or purple solid	[3]
Excitation Maximum (λex)	~673-675 nm	[2][4]
Emission Maximum (λem)	~694-707 nm	[2][4]
Molar Extinction Coefficient	~209,000 cm⁻¹M⁻¹	[2]
Solubility	Soluble in DMSO and DMF	[2][5]
Storage Temperature	-20°C, protected from light	[2]

Hazard Identification and Toxicity

Potential Hazards:

• Skin and Eye Irritation: Direct contact with the dye powder or solution may cause irritation.

• Respiratory Tract Irritation: Inhalation of the powdered form may irritate the respiratory system.

• Unknown Long-term Effects: The chronic toxicological properties of Cy5.5 amine have not been extensively studied.

The following table includes available quantitative data on the toxicity of related cyanine dyes to provide a conservative estimate of potential hazards.

Compound	Assay	Cell Line/Organism	Result	References
Hydrophilic Cyanine Dye (SIDAG)	Acute Tolerance (approx. LD50)	Mice	> 5446 mg/kg	[6]
Various Cyanine Cations	Cell Viability	A549 cells	Cytotoxic at 1 µM (paired with small hard anions)	[7]
Asymmetric Cyanine Dye (CellTox™ Green)	Cytotoxicity	Various	Cell-type dependent cytotoxicity	[6]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling Cy5.5 amine in both powdered and solution form.

PPE Category	Recommendation
Eye and Face Protection	Safety glasses with side shields or chemical splash goggles. A face shield is recommended when handling larger quantities or when there is a risk of splashing.
Hand Protection	Chemical-resistant gloves (e.g., nitrile). Change gloves immediately if they become contaminated.
Body Protection	A laboratory coat should be worn and buttoned. For procedures with a high risk of splashing, a chemical-resistant apron over the lab coat is recommended.
Respiratory Protection	All handling of the solid, powdered form of Cy5.5 amine should be performed in a certified chemical fume hood to prevent inhalation.

Handling and Storage Procedures

Proper handling and storage are critical to ensure the stability of the dye and the safety of laboratory personnel.

Handling:

• Weighing: Always weigh the lyophilized powder in a chemical fume hood.[8] Use anti-static weighing paper or a dedicated spatula.

• Reconstitution: Reconstitute the lyophilized powder by slowly adding the recommended solvent (typically DMSO or DMF) to the vial to avoid generating aerosols.[9] Gently vortex or pipette to dissolve. Refer to the manufacturer's instructions for the specific product.

• General Precautions: Avoid creating dust.[8] Avoid contact with skin and eyes. Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling.

Storage:

• Store the lyophilized powder and reconstituted solutions at -20°C.

• Protect from light to prevent photobleaching.

• Store in a tightly sealed container to prevent moisture absorption.

Experimental Protocols

Reconstitution of Lyophilized Cy5.5 Amine

This protocol outlines the general steps for reconstituting powdered Cy5.5 amine.

Reconstitution workflow for lyophilized Cy5.5 amine.

Methodology:

• Allow the vial of lyophilized Cy5.5 amine to warm to room temperature before opening to prevent condensation.

• Briefly centrifuge the vial to ensure all the powder is at the bottom.

• In a chemical fume hood, carefully open the vial.

• Using a calibrated pipette, add the required volume of anhydrous DMSO or DMF to achieve the desired stock concentration.

• Gently vortex the vial or pipette the solution up and down until the dye is completely dissolved. Avoid vigorous shaking to prevent foaming.

• For long-term storage, it is recommended to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C, protected from light.

General Protocol for Antibody Conjugation

Cy5.5 amine can be conjugated to carboxyl groups on antibodies or other proteins using a coupling agent like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide).

Workflow for conjugating Cy5.5 amine to an antibody.

Methodology:

• Antibody Preparation: Prepare the antibody in an amine-free buffer, such as 0.1 M MES buffer at pH 6.0.

• Activation of Carboxyl Groups: Add EDC and Sulfo-NHS to the antibody solution to activate the carboxyl groups.

• Incubation: Incubate the mixture for 15-30 minutes at room temperature.

• Conjugation: Add the reconstituted Cy5.5 amine solution to the activated antibody. The molar ratio of dye to antibody should be optimized for the specific application.

• Reaction: Incubate the reaction mixture for 2 hours to overnight at room temperature, protected from light.

• Purification: Purify the Cy5.5-conjugated antibody from unreacted dye using size-exclusion chromatography (e.g., a desalting column) or dialysis.

• Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for the protein) and ~675 nm (for Cy5.5).

Signaling Pathway Visualization

Cy5.5-labeled molecules are powerful tools for visualizing and tracking components of signaling pathways. Below are examples of how Cy5.5-labeled probes can be used to study the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor (VEGF) signaling pathways.

EGFR Signaling Pathway

Cy5.5-labeled Epidermal Growth Factor (EGF) or anti-EGFR antibodies can be used to track the internalization and downstream signaling of the EGFR.[10][11]

Visualization of the EGFR signaling pathway using a Cy5.5-labeled ligand.

VEGF Signaling Pathway

Fluorescently labeled VEGF or anti-VEGF antibodies can be used to study angiogenesis and vascular permeability.[12][13]

Tracking the VEGF signaling pathway with a Cy5.5-labeled growth factor.

Spill and Waste Disposal

Proper management of spills and waste is essential to prevent environmental contamination and personnel exposure.

Spill Cleanup:

• Alert personnel in the immediate area.

• Wear appropriate PPE as described in Section 3.

• For solid spills: Gently cover the spill with absorbent material to avoid raising dust. Moisten the material with water and carefully scoop it into a labeled waste container.

• For liquid spills: Cover the spill with an absorbent material (e.g., chemical absorbent pads or vermiculite).

• Decontaminate the area: Clean the spill area with a suitable detergent and water. For surfaces that may have absorbed the dye, a specialized fluorescent dye cleaner may be necessary.[14]

• Dispose of all cleanup materials as hazardous waste.

Waste Disposal:

• All waste contaminated with Cy5.5 amine, including unused solutions, contaminated labware (e.g., pipette tips, tubes), and spill cleanup materials, should be collected in a clearly labeled, sealed container for hazardous chemical waste.

• Do not dispose of Cy5.5 amine waste down the drain or in the regular trash.[15][16]

• Follow all institutional, local, and national regulations for the disposal of hazardous chemical waste.[7]

Disclaimer: This guide is intended for informational purposes only and should not be considered a substitute for a comprehensive risk assessment and adherence to institutional safety protocols. Always consult the Safety Data Sheet (SDS) for the specific product you are using and follow all applicable safety guidelines.

References

• 1. Cy5.5 conjugated anti-epidermal growth factor receptor monoclonal antibody - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Cy5.5 amine, 2097714-45-7 | BroadPharm [broadpharm.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Cyanine5.5 Dye | AxisPharm [axispharm.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 8. Fluorescent Pigment Handling and Precautions - Blog [geecolor.com]
• 9. m.youtube.com [m.youtube.com]
• 10. Near-infrared optical imaging of epidermal growth factor receptor in breast cancer xenografts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Cy5.5-Epidermal growth factor - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. In vivo fluorescence molecular imaging of the vascular endothelial growth factor in rats with early diabetic retinopathy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Fluorescence imaging of vascular endothelial growth factor in tumors for mice embedded in a turbid medium - PMC [pmc.ncbi.nlm.nih.gov]
• 14. TIPS FOR AVOIDING & CLEANING FLUORESCENT DYE SPILLS [onestopndt.com]
• 15. Laboratory chemical waste [watercorporation.com.au]
• 16. vumc.org [vumc.org]

Protocols & Analytical Methods

Application Note: Protocol for Cy5.5 NHS Ester Conjugation to Antibodies

Audience: Researchers, scientists, and drug development professionals.

Introduction

The conjugation of fluorescent dyes to antibodies is a fundamental technique in biological research and diagnostics, enabling the visualization and tracking of target antigens. This document provides a detailed protocol for the covalent labeling of antibodies with Cy5.5, a bright, far-red fluorescent dye. The chemistry relies on the reaction between an N-hydroxysuccinimide (NHS) ester-functionalized Cy5.5 dye and primary amine groups present on the antibody.[1]

Primary amines are predominantly found on the side chains of lysine (B10760008) residues and the N-terminus of the antibody.[][3] The NHS ester reacts with these nucleophilic amines under mild, slightly alkaline conditions (pH 7.2-9.0) to form a stable, covalent amide bond.[4][5] This method is widely used due to its efficiency and the stability of the resulting conjugate.[6][7] Careful control of reaction parameters such as pH, temperature, and the molar ratio of dye to antibody is crucial for achieving the desired degree of labeling (DOL) and preserving the antibody's immunoreactivity.[1][8]

Reaction Mechanism

The conjugation process is a nucleophilic acyl substitution reaction. The deprotonated primary amine on a lysine residue acts as a nucleophile, attacking the carbonyl carbon of the NHS ester. This forms a transient tetrahedral intermediate, which then collapses, releasing the N-hydroxysuccinimide (NHS) leaving group and forming a stable amide bond between the dye and the antibody.[1][7] A primary competing reaction is the hydrolysis of the NHS ester by water, which increases at higher pH and can reduce labeling efficiency.[4]

References

• 1. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - TW [thermofisher.com]
• 5. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 6. Site-selective lysine conjugation methods and applications towards antibody–drug conjugates - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. glenresearch.com [glenresearch.com]
• 8. Antibody Conjugation Protocol | AAT Bioquest [aatbio.com]

Step-by-Step Guide for Cy5.5 Amine Peptide Labeling: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a comprehensive guide for the covalent labeling of peptides containing primary amines with the near-infrared (NIR) fluorescent dye, Cy5.5. Specifically, this protocol focuses on the use of Cy5.5 N-hydroxysuccinimide (NHS) ester, a popular amine-reactive derivative. Cy5.5 is an excellent choice for in vivo imaging and other sensitive applications due to its high molar extinction coefficient and emission in the NIR spectrum (excitation ~675 nm, emission ~694 nm), which minimizes background autofluorescence from biological samples and allows for deep tissue penetration.[1][2]

This guide will cover the principles of the conjugation reaction, a detailed step-by-step protocol, methods for purification and characterization of the labeled peptide, and troubleshooting advice.

Principle of Amine Labeling with Cy5.5 NHS Ester

The labeling reaction involves the formation of a stable amide bond between the primary amine group (e.g., the N-terminal alpha-amine or the epsilon-amine of a lysine (B10760008) residue) of the peptide and the NHS ester of Cy5.5. The NHS ester is a highly reactive group that readily couples with nucleophilic primary amines in an aqueous solution or a mixture of aqueous buffer and an organic co-solvent. The reaction is highly pH-dependent, with optimal labeling efficiency achieved at a slightly alkaline pH of 8.3-9.0.[3][4] At this pH, the primary amines are deprotonated and thus more nucleophilic, while the hydrolysis of the NHS ester is still manageable.

Materials and Reagents

Reagent/Material	Specifications
Peptide	Containing at least one primary amine (N-terminus or Lysine residue).
Cy5.5 NHS Ester	Amine-reactive succinimidyl ester of Cyanine5.5 dye.
Reaction Buffer	0.1 M Sodium Bicarbonate buffer, pH 8.3-9.0. Amine-free buffers like PBS or HEPES can also be used, with the pH adjusted accordingly. Buffers containing primary amines (e.g., Tris, glycine) are not suitable.[3][5]
Organic Solvent	Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO).[6][7]
Purification Column	Gel filtration column (e.g., Sephadex G-25) or Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) system.[3][6]
Quenching Reagent (Optional)	e.g., 1 M Tris-HCl, pH 8.0 or hydroxylamine.

Experimental Workflow Diagram

Caption: General workflow for Cy5.5 amine peptide labeling.

Detailed Experimental Protocol

Step 1: Preparation of Reagents

• Peptide Solution:

  • Dissolve the lyophilized peptide in the 0.1 M Sodium Bicarbonate reaction buffer (pH 8.3-9.0) to a final concentration of 1-10 mg/mL.

  • Ensure the peptide is fully dissolved. If solubility is an issue, sonication or gentle vortexing may be applied.

• Cy5.5 NHS Ester Solution:

  • Immediately before use, dissolve the Cy5.5 NHS ester in anhydrous DMF or DMSO to a concentration of 10 mg/mL.[8]

  • NHS esters are susceptible to hydrolysis, so it is crucial to use an anhydrous solvent and prepare this solution fresh for each labeling experiment.[6] Store the stock dye solution in small aliquots at -20°C, protected from light and moisture.[6][9]

Step 2: Conjugation Reaction

• Calculate Molar Ratio:

  • Determine the molar concentrations of the peptide and the Cy5.5 NHS ester solutions.

  • A 5- to 10-fold molar excess of the dye to the peptide is a good starting point for optimization.[4] The optimal ratio may vary depending on the number of primary amines on the peptide and the desired degree of labeling.

• Reaction Incubation:

  • Slowly add the calculated volume of the Cy5.5 NHS ester solution to the peptide solution while gently vortexing.

  • Incubate the reaction mixture at room temperature for 1-4 hours or overnight at 4°C, protected from light.[4] The longer incubation at a lower temperature may be preferable for sensitive peptides.

• Quenching the Reaction (Optional):

  • To stop the reaction, a small molecule with a primary amine, such as Tris-HCl or hydroxylamine, can be added to a final concentration of 50-100 mM. This will react with any remaining unreacted Cy5.5 NHS ester.

  • Incubate for an additional 30 minutes at room temperature.

Step 3: Purification of the Labeled Peptide

It is critical to remove the unreacted Cy5.5 dye from the labeled peptide conjugate. The choice of purification method depends on the size of the peptide and the scale of the reaction.

• Gel Filtration (Size-Exclusion Chromatography):

  • This method is suitable for peptides larger than the free dye.

  • Equilibrate a gel filtration column (e.g., Sephadex G-25) with an appropriate buffer (e.g., PBS).

  • Apply the reaction mixture to the column.

  • The larger, labeled peptide will elute first, while the smaller, unreacted dye will be retained and elute later. Collect the fractions containing the colored, labeled peptide.

• Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC):

  • RP-HPLC is a high-resolution method for purifying and analyzing the labeled peptide.[1][6]

  • Use a C18 column and a gradient of water and acetonitrile, both containing 0.1% trifluoroacetic acid (TFA).

  • The labeled peptide will have a different retention time than the unlabeled peptide and the free dye. Monitor the elution profile at both 280 nm (for the peptide) and ~675 nm (for the Cy5.5 dye). Collect the desired peak.

• Dialysis:

  • This method is suitable for larger peptides.

  • Transfer the reaction mixture to a dialysis membrane with a molecular weight cut-off (MWCO) that will retain the peptide but allow the free dye to diffuse out.

  • Dialyze against a large volume of an appropriate buffer, with several buffer changes, until no free dye is observed in the dialysis buffer.

Step 4: Characterization of the Labeled Peptide

Determination of the Degree of Labeling (DOL)

The DOL is the average number of dye molecules conjugated to each peptide molecule. An optimal DOL is crucial for maximizing the fluorescence signal without causing self-quenching.[10]

• Measure Absorbance:

  • Using a spectrophotometer, measure the absorbance of the purified labeled peptide solution at 280 nm (A280) and at the absorbance maximum of Cy5.5, which is approximately 675 nm (Amax).

• Calculate the DOL:

  • The concentration of the peptide and the dye can be calculated using the Beer-Lambert law (A = εcl).

  • Peptide Concentration (M) = [A280 - (Amax × CF)] / ε_peptide

    • A280: Absorbance at 280 nm.

    • Amax: Absorbance at ~675 nm.

    • CF: Correction factor for the absorbance of Cy5.5 at 280 nm (typically around 0.05 for Cy5).[3][5]

    • ε_peptide: Molar extinction coefficient of the peptide at 280 nm.

  • Dye Concentration (M) = Amax / ε_dye

    • ε_dye: Molar extinction coefficient of Cy5.5 at ~675 nm (approximately 250,000 cm⁻¹M⁻¹).[3]

  • DOL = Dye Concentration / Peptide Concentration

Quantitative Data Summary

Parameter	Value	Reference
Cy5.5 Excitation Maximum	~675 nm	[7]
Cy5.5 Emission Maximum	~694 nm	[7][11]
Cy5.5 Molar Extinction Coefficient (ε_dye)	~250,000 cm⁻¹M⁻¹	[3]
Correction Factor (CF) for A280	~0.05	[3][5]
Optimal Reaction pH	8.3 - 9.0	[3][4]

Mass Spectrometry

To confirm the successful conjugation of the Cy5.5 dye to the peptide, the molecular weight of the labeled peptide can be determined using mass spectrometry (e.g., MALDI-TOF or ESI-MS). The mass of the labeled peptide should be equal to the mass of the unlabeled peptide plus the mass of the Cy5.5 dye for each conjugation.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Labeling Efficiency	- Incorrect pH of the reaction buffer.- Presence of primary amines in the peptide buffer.- Hydrolyzed Cy5.5 NHS ester.- Insufficient molar excess of the dye.	- Ensure the reaction buffer pH is between 8.3 and 9.0.[3]- Use an amine-free buffer for the peptide solution.[6]- Prepare a fresh solution of Cy5.5 NHS ester in anhydrous DMSO or DMF immediately before use.[6]- Increase the molar ratio of the dye to the peptide.
Peptide Precipitation	- The peptide has low solubility in the reaction buffer.- Over-labeling has increased the hydrophobicity of the peptide.	- Try a different buffer system or add a small amount of an organic co-solvent.- Reduce the molar ratio of the dye to the peptide in the labeling reaction.[10]
Low Fluorescence Signal	- Low DOL.- Over-labeling causing fluorescence quenching.	- Optimize the labeling reaction to increase the DOL.- Calculate the DOL and aim for an optimal ratio, typically between 2 and 4 for proteins.[10]
Free Dye in Final Product	- Incomplete purification.	- Repeat the purification step or use a more stringent method like RP-HPLC.

Signaling Pathway and Experimental Logic Diagram

The following diagram illustrates the logical flow of applying the Cy5.5 labeled peptide in a hypothetical cell-based imaging experiment to study receptor internalization.

Caption: Logical workflow for a cell-based receptor internalization assay.

References

• 1. lifetein.com [lifetein.com]
• 2. lifetein.com [lifetein.com]
• 3. jenabioscience.com [jenabioscience.com]
• 4. interchim.fr [interchim.fr]
• 5. Protein Cy5 Labeling Kit (ab288096) is not available | Abcam [abcam.com]
• 6. researchgate.net [researchgate.net]
• 7. apexbt.com [apexbt.com]
• 8. benchchem.com [benchchem.com]
• 9. docs.aatbio.com [docs.aatbio.com]
• 10. benchchem.com [benchchem.com]
• 11. vectorlabs.com [vectorlabs.com]

Application Notes and Protocols for Surface Functionalization of Nanoparticles with Cy5.5 Amine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The functionalization of nanoparticles with fluorescent dyes is a cornerstone of modern nanomedicine, enabling sensitive and specific tracking in preclinical research and diagnostics. Cyanine 5.5 (Cy5.5) is a near-infrared (NIR) fluorescent dye prized for its spectral properties that allow for deep tissue imaging with minimal autofluorescence from biological tissues. This document provides detailed application notes and protocols for the covalent conjugation of Cy5.5 amine onto the surface of carboxylated nanoparticles.

The primary method described herein utilizes the robust and widely adopted 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC) and N-hydroxysuccinimide (NHS) chemistry to form a stable amide bond between the carboxyl groups on the nanoparticle surface and the primary amine of the Cy5.5 molecule. These protocols are designed to be adaptable for a variety of nanoparticle platforms, including polymeric nanoparticles, silica (B1680970) nanoparticles, and quantum dots, that possess surface carboxyl functionalities.

Data Presentation

Successful functionalization of nanoparticles with Cy5.5 amine results in changes to their physicochemical properties. The following tables provide representative data on the characterization of carboxylated nanoparticles before and after conjugation.

Table 1: Physicochemical Characterization of Nanoparticles

Parameter	Carboxylated Nanoparticles (Pre-conjugation)	Cy5.5-Functionalized Nanoparticles (Post-conjugation)
Hydrodynamic Diameter (nm)	124	135
Polydispersity Index (PDI)	0.15	0.18
Zeta Potential (mV)	-35.2	-28.7
Appearance	Colorless, slightly turbid suspension	Blue-colored suspension

Table 2: Influence of Cy5.5 Amine Concentration on Conjugation Efficiency

Molar Ratio (Cy5.5 Amine : Nanoparticle)	Dye-to-Nanoparticle Ratio (molar)	Fluorescence Intensity (Arbitrary Units)	Quantum Yield (%)
10:1	8:1	4500	18
50:1	42:1	22000	15
100:1	85:1	45000	12
200:1	150:1	38000 (Quenching observed)	8

Experimental Protocols

Protocol 1: Covalent Conjugation of Cy5.5 Amine to Carboxylated Nanoparticles

This protocol details the two-step EDC/NHS coupling process for conjugating Cy5.5 amine to nanoparticles with surface carboxyl groups.

Materials:

• Carboxylated nanoparticles (e.g., PLGA, silica)

• Cy5.5 amine

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC)

• N-hydroxysuccinimide (NHS)

• Activation Buffer: 0.1 M 2-(N-morpholino)ethanesulfonic acid (MES), 0.5 M NaCl, pH 6.0

• Coupling Buffer: Phosphate-buffered saline (PBS), pH 7.4

• Quenching Solution: 1 M Tris-HCl, pH 8.0 or 1 M Glycine

• Anhydrous dimethyl sulfoxide (B87167) (DMSO)

• Purification system (e.g., centrifugal filters, dialysis cassettes with appropriate molecular weight cutoff)

Procedure:

• Nanoparticle Preparation:

  • Disperse the carboxylated nanoparticles in Activation Buffer to a final concentration of 1-10 mg/mL.

  • Sonicate the suspension briefly to ensure homogeneity.

• Activation of Carboxyl Groups:

  • Prepare fresh solutions of EDC (10 mg/mL) and NHS (10 mg/mL) in Activation Buffer immediately before use.

  • Add the EDC and NHS solutions to the nanoparticle suspension. A typical starting molar excess is 50-100 fold of EDC and NHS relative to the estimated number of carboxyl groups on the nanoparticle surface.

  • Incubate the reaction mixture for 15-30 minutes at room temperature with gentle stirring.

• Purification of Activated Nanoparticles:

  • Remove excess EDC and NHS by centrifuging the nanoparticle suspension and resuspending the pellet in Coupling Buffer. Repeat this washing step twice. Alternatively, use a desalting column or dialysis.

• Conjugation with Cy5.5 Amine:

  • Prepare a stock solution of Cy5.5 amine in anhydrous DMSO (e.g., 1 mg/mL).

  • Add the desired amount of Cy5.5 amine solution to the activated nanoparticle suspension in Coupling Buffer. The molar ratio of Cy5.5 amine to nanoparticles can be varied to optimize labeling density (refer to Table 2).

  • Incubate the reaction mixture for 2-4 hours at room temperature or overnight at 4°C with gentle stirring, protected from light.

• Quenching of Unreacted Sites:

  • Add the Quenching Solution to the reaction mixture to a final concentration of 50-100 mM.

  • Incubate for 30 minutes at room temperature to deactivate any remaining active NHS esters.

• Final Purification:

  • Purify the Cy5.5-functionalized nanoparticles from unreacted dye and byproducts using centrifugal filters or dialysis against PBS.

  • Repeat the purification process until the supernatant/dialysate is colorless and shows no fluorescence.

• Storage:

  • Resuspend the final Cy5.5-functionalized nanoparticles in a suitable buffer (e.g., PBS) and store at 4°C, protected from light.

Protocol 2: Characterization of Cy5.5-Functionalized Nanoparticles

1. Size and Zeta Potential Measurement:

• Instrumentation: Dynamic Light Scattering (DLS) instrument.

• Procedure:

  • Dilute a small aliquot of the nanoparticle suspension in an appropriate buffer (e.g., 10 mM NaCl) to a suitable concentration for DLS analysis.

  • Measure the hydrodynamic diameter, polydispersity index (PDI), and zeta potential of the nanoparticles before and after conjugation.

2. Morphological Analysis:

• Instrumentation: Transmission Electron Microscope (TEM).

• Procedure:

  • Deposit a drop of the diluted nanoparticle suspension onto a TEM grid.

  • Allow the grid to dry completely.

  • Image the nanoparticles to observe their morphology and confirm the absence of significant aggregation after functionalization.

3. Spectroscopic Analysis:

• Instrumentation: UV-Vis Spectrophotometer and Fluorescence Spectrometer.

• Procedure:

  • UV-Vis Spectroscopy:

    • Measure the absorbance spectrum of the Cy5.5-functionalized nanoparticles.

    • Confirm the presence of the characteristic absorbance peak of Cy5.5 (around 675 nm).

  • Fluorescence Spectroscopy:

    • Excite the nanoparticle suspension at the excitation maximum of Cy5.5 (around 675 nm) and record the emission spectrum.

    • Confirm the presence of the characteristic emission peak of Cy5.5 (around 700 nm).

4. Quantification of Dye Conjugation:

• Method: Create a standard curve of free Cy5.5 amine of known concentrations using UV-Vis absorbance or fluorescence intensity.

• Procedure:

  • Disrupt a known concentration of the purified Cy5.5-functionalized nanoparticles (e.g., by dissolving them in a suitable organic solvent).

  • Measure the absorbance or fluorescence of the resulting solution.

  • Calculate the concentration of Cy5.5 using the standard curve.

  • Determine the dye-to-nanoparticle ratio by knowing the concentration of nanoparticles.

Mandatory Visualizations

Caption: Experimental workflow for the surface functionalization of nanoparticles with Cy5.5 amine.

Caption: Role of Cy5.5 amine in targeted nanoparticle applications for cellular imaging.

Application Notes and Protocols for Labeling Proteins with Cy5.5 Amine NHS Ester

For Researchers, Scientists, and Drug Development Professionals

Introduction

The covalent labeling of proteins with fluorescent dyes is a cornerstone technique in modern biological research and drug development. Cy5.5, a near-infrared (NIR) cyanine (B1664457) dye, is particularly valuable for these applications due to its high molar extinction coefficient, good quantum yield, and emission in a spectral region with minimal background fluorescence from biological tissues.[1][2] This allows for deep tissue imaging with an improved signal-to-noise ratio.[2] The N-hydroxysuccinimide (NHS) ester functional group is one of the most common and efficient moieties for labeling proteins, as it readily reacts with primary amines (e.g., the side chain of lysine (B10760008) residues and the N-terminus) to form stable amide bonds.[1][3]

These application notes provide a detailed protocol for the successful conjugation of Cy5.5 NHS ester to a protein of interest, subsequent purification of the conjugate, and calculation of the degree of labeling. The described methods are broadly applicable to various proteins, including antibodies, for use in a range of downstream applications such as in vivo imaging, flow cytometry, fluorescence microscopy, and ELISA.[1][4]

Chemical Principle of Labeling

The labeling reaction involves the nucleophilic attack of a primary amine on the protein with the NHS ester of Cy5.5. This reaction is highly dependent on pH; an alkaline environment (pH 8.3-9.0) is required to deprotonate the primary amines, thereby increasing their nucleophilicity.[5][6][7] The NHS group is an excellent leaving group, facilitating the formation of a stable amide bond between the protein and the Cy5.5 dye.

Materials and Reagents

• Protein of interest (e.g., antibody) in an amine-free buffer (e.g., PBS)

• Cy5.5 amine reactive NHS ester

• Anhydrous dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF)

• Reaction Buffer: 1 M Sodium Bicarbonate, pH 8.5-9.0[4][8]

• Purification column (e.g., Sephadex G-25 spin column or size-exclusion chromatography column)[6][9]

• Elution Buffer (e.g., Phosphate Buffered Saline, pH 7.2-7.4)

• Spectrophotometer

Experimental Protocols

Preparation of Reagents

• Protein Solution:

  • The protein solution should be free of any amine-containing buffers (e.g., Tris or glycine) and stabilizers like BSA or gelatin, as these will compete with the target protein for reaction with the NHS ester.[6][8]

  • If necessary, dialyze the protein solution against 1X PBS, pH 7.2-7.4.

  • The recommended protein concentration is between 2-10 mg/mL to ensure efficient labeling.[6][10]

• Cy5.5 NHS Ester Stock Solution:

  • Shortly before use, dissolve the Cy5.5 NHS ester in anhydrous DMSO or DMF to a concentration of 10 mg/mL.[3][6][8]

  • Vortex the solution to ensure the dye is completely dissolved. This stock solution should be used promptly, though it can be stored at -20°C for a few weeks if protected from light and moisture.[5][8]

• Reaction Buffer:

  • Prepare a 1 M sodium bicarbonate solution and adjust the pH to 8.5-9.0 using 1 M NaOH or 1 M HCl if necessary.[8]

Protein Labeling Reaction

• Transfer the desired amount of protein solution (e.g., 1 mg) to a microcentrifuge tube.

• Adjust the pH of the protein solution to 8.5-9.0 by adding a calculated volume of 1 M sodium bicarbonate buffer (typically 5-10% of the total reaction volume).[8]

• Calculate the required volume of the Cy5.5 NHS ester stock solution. The optimal molar ratio of dye to protein can vary, but a starting point of a 5:1 to 20:1 molar excess of dye to protein is recommended.[8]

• Add the calculated volume of the Cy5.5 NHS ester stock solution to the protein solution while gently vortexing. Ensure that the volume of DMSO or DMF added does not exceed 10% of the total reaction volume.[8]

• Incubate the reaction mixture for 1 hour at room temperature, protected from light.[3][4][8] Gentle shaking or rotation during incubation can improve labeling efficiency.[8]

Purification of the Labeled Protein

It is crucial to remove any unconjugated Cy5.5 dye after the labeling reaction, as its presence can lead to high background signals in downstream applications.[9] Gel filtration or spin columns are common methods for this purification step.[6][9]

• Prepare the Spin Column (e.g., Sephadex G-25):

  • Equilibrate the spin column by washing it multiple times with the elution buffer (e.g., PBS, pH 7.2-7.4) according to the manufacturer's instructions.[9] This typically involves centrifugation steps to remove the storage buffer and then the wash buffer.[4][9]

• Load the Sample:

  • Carefully apply the entire volume of the labeling reaction mixture to the center of the equilibrated column.[9]

• Elute the Labeled Protein:

  • Centrifuge the column according to the manufacturer's protocol. The purified Cy5.5-labeled protein will be collected in the eluate, while the smaller, unconjugated dye molecules will be retained in the column resin.[4][9]

Characterization of the Labeled Protein

The degree of labeling (DOL), which is the average number of dye molecules conjugated to each protein molecule, should be determined. An optimal DOL for Cy5.5 is typically between 2 and 10.[9][10]

• Measure Absorbance:

  • Using a spectrophotometer, measure the absorbance of the purified protein-dye conjugate at 280 nm (for the protein) and at the absorbance maximum for Cy5.5 (~675 nm).

• Calculate the Degree of Labeling (DOL):

  • The DOL can be calculated using the following formula:

  Protein Concentration (M) = [A₂₈₀ - (A₆₇₅ × CF)] / ε_protein

  Dye Concentration (M) = A₆₇₅ / ε_dye

  DOL = Dye Concentration / Protein Concentration

  Where:

  • A₂₈₀ and A₆₇₅ are the absorbances at 280 nm and 675 nm, respectively.

  • ε_protein is the molar extinction coefficient of the protein at 280 nm (in M⁻¹cm⁻¹).

  • ε_dye is the molar extinction coefficient of Cy5.5 at 675 nm (~250,000 M⁻¹cm⁻¹).

  • CF is the correction factor for the absorbance of the dye at 280 nm (typically around 0.05 for Cy5.5).

Quantitative Data Summary

Parameter	Recommended Value/Range	Notes
Protein Concentration	2 - 10 mg/mL	Higher concentrations generally lead to better labeling efficiency.[6]
Reaction Buffer pH	8.3 - 9.0	Crucial for deprotonating primary amines for the reaction.[5][6][7]
Molar Excess of Dye:Protein	5:1 to 20:1	This should be optimized for each specific protein.[8]
Reaction Time	1 hour	Can be extended up to 4 hours or overnight on ice.[3][5][8][11]
Reaction Temperature	Room Temperature (or 37°C)	Incubation at 37°C can also be performed.[8]
DMSO/DMF in Reaction	< 10% of total volume	High concentrations of organic solvents can denature the protein.[8]
Optimal Degree of Labeling (DOL)	2 - 10	A higher DOL can lead to fluorescence quenching.[9][10]

Visualization of Workflows and Pathways

Caption: Experimental workflow for labeling proteins with Cy5.5 NHS ester.

Caption: Use of Cy5.5-labeled Cetuximab to target EGFR for tumor imaging.

References

• 1. In Vivo Molecular Imaging to Diagnose and Subtype Tumors through Receptor-Targeted Optically Labeled Monoclonal Antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cy5.5-Epidermal growth factor - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. What are the 2 methods for labelling antibodies? | TRACER [tracercro.com]
• 4. FLUORESCENT LABELED ANTI-EGFR ANTIBODY FOR IDENTIFICATION OF REGIONAL AND DISTANT METASTASIS IN A PRECLINICAL XENOGRAFT MODEL - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Tracking Antibody Distribution with Near-Infrared Fluorescent Dyes: Impact of Dye Structure and Degree of Labeling on Plasma Clearance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A PD-L1-Targeted Probe Cy5.5-A11 for In Vivo Imaging of Multiple Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Near-infrared optical imaging of epidermal growth factor receptor in breast cancer xenografts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Cy5.5 conjugated anti-epidermal growth factor receptor monoclonal antibody - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. royalsocietypublishing.org [royalsocietypublishing.org]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vivo Small Animal Imaging with Cy5.5 Amine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cy5.5 amine is a near-infrared (NIR) fluorescent dye widely utilized in small animal in vivo imaging.[1][2] Its fluorescence emission in the NIR window (700-900 nm) minimizes absorption and scattering by biological tissues, leading to deeper tissue penetration and higher signal-to-background ratios compared to fluorophores that emit in the visible range.[3] The amine functional group on the Cy5.5 molecule allows for its conjugation to various biomolecules, such as proteins, peptides, and nanoparticles, enabling the tracking and visualization of these entities in vivo.[4] These application notes provide detailed protocols for using Cy5.5 amine in small animal imaging studies, including conjugation to a targeting moiety, in vivo imaging procedures, and ex vivo biodistribution analysis.

Properties of Cy5.5 Amine

Cy5.5 amine is characterized by its distinct spectral properties, making it a robust tool for in vivo imaging applications. A summary of its key characteristics is presented in the table below.

Property	Value	Reference
Excitation Maximum (λex)	~673-675 nm	[5]
Emission Maximum (λem)	~694-710 nm	[1][5]
Molar Extinction Coefficient	~209,000 cm⁻¹M⁻¹
Quantum Yield	~0.2-0.28	[5]
Reactive Group	Primary Amine (-NH₂)	[4]
Solubility	DMSO, DMF	[4]

Experimental Protocols

I. Conjugation of Cy5.5 Amine to a Protein/Antibody

This protocol describes the conjugation of Cy5.5 amine to a protein or antibody using N-hydroxysuccinimide (NHS) ester chemistry. The primary amine on Cy5.5 reacts with an NHS ester-functionalized protein to form a stable amide bond.

Materials:

• Cy5.5 amine

• Protein/antibody of interest

• NHS ester crosslinker (e.g., NHS-PEG-Maleimide)

• Amine-free buffer (e.g., 0.1 M sodium bicarbonate buffer, pH 8.3-9.0)

• Quenching reagent (e.g., 1 M Tris-HCl, pH 8.0)

• Size-exclusion chromatography column (e.g., Sephadex G-25)

• Anhydrous DMSO or DMF

Procedure:

• Protein Preparation:

  • Dissolve the protein/antibody in the amine-free buffer at a concentration of 2-10 mg/mL.

  • Ensure the buffer does not contain primary amines (e.g., Tris) as they will compete with the conjugation reaction.

• Cy5.5 Amine Stock Solution:

  • Prepare a 10 mM stock solution of Cy5.5 amine in anhydrous DMSO or DMF.

• Conjugation Reaction:

  • Add the Cy5.5 amine stock solution to the protein solution at a molar ratio of 10:1 to 20:1 (dye:protein). The optimal ratio should be determined empirically for each specific protein.

  • Incubate the reaction mixture for 1 hour at room temperature, protected from light, with gentle stirring.

• Quenching the Reaction:

  • Add the quenching reagent to a final concentration of 50-100 mM to stop the reaction by consuming any unreacted NHS ester.

  • Incubate for an additional 15-30 minutes at room temperature.

• Purification of the Conjugate:

  • Separate the Cy5.5-protein conjugate from unconjugated dye using a size-exclusion chromatography column equilibrated with PBS.

  • Collect the fractions and identify the fractions containing the labeled protein, which typically elute first and are colored.

• Characterization of the Conjugate:

  • Determine the degree of labeling (DOL) by measuring the absorbance of the purified conjugate at 280 nm (for the protein) and at the excitation maximum of Cy5.5 (~675 nm).

II. In Vivo Small Animal Imaging Protocol

This protocol outlines the general steps for in vivo imaging of a Cy5.5-labeled compound in a small animal model, such as a mouse.

Materials:

• Cy5.5-labeled compound in a sterile vehicle (e.g., sterile PBS)

• Small animal model (e.g., mouse)

• Anesthesia (e.g., isoflurane)

• In vivo imaging system (e.g., IVIS Spectrum)

Procedure:

• Animal Preparation:

  • Anesthetize the animal using isoflurane (B1672236) (2-3% for induction, 1-2% for maintenance).

  • For optimal results, it is recommended to feed the animals a low-fluorescence or chlorophyll-free diet for at least one week prior to imaging to reduce autofluorescence.

• Probe Administration:

  • Administer the Cy5.5-labeled compound to the animal via the desired route (e.g., intravenous injection via the tail vein). The typical injection volume is 100-200 µL.

• Image Acquisition:

  • Acquire a baseline image before injection to assess autofluorescence.

  • Place the anesthetized animal in the imaging chamber of the in vivo imaging system.

  • Set the imaging parameters for Cy5.5 detection. For an IVIS Spectrum system, typical settings are:

    • Excitation Filter: 605 nm or 640 nm

    • Emission Filter: 720 nm

    • Exposure Time: 30-60 seconds

    • Binning: Small or medium

  • Acquire images at various time points post-injection (e.g., 15 min, 1h, 4h, 24h, 48h) to monitor the biodistribution and clearance of the probe.[6]

III. Ex Vivo Organ Analysis

This protocol describes the analysis of fluorescence in individual organs after the final in vivo imaging time point.

Procedure:

• Euthanasia and Perfusion:

  • At the designated time point, euthanize the animal.

  • Perfuse the animal with saline to remove blood from the organs, which can interfere with fluorescence measurements.

• Organ Dissection:

  • Carefully dissect the major organs (e.g., liver, spleen, kidneys, lungs, heart, brain, and tumor if applicable).

• Ex Vivo Imaging:

  • Arrange the dissected organs in the imaging chamber of the in vivo imaging system.

  • Acquire a fluorescence image using the same imaging parameters as the in vivo acquisition.

• Data Quantification:

  • Draw regions of interest (ROIs) around each organ in the ex vivo image.

  • Measure the average fluorescence intensity within each ROI to quantify the accumulation of the Cy5.5-labeled compound in each organ.

Quantitative Data Summary

The following table summarizes the biodistribution of free Cy5.5 dye in various organs of ICR mice at different time points after intravenous injection (0.1 mg/kg body weight). The data is presented as relative fluorescence intensity.

Organ	0.5 hours	1 day	7 days	14 days	28 days
Liver	++++	+++	++	+	+
Lung	+++	++	+	+	+
Kidney	+++	++	+	+	+
Spleen	++	+	+	+	+
Stomach	+++	++	+	+	+
Heart	++	+	+	+	+
Brain	+	+	+	+	+
Muscle	+	+	+	+	+

Data adapted from Choi et al., J. Vet. Sci. 2013, 14(4), 473-479. The number of '+' signs indicates the relative intensity of the fluorescence signal.[7]

Visualizations

Caption: Workflow for in vivo small animal imaging using Cy5.5 amine.

Caption: Chemical conjugation pathway for labeling a protein with Cy5.5 amine.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. amsbio.com [amsbio.com]
• 3. resources.revvity.com [resources.revvity.com]
• 4. Cy5.5 amine, 2097714-45-7 | BroadPharm [broadpharm.com]
• 5. Cyanine 5.5, SE | Tocris Bioscience [tocris.com]
• 6. In Vivo Spinal Distribution of Cy5.5 Fluorescent Dye after Injection via the Lateral Ventricle and Cisterna Magna in Rat Model - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Distribution and accumulation of Cy5.5-labeled thermally cross-linked superparamagnetic iron oxide nanoparticles in the tissues of ICR mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Calculating dye-to-protein ratio for Cy5.5 amine labeling

Calculating the Dye-to-Protein Ratio for Enhanced Bioconjugation

Audience: Researchers, scientists, and drug development professionals.

Introduction

The covalent labeling of proteins with fluorescent dyes is a fundamental technique in biological research and drug development. Cy5.5, a near-infrared (NIR) cyanine (B1664457) dye, is a popular choice for labeling proteins due to its high molar extinction coefficient and emission in a spectral range where biological autofluorescence is minimal.[1][2] The N-hydroxysuccinimide (NHS) ester of Cy5.5 is widely used to label primary amines on proteins, forming a stable amide bond.[1][3] Achieving an optimal dye-to-protein ratio (also known as the degree of labeling or DOL) is critical for experimental success. Over-labeling can lead to fluorescence quenching and loss of protein activity, while under-labeling results in a weak signal.[4][5] These application notes provide a detailed protocol for labeling proteins with Cy5.5 NHS ester and calculating the final dye-to-protein ratio.

Key Experimental Parameters

A summary of the essential spectroscopic properties of Cy5.5 and a typical protein (Immunoglobulin G, IgG) is provided below. These values are crucial for calculating the degree of labeling.

Parameter	Cy5.5	Immunoglobulin G (IgG)
Molar Extinction Coefficient (ε)	250,000 M⁻¹cm⁻¹ at ~675-683 nm[6][7]	210,000 M⁻¹cm⁻¹ at 280 nm
Maximum Absorbance (λmax)	~675-683 nm[6][8]	280 nm
Correction Factor (CF₂₈₀)	0.05	N/A
Molecular Weight	~754 g/mol (for the NHS ester)[9]	~150,000 g/mol [10]

Note: The exact λmax and molar extinction coefficient can vary slightly between suppliers. It is recommended to refer to the supplier's technical datasheet for the specific lot of dye being used.

Experimental Workflow

The overall process of labeling a protein with Cy5.5 NHS ester and determining the dye-to-protein ratio involves several key stages, from preparation of the protein and dye to the final spectrophotometric analysis and calculation.

Caption: Experimental workflow for Cy5.5 protein labeling and analysis.

Detailed Experimental Protocol

This protocol is a general guideline for labeling proteins with Cy5.5 NHS ester. Optimization may be required for specific proteins.

Materials

• Protein of interest (2-10 mg/mL)

• Cy5.5 NHS Ester

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Reaction Buffer: 100 mM sodium bicarbonate or sodium carbonate buffer, pH 8.5-9.0

• Purification Column: Sephadex G-25 or equivalent size-exclusion chromatography column

• Phosphate-Buffered Saline (PBS), pH 7.2-7.4

Protein Preparation

• The protein solution should be at a concentration of 2-10 mg/mL for optimal labeling.[10][11]

• The protein must be in a buffer free of primary amines (e.g., Tris) or ammonium (B1175870) salts, as these will compete with the protein for reaction with the NHS ester.[4][10]

• If the protein is in an incompatible buffer, perform a buffer exchange into the Reaction Buffer (e.g., 100 mM sodium bicarbonate, pH 8.5) using dialysis or a desalting column.

Dye Preparation

• Just before use, dissolve the Cy5.5 NHS ester in anhydrous DMSO to a final concentration of 10 mM.[4][11]

• Vortex the solution to ensure the dye is completely dissolved.

Labeling Reaction

• The optimal molar ratio of dye to protein for most antibodies is between 6:1 and 10:1.[4][10] As a starting point, a 10:1 molar ratio is recommended.[10]

• Slowly add the calculated volume of the 10 mM Cy5.5 stock solution to the protein solution while gently vortexing.

• Incubate the reaction for 1 hour at room temperature in the dark.

Purification of the Labeled Protein

• Prepare a size-exclusion chromatography column (e.g., Sephadex G-25) according to the manufacturer's instructions.

• Equilibrate the column with PBS (pH 7.2-7.4).

• Apply the reaction mixture to the top of the column.

• Elute the labeled protein with PBS. The first colored fraction will be the Cy5.5-labeled protein. The smaller, unreacted dye molecules will elute later.

• Collect the fractions containing the labeled protein.

Amine Labeling Reaction Pathway

The labeling reaction occurs between the N-hydroxysuccinimide (NHS) ester of Cy5.5 and a primary amine on the protein, typically the ε-amino group of a lysine (B10760008) residue. This reaction results in the formation of a stable amide bond and the release of N-hydroxysuccinimide.

Caption: Chemical reaction of Cy5.5 NHS ester with a primary amine on a protein.

Calculating the Dye-to-Protein Ratio

The degree of labeling (DOL) is determined by measuring the absorbance of the purified conjugate at 280 nm (for the protein) and at the λmax of Cy5.5 (~675 nm).

Spectrophotometric Measurement

• Measure the absorbance of the purified Cy5.5-protein conjugate at 280 nm (A₂₈₀) and at the λmax of Cy5.5 (A_dye).

• If the absorbance reading is too high, dilute the sample with PBS and record the dilution factor.

Calculation Formulae

The concentration of the protein is first corrected for the absorbance of the dye at 280 nm.

• Corrected Protein Absorbance (A_prot): A_prot = A₂₈₀ - (A_dye × CF₂₈₀) Where CF₂₈₀ is the correction factor for the dye at 280 nm (e.g., 0.05 for Cy5.5).[12][13]

• Molar Concentration of Protein: [Protein] (M) = A_prot / ε_prot Where ε_prot is the molar extinction coefficient of the protein at 280 nm (e.g., 210,000 M⁻¹cm⁻¹ for IgG).

• Molar Concentration of Dye: [Dye] (M) = A_dye / ε_dye Where ε_dye is the molar extinction coefficient of Cy5.5 at its λmax (250,000 M⁻¹cm⁻¹).[7]

• Dye-to-Protein Ratio (DOL): DOL = [Dye] / [Protein]

Step	Formula	Description
1	A_prot = A₂₈₀ - (A_dye × CF₂₈₀)	Corrects the protein absorbance for the dye's contribution at 280 nm.
2	[Protein] = A_prot / ε_prot	Calculates the molar concentration of the protein.
3	[Dye] = A_dye / ε_dye	Calculates the molar concentration of the dye.
4	DOL = [Dye] / [Protein]	Determines the final dye-to-protein molar ratio.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Degree of Labeling	- Inactive dye (hydrolyzed NHS ester).- Presence of primary amines in the protein buffer.- Incorrect pH of the reaction buffer.- Insufficient molar ratio of dye to protein.	- Use fresh, anhydrous DMSO to dissolve the dye.- Perform buffer exchange to an amine-free buffer.- Ensure the reaction buffer pH is between 8.5 and 9.0.[10][11]- Increase the molar ratio of dye to protein in the reaction.
High Degree of Labeling (Potential for Quenching)	- Excessive molar ratio of dye to protein.	- Decrease the molar ratio of dye to protein in the reaction.
Precipitation of Protein	- High concentration of organic solvent (DMSO).- Over-labeling of the protein.	- Keep the volume of DMSO added to the protein solution below 10% of the total reaction volume.- Reduce the molar ratio of dye to protein.
No separation of free dye and labeled protein	- Inappropriate size-exclusion resin.	- Use a resin with an appropriate fractionation range for the molecular weight of the protein.

References

• 1. vectorlabs.com [vectorlabs.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. youtube.com [youtube.com]
• 4. docs.aatbio.com [docs.aatbio.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Cyanine 5.5 monoacid [equivalent to Cy5.5® acid] | AAT Bioquest [aatbio.com]
• 7. interchim.fr [interchim.fr]
• 8. metabion.com [metabion.com]
• 9. Cyanine 5, SE | Cyanine Dyes (Cy Dyes) | Tocris Bioscience [tocris.com]
• 10. file.medchemexpress.com [file.medchemexpress.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. assaygenie.com [assaygenie.com]
• 13. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

Cy5.5 Amine Labeling for Flow Cytometry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cy5.5 amine-reactive dyes are powerful tools for flow cytometry, enabling covalent labeling of cells for various applications, including immunophenotyping, cell viability assessment, proliferation tracking, and monitoring cellular activation. These dyes contain an N-hydroxysuccinimide (NHS) ester functional group that reacts with primary amines on proteins, forming stable amide bonds. This irreversible labeling allows for robust and long-term tracking of cell populations. Cy5.5 is a far-red fluorescent dye, which is advantageous for multicolor flow cytometry as it minimizes spectral overlap with commonly used fluorochromes and reduces the impact of cellular autofluorescence.[1][2] This document provides detailed application notes and protocols for the use of Cy5.5 amine-reactive dyes in flow cytometry.

Principle of Cy5.5 Amine Labeling

Amine-reactive succinimidyl esters, such as Cy5.5-NHS ester, are the most common reagents for labeling primary amines on biomolecules.[2] The labeling principle relies on the reaction between the NHS ester and primary amine groups (-NH2) found on lysine (B10760008) residues of proteins. This reaction occurs optimally at a slightly basic pH (8.2-8.5).[3] In the context of flow cytometry, these dyes label cell surface and intracellular proteins.

For cell viability assessment, the principle of membrane integrity is utilized. Live cells with intact membranes will only be dimly stained by the amine-reactive dye as it reacts with surface proteins. In contrast, dead cells with compromised membranes allow the dye to enter the cytoplasm and react with the abundant intracellular proteins, resulting in a much brighter fluorescent signal.[3][4][5] This covalent labeling is stable, permitting subsequent fixation and permeabilization for intracellular staining.[3][4]

For cell proliferation tracking, the dye is introduced into the cells, where it covalently binds to intracellular proteins. As the cells divide, the fluorescent dye is distributed equally between the two daughter cells. Consequently, the fluorescence intensity of the dye is halved with each cell division.[6][7] By analyzing the fluorescence intensity peaks in a flow cytometry histogram, one can determine the number of cell divisions a population has undergone.

Quantitative Data Summary

The following tables provide a summary of key quantitative parameters for Cy5.5 amine labeling in flow cytometry. It is important to note that optimal conditions may vary depending on the cell type, experimental setup, and specific instrument used. Therefore, titration of the dye is always recommended.

Table 1: Recommended Staining Parameters for Cy5.5 Amine-Reactive Dye

Parameter	Recommended Range	Notes
Dye Concentration	1 - 10 µM	Titration is crucial to determine the optimal concentration that provides bright staining with minimal cytotoxicity.[2]
Cell Concentration	1 x 10^6 to 1 x 10^7 cells/mL	Higher cell concentrations can improve labeling efficiency.
Incubation Time	10 - 30 minutes	Longer incubation times may increase background staining and cytotoxicity.
Incubation Temperature	Room Temperature or 37°C	37°C can enhance labeling efficiency for some applications like proliferation tracking.[6]
pH of Labeling Buffer	7.2 - 8.5	A slightly basic pH (around 8.3) is optimal for the amine-reactive chemistry.[3]

Table 2: Expected Outcomes for Different Applications

Application	Expected Result	Key Metrics
Cell Viability	Live cells show dim fluorescence; Dead cells show bright fluorescence.[3][4]	Separation of live and dead populations by at least one log decade of fluorescence intensity.
Cell Proliferation	Stepwise halving of fluorescence intensity with each cell division.[6]	Distinct peaks in the fluorescence histogram representing successive generations.
Immunophenotyping	Bright and specific staining of the target cell population.	High signal-to-noise ratio; clear separation of positive and negative populations.

Experimental Protocols

Protocol 1: Cell Viability Assessment with Cy5.5 Amine-Reactive Dye

This protocol describes the use of a Cy5.5 amine-reactive dye to discriminate between live and dead cells.

Materials:

• Cy5.5 amine-reactive dye (e.g., Cy5.5-NHS ester)

• Anhydrous DMSO

• Cells of interest

• Phosphate-Buffered Saline (PBS), protein-free

• FACS Buffer (PBS with 1-2% BSA and 0.05% sodium azide)

• Flow cytometry tubes

Procedure:

• Prepare a stock solution of Cy5.5 dye: Dissolve the Cy5.5 amine-reactive dye in anhydrous DMSO to a concentration of 1-10 mM. Store the stock solution at -20°C, protected from light and moisture.

• Cell Preparation: Harvest cells and wash them twice with protein-free PBS. Resuspend the cells in protein-free PBS at a concentration of 1 x 10^6 to 1 x 10^7 cells/mL.

• Staining:

  • Dilute the Cy5.5 stock solution in protein-free PBS to the desired final concentration (typically 1-10 µM). It is crucial to titrate the dye to find the optimal concentration for your specific cell type.

  • Add the diluted dye to the cell suspension and vortex immediately to ensure uniform staining.

  • Incubate for 15-30 minutes at room temperature, protected from light.

• Washing:

  • Add at least 5 volumes of FACS buffer to the stained cells to quench the reaction.

  • Centrifuge the cells at 300-400 x g for 5 minutes.

  • Discard the supernatant and wash the cells once more with FACS buffer.

• Data Acquisition: Resuspend the cells in FACS buffer and analyze them on a flow cytometer equipped with a red laser (e.g., 633 nm or 640 nm) and appropriate emission filters for Cy5.5 (typically around 690-710 nm). Live cells will exhibit low fluorescence, while dead cells will be brightly fluorescent.

Protocol 2: Cell Proliferation Tracking with Cy5.5 Dye Dilution Assay

This protocol outlines the procedure for labeling cells with a Cy5.5 amine-reactive dye to track their proliferation over time.

Materials:

• Cy5.5 amine-reactive dye

• Anhydrous DMSO

• Cells of interest

• Serum-free culture medium

• Complete culture medium

• Flow cytometry tubes

Procedure:

• Prepare Cy5.5 Staining Solution: Prepare a working solution of Cy5.5 dye in serum-free medium at a 2X final concentration (e.g., if the final desired concentration is 5 µM, prepare a 10 µM solution).

• Cell Preparation:

  • Harvest and wash cells with serum-free medium.

  • Resuspend the cells at a concentration of 2 x 10^6 to 2 x 10^7 cells/mL in pre-warmed serum-free medium.

• Labeling:

  • Add an equal volume of the 2X Cy5.5 staining solution to the cell suspension.

  • Mix immediately and incubate for 10-15 minutes at 37°C, protected from light.

• Quenching and Washing:

  • Add at least 5 volumes of complete culture medium to the labeled cells to quench the staining reaction.

  • Incubate for 5-10 minutes.

  • Centrifuge the cells and wash them twice with complete culture medium.

• Cell Culture and Analysis:

  • Resuspend the cells in complete culture medium and culture them under the desired experimental conditions.

  • At various time points (e.g., 24, 48, 72 hours), harvest the cells and analyze them by flow cytometry.

  • A sample of labeled, unstimulated cells should be analyzed at the beginning of the experiment (time 0) to establish the initial fluorescence intensity.

  • Each peak of decreasing fluorescence intensity represents a successive generation of cell division.

Protocol 3: Immunophenotyping with Cy5.5-Conjugated Antibodies

This protocol provides a general procedure for staining cell surface markers using a directly conjugated Cy5.5 antibody.

Materials:

• Cy5.5-conjugated primary antibody

• Cells of interest

• FACS Buffer

• Fc blocking reagent (optional)

• Flow cytometry tubes

Procedure:

• Cell Preparation: Harvest and wash cells with FACS Buffer. Resuspend the cells in FACS Buffer at a concentration of 1 x 10^6 to 1 x 10^7 cells/mL.

• Fc Block (Optional): If your cells express Fc receptors (e.g., macrophages, B cells), incubate them with an Fc blocking reagent for 10-15 minutes at 4°C to reduce non-specific antibody binding.

• Antibody Staining:

  • Add the predetermined optimal amount of Cy5.5-conjugated antibody to the cell suspension.

  • Incubate for 20-30 minutes at 4°C in the dark.

• Washing:

  • Wash the cells twice with FACS Buffer by centrifugation at 300-400 x g for 5 minutes.

• Data Acquisition: Resuspend the cells in FACS Buffer and analyze on a flow cytometer using the appropriate laser and filter settings for Cy5.5.

Visualizations

Caption: Workflow for assessing cell viability using Cy5.5 amine-reactive dye.

Caption: Workflow of a cell proliferation dye dilution assay using Cy5.5.

Caption: Monitoring T-cell activation and proliferation using Cy5.5 labeling.

References

• 1. Cy5.5-CGRRRQRRKKRG-Labeled T lymphocytes - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Journal Club: An Evaluation of Dyes for Tracking Cell Proliferation by Flow and Image Cytometry | Thermo Fisher Scientific - HK [thermofisher.com]
• 3. Amine-Reactive Dyes for Dead Cell Discrimination in Fixed Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. tcd.ie [tcd.ie]
• 6. benchchem.com [benchchem.com]
• 7. Flow Cytometry Techniques for Measuring T Cell Proliferation | KCAS Bio [kcasbio.com]

Application Notes and Protocols for Targeted Drug Delivery Studies Using Cy5.5 Amine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The near-infrared (NIR) fluorescent dye, Cy5.5 amine, has emerged as a critical tool in the advancement of targeted drug delivery systems. Its emission wavelength in the NIR spectrum (typically around 710 nm) allows for deep tissue penetration with minimal autofluorescence, making it ideal for in vivo imaging.[1] Cy5.5 amine contains a primary amine group, enabling its conjugation to a wide array of targeting ligands such as antibodies, peptides, and nanoparticles.[2] This allows for the precise tracking and quantification of drug delivery vehicles to specific tissues or cell types, providing invaluable data for preclinical research and development.

These application notes provide a comprehensive overview and detailed protocols for utilizing Cy5.5 amine in targeted drug delivery studies, from conjugation chemistry to in vivo imaging and data analysis.

I. Conjugation of Cy5.5 Amine to Targeting Ligands

A crucial first step is the stable conjugation of Cy5.5 amine to the targeting moiety. The primary amine group of Cy5.5 allows for reaction with various functional groups, most commonly N-hydroxysuccinimide (NHS) esters.

Protocol: Amine-to-Amine Conjugation using a Homobifunctional NHS Ester Crosslinker

This protocol describes the conjugation of Cy5.5 amine to a targeting ligand (e.g., an antibody or peptide) that also possesses primary amine groups, using a homobifunctional NHS ester crosslinker like Disuccinimidyl suberate (B1241622) (DSS).

Materials:

• Cy5.5 amine

• Targeting ligand (e.g., antibody, peptide)

• Disuccinimidyl suberate (DSS)

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate Buffered Saline (PBS), pH 7.4

• Sodium bicarbonate buffer (100 mM, pH 8.3)

• Desalting column (e.g., Sephadex G-25)

• Magnetic stirrer and stir bar

• Reaction vials

Procedure:

• Prepare Targeting Ligand: Dissolve the targeting ligand in sodium bicarbonate buffer at a concentration of 1-5 mg/mL. The slightly basic pH is crucial for the reaction with NHS esters.[3]

• Prepare Crosslinker Solution: Immediately before use, dissolve DSS in anhydrous DMF or DMSO to a concentration of 10 mM.

• Activate Targeting Ligand: Add a 10 to 20-fold molar excess of the DSS solution to the targeting ligand solution. Incubate for 30-60 minutes at room temperature with gentle stirring.

• Remove Excess Crosslinker: Purify the activated targeting ligand using a desalting column equilibrated with PBS (pH 7.4) to remove unreacted DSS.

• Prepare Cy5.5 Amine Solution: Dissolve Cy5.5 amine in DMF or DMSO to a concentration of 10 mM.

• Conjugation Reaction: Add a 5 to 10-fold molar excess of the Cy5.5 amine solution to the purified, activated targeting ligand. Incubate for 2 hours at room temperature in the dark with gentle stirring.

• Purification of the Conjugate: Purify the Cy5.5-labeled targeting ligand from unreacted dye and byproducts using a desalting column equilibrated with PBS (pH 7.4).

• Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for the protein) and ~675 nm (for Cy5.5).

Experimental Workflow for Conjugation

Caption: Workflow for conjugating Cy5.5 amine to a targeting ligand.

II. In Vitro Cellular Uptake Studies

Once the Cy5.5-labeled targeting ligand is prepared, its ability to specifically bind to and be internalized by target cells can be assessed in vitro.

Protocol: Confocal Microscopy for Cellular Uptake Visualization

Materials:

• Target cells (expressing the receptor for the targeting ligand) and control cells (lacking the receptor)

• Cy5.5-labeled targeting ligand

• Cell culture medium and supplements

• Phosphate Buffered Saline (PBS)

• Paraformaldehyde (PFA) solution (4% in PBS)

• DAPI (4',6-diamidino-2-phenylindole) for nuclear staining

• Glass-bottom culture dishes or chamber slides

• Confocal microscope

Procedure:

• Cell Seeding: Seed target and control cells onto glass-bottom dishes or chamber slides and allow them to adhere overnight.

• Incubation with Conjugate: Remove the culture medium and incubate the cells with a solution of the Cy5.5-labeled targeting ligand in serum-free medium at a predetermined concentration (e.g., 100 nM) for 1-4 hours at 37°C. For blocking experiments, pre-incubate a set of cells with an excess of unlabeled targeting ligand for 30 minutes before adding the Cy5.5-conjugate.

• Washing: Aspirate the incubation medium and wash the cells three times with cold PBS to remove unbound conjugate.

• Fixation: Fix the cells with 4% PFA for 15 minutes at room temperature.

• Staining: Wash the cells twice with PBS and then stain the nuclei with DAPI for 5 minutes.

• Imaging: Wash the cells again with PBS and mount with an appropriate mounting medium. Visualize the cellular uptake of the Cy5.5-labeled ligand using a confocal microscope. The Cy5.5 signal will appear in the far-red channel, and the DAPI signal in the blue channel.

In Vitro Experimental Workflow

Caption: Workflow for in vitro cellular uptake studies.

III. In Vivo Targeted Drug Delivery and Biodistribution

In vivo imaging is essential to evaluate the targeting efficacy, biodistribution, and pharmacokinetics of the Cy5.5-labeled drug delivery system in a living organism.

Protocol: In Vivo Imaging in a Xenograft Mouse Model

Materials:

• Tumor-bearing mice (e.g., nude mice with subcutaneous xenografts of target cells)

• Cy5.5-labeled targeting ligand

• Sterile PBS

• Anesthesia (e.g., isoflurane)

• In vivo imaging system (IVIS) or similar

• Animal handling and monitoring equipment

Procedure:

• Animal Preparation: Anesthetize the tumor-bearing mice using isoflurane.

• Baseline Imaging: Acquire a pre-injection whole-body fluorescence image to determine the level of autofluorescence.

• Injection: Administer the Cy5.5-labeled targeting ligand via intravenous (tail vein) injection. A typical dose is 1-5 nmol per mouse.[4]

• Time-Course Imaging: Acquire whole-body fluorescence images at various time points post-injection (e.g., 1, 4, 8, 24, 48, and 72 hours) to monitor the biodistribution and tumor accumulation of the conjugate.[4] Use appropriate excitation and emission filters for Cy5.5 (e.g., excitation ~675 nm, emission ~720 nm).

• Data Analysis: Quantify the fluorescence intensity in the tumor and other organs of interest at each time point using the imaging software. This is often expressed as average radiant efficiency.

Protocol: Ex Vivo Organ Biodistribution

Materials:

• Mice from the in vivo study

• Surgical instruments for dissection

• In vivo imaging system (IVIS) or similar

• PBS

Procedure:

• Euthanasia and Perfusion: At the final imaging time point, euthanize the mice. Perform a cardiac perfusion with PBS to remove blood from the organs, which can interfere with fluorescence measurements.[4]

• Organ Harvesting: Carefully dissect the major organs (e.g., tumor, liver, spleen, kidneys, lungs, heart, and muscle).[4]

• Ex Vivo Imaging: Arrange the harvested organs in the imaging system and acquire a fluorescence image.

• Quantitative Analysis: Draw regions of interest (ROIs) around each organ and quantify the fluorescence intensity. The data can be expressed as a percentage of the injected dose per gram of tissue (%ID/g).[4]

In Vivo and Ex Vivo Experimental Workflow

Caption: Workflow for in vivo and ex vivo studies.

IV. Data Presentation

Quantitative data from these studies should be presented in a clear and organized manner to facilitate comparison and interpretation.

Table 1: In Vitro Cellular Uptake of Cy5.5-Labeled Antibody

Cell Line	Treatment	Mean Fluorescence Intensity (Arbitrary Units)
Target Cells	Cy5.5-Antibody	8500 ± 750
Target Cells	Cy5.5-Antibody + Unlabeled Antibody	1200 ± 150

| Control Cells| Cy5.5-Antibody | 950 ± 100 |

Table 2: Ex Vivo Biodistribution of Cy5.5-Labeled Peptide in Tumor-Bearing Mice (24h post-injection)

Organ	% Injected Dose per Gram of Tissue (%ID/g)
Tumor	8.2 ± 1.5
Liver	15.5 ± 2.1
Spleen	3.1 ± 0.8
Kidneys	25.3 ± 3.5
Lungs	2.5 ± 0.6
Heart	1.1 ± 0.3

| Muscle | 0.8 ± 0.2 |

Note: The data presented in these tables are representative and will vary depending on the specific targeting ligand, cell lines, and animal models used.

V. Signaling Pathway Visualization

Understanding the mechanism of action of a targeted drug often involves elucidating its effect on cellular signaling pathways. For many targeted therapies, the Epidermal Growth Factor Receptor (EGFR) signaling pathway is a key target.[1]

EGFR Signaling Pathway

Caption: EGFR signaling pathway and the inhibitory action of a targeted drug.

Conclusion

Cy5.5 amine is a versatile and powerful tool for the development and evaluation of targeted drug delivery systems. The protocols and guidelines presented here provide a framework for its effective use in conjugating targeting ligands, assessing in vitro cellular uptake, and performing in vivo biodistribution studies. Careful experimental design and data analysis are crucial for obtaining reliable and translatable results that can accelerate the journey of novel targeted therapies from the laboratory to the clinic.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. docs.aatbio.com [docs.aatbio.com]
• 3. benchchem.com [benchchem.com]
• 4. sinobiological.com [sinobiological.com]

Technical Notes & Optimization

Troubleshooting low Cy5.5 amine labeling efficiency

This guide provides in-depth troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals experiencing low labeling efficiency with Cy5.5 NHS ester and other amine-reactive dyes.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for labeling proteins with Cy5.5 NHS ester?

The optimal pH for reacting a Cy5.5 N-hydroxysuccinimide (NHS) ester with primary amines (like those on lysine (B10760008) residues) is between 8.3 and 8.5.[1][2] This pH range provides the best balance between maintaining the reactivity of the amine groups and ensuring the stability of the NHS ester.[3]

Q2: How does pH critically affect the labeling reaction?

The pH of the reaction buffer is a crucial factor that influences two competing reactions:

• Amine Reactivity : For the labeling reaction to proceed, the primary amine groups on the protein must be in a deprotonated, nucleophilic state (-NH2). At a pH below 8.0, a significant portion of these amines will be protonated (-NH3+), making them unreactive towards the NHS ester.[3]

• NHS Ester Hydrolysis : NHS esters are susceptible to hydrolysis, a reaction with water that renders the dye inactive. The rate of hydrolysis increases significantly with pH. At a pH above 9.0, the hydrolysis can happen so quickly that it outcompetes the desired labeling reaction, leading to low efficiency.[3]

Q3: Which buffers should I use for the labeling reaction?

It is critical to use a buffer that does not contain primary amines, as these will compete with your target molecule for reaction with the Cy5.5 NHS ester.[4][5]

Recommended Buffers:

• 0.1 M Sodium bicarbonate[1][2]

• 0.1 M Phosphate buffer[1]

• Phosphate-buffered saline (PBS)[6]

• HEPES or Borate buffers[6]

Buffers to Avoid:

• Tris (tris(hydroxymethyl)aminomethane)[7][6]

• Glycine[6]

While Tris is sometimes used, it's generally not recommended because it contains a primary amine that can react with the NHS ester, reducing labeling efficiency.[1][7]

Q4: My labeling efficiency is low. What are the most common causes?

Low labeling efficiency is a frequent issue. The most common causes include:

• Suboptimal pH : The reaction pH is outside the optimal 8.3-8.5 range.[4][3][8]

• Amine-Containing Buffers : Your protein solution contains buffers like Tris or glycine.[5][8]

• Low Protein Concentration : Protein concentrations below 2 mg/mL can significantly decrease labeling efficiency.[8][9] Higher concentrations (up to 10 mg/mL) are optimal.[1][2][5]

• Improper Dye Handling : The Cy5.5 NHS ester is moisture-sensitive and should be dissolved in anhydrous DMSO or DMF immediately before use.[5][10] Storing the dye in solution for extended periods can reduce its activity.[11]

• Insufficient Dye-to-Protein Ratio : An inadequate amount of dye will lead to a low degree of labeling (DOL).[5]

Troubleshooting Guide

If you are experiencing low labeling efficiency, follow this workflow to diagnose and solve the issue.

Caption: Troubleshooting workflow for low Cy5.5 amine labeling efficiency.

Data Presentation: Key Reaction Parameters

The optimal conditions for Cy5.5 amine labeling can vary depending on the specific protein. The following table provides general guidelines and starting points for optimization.

Parameter	Recommended Range	Rationale & Key Considerations
Reaction pH	8.3 - 8.5	Balances amine reactivity and NHS ester stability.[1][2][3]
Reaction Buffer	Amine-free (e.g., Bicarbonate, Phosphate)	Buffers with primary amines (Tris, Glycine) compete with the target protein.[7][5][6]
Protein Concentration	2 - 10 mg/mL	Higher concentrations improve labeling efficiency.[1][2][5][8][9]
Dye:Protein Molar Ratio	5:1 to 20:1	This is a starting point and requires optimization. Over-labeling can cause protein precipitation and fluorescence quenching.[5][12][13][14]
Reaction Temperature	Room Temperature	A common starting point for the reaction.[4][15]
Reaction Time	1 - 4 hours	Extending incubation can sometimes improve efficiency, but must be balanced with hydrolysis.[4][15]

Experimental Protocols

Standard Protocol for Cy5.5 Labeling of a Protein (e.g., IgG)

This protocol provides a general procedure for labeling an antibody with a Cy5.5 NHS ester.

1. Prepare the Protein

• The protein must be in an amine-free buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3).

• If the protein is in an incompatible buffer (like Tris), it must be exchanged by dialysis or using a desalting column.

• Ensure the protein concentration is at least 2 mg/mL, with 10 mg/mL being optimal.[8]

2. Prepare the Dye Solution

• Allow the vial of Cy5.5 NHS ester to warm completely to room temperature before opening to prevent moisture condensation.

• Immediately before use, dissolve the Cy5.5 NHS ester in anhydrous, amine-free DMSO or DMF to a concentration of 10 mg/mL.[1][5] Vortex thoroughly. This solution should be used promptly.[11]

3. Perform the Conjugation Reaction

• Calculate the required volume of dye solution. A starting molar excess of 8-10 fold of dye to protein is common.[1][15]

• While gently vortexing the protein solution, slowly add the calculated volume of the dissolved dye.

• Incubate the reaction for 1 hour at room temperature, protected from light.[15] Continuous, gentle mixing during this time is recommended.

4. Purify the Conjugate

• After the reaction, it is crucial to remove the unreacted, free dye.

• The most common method for purifying macromolecules like antibodies is size-exclusion chromatography, often using a pre-packed desalting column (e.g., Sephadex G-25).[4][15][]

• The larger protein-dye conjugate will elute first, while the smaller, free dye molecules are retained and elute later.

5. Determine Degree of Labeling (DOL)

• The DOL (also called Dye/Protein ratio) is the average number of dye molecules conjugated to each protein molecule.

• This is calculated by measuring the absorbance of the purified conjugate at 280 nm (for the protein) and at the absorbance maximum of Cy5.5 (~675 nm). The specific formula requires the extinction coefficients of both the protein and the dye.

Caption: General experimental workflow for Cy5.5 amine labeling of proteins.

References

• 1. interchim.fr [interchim.fr]
• 2. acebiolab.com [acebiolab.com]
• 3. benchchem.com [benchchem.com]
• 4. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. lumiprobe.com [lumiprobe.com]
• 8. jenabioscience.com [jenabioscience.com]
• 9. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 10. apexbt.com [apexbt.com]
• 11. docs.aatbio.com [docs.aatbio.com]
• 12. docs.aatbio.com [docs.aatbio.com]
• 13. researchgate.net [researchgate.net]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. docs.aatbio.com [docs.aatbio.com]

Technical Support Center: Troubleshooting High Background Fluorescence with Cy5.5 Amine

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address high background fluorescence issues encountered when using Cy5.5 amine in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of high background fluorescence when using Cy5.5 labeled conjugates?

High background fluorescence with Cy5.5 conjugates can stem from several factors, primarily categorized as:

• Non-specific binding of the conjugate: The Cy5.5 dye or the conjugated molecule (e.g., antibody) may bind to cellular components or surfaces in a non-specific manner. Cyanine (B1664457) dyes, in particular, have a known tendency to bind non-specifically to myeloid cells like monocytes and macrophages.[1][2]

• Presence of unconjugated (free) Cy5.5 amine: If the purification process after conjugation is incomplete, residual free dye in the solution can bind non-specifically to the sample, leading to high background.

• Suboptimal conjugation reaction: An improperly optimized conjugation process can lead to aggregates or over-labeled proteins that are more prone to non-specific binding and precipitation.[3]

• Autofluorescence of the biological sample: Tissues and cells naturally contain molecules that fluoresce, which can contribute to the overall background signal.[4][5]

• Issues with experimental protocol: Inadequate blocking, insufficient washing, or using excessively high concentrations of the fluorescent conjugate can all result in elevated background.[6][7][8]

Q2: How can I reduce non-specific binding of my Cy5.5-labeled antibody?

To reduce non-specific binding, consider the following strategies:

• Use a specialized blocking buffer: Several commercial blocking buffers are specifically designed to prevent the non-specific binding of cyanine dyes to leukocytes, particularly monocytes and macrophages.[1][2][9]

• Fc Receptor Blocking: If you are working with cells that express Fc receptors (e.g., macrophages, B cells), pre-incubating your sample with an Fc receptor blocking agent is crucial to prevent non-specific binding of antibodies.[2][10]

• Optimize antibody concentration: Titrate your Cy5.5-labeled antibody to determine the optimal concentration that provides a good signal-to-noise ratio. Using too high a concentration is a common cause of high background.[6][7]

• Increase the number and duration of wash steps: Thorough washing after incubation with the fluorescent conjugate is essential to remove unbound and weakly bound molecules.[6][8] Consider using a buffer containing a mild detergent like Tween-20.[4]

• Incorporate a pre-absorption step: If you are using a polyclonal antibody, you can pre-absorb it against a tissue powder of the species from which the secondary antibody was raised to remove cross-reactive antibodies.

Q3: What are the critical parameters for a successful Cy5.5 amine conjugation reaction to minimize background?

A successful conjugation reaction is key to producing a high-quality fluorescent probe with minimal background-inducing properties. Pay close attention to the following parameters:

• pH of the reaction buffer: The reaction between an amine-reactive dye and the primary amines on a protein is highly pH-dependent. The optimal pH range is typically 8.3-9.0 to ensure the amine groups are deprotonated and reactive.[3]

• Amine-free buffer: The conjugation buffer must be free of primary amines (e.g., Tris or glycine), as these will compete with the protein for reaction with the dye, reducing labeling efficiency.[3][11] Suitable buffers include phosphate, bicarbonate, or borate (B1201080) buffers.[3]

• Dye-to-Protein Molar Ratio: The molar ratio of Cy5.5 amine to your protein needs to be optimized. Over-labeling can lead to protein precipitation and fluorescence quenching, while under-labeling will result in a weak signal.[3] Start with the recommended ratios and perform a titration to find the optimal degree of labeling (DOL) for your application.

• Protein Concentration: Higher protein concentrations (typically 1-10 mg/mL) generally lead to better labeling efficiency.[3][12]

Q4: How do I effectively remove unconjugated Cy5.5 amine after the labeling reaction?

Complete removal of free dye is critical. The most common and effective methods are:

• Gel Filtration Chromatography: Use a desalting column, such as Sephadex G-25, to separate the larger labeled protein from the smaller, unconjugated dye molecules.[13]

• Dialysis: Dialyze the conjugation reaction mixture against an appropriate buffer (e.g., PBS) using a dialysis membrane with a molecular weight cut-off (MWCO) that is significantly smaller than your protein but large enough to allow the free dye to pass through. This method is effective but can be time-consuming.

• Spin Columns: For smaller sample volumes, spin columns packed with a gel filtration matrix are a quick and efficient way to remove free dye.

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving the root cause of high background fluorescence with Cy5.5 amine conjugates.

Step 1: Pre-Experiment Checks & Conjugation Process

Potential Problem	Recommended Action
Suboptimal Conjugation	Review your conjugation protocol. Ensure the pH of the reaction buffer is between 8.3 and 9.0.[3] Use an amine-free buffer like PBS or bicarbonate buffer.[3] Optimize the dye-to-protein molar ratio; over-labeling can cause aggregation and non-specific binding.[3]
Presence of Free Dye	Ensure thorough removal of unconjugated Cy5.5 amine after the labeling reaction using methods like gel filtration, dialysis, or spin columns.[13] To check for free dye, you can run the conjugate on an SDS-PAGE gel and visualize the fluorescence before staining.
Conjugate Aggregation/Precipitation	Over-labeling is a common cause of protein precipitation.[3] Reduce the dye-to-protein molar ratio in your conjugation reaction. Centrifuge your conjugate solution before use to pellet any aggregates.

Step 2: Staining Protocol

Potential Problem	Recommended Action
Insufficient Blocking	Use an appropriate blocking buffer for your sample type. For cell-based assays, especially with immune cells, consider using a commercial cyanine dye blocking buffer.[1][9] Ensure the blocking step is of sufficient duration (e.g., 30-60 minutes at room temperature).
High Conjugate Concentration	Perform a titration of your Cy5.5-labeled conjugate to find the optimal concentration that maximizes signal while minimizing background.[7]
Inadequate Washing	Increase the number and duration of wash steps after incubating with the conjugate.[6][8] The inclusion of a non-ionic detergent like Tween-20 in the wash buffer can help reduce non-specific binding.[4]
Autofluorescence	Examine an unstained control sample to assess the level of autofluorescence.[5] If high, consider using a different fixation method (avoid glutaraldehyde) or using a commercial autofluorescence quenching reagent.[4]

Step 3: Imaging and Data Analysis

Potential Problem	Recommended Action
Incorrect Imaging Settings	Ensure you are using the correct excitation and emission filters for Cy5.5 (Excitation max ~675 nm, Emission max ~694 nm).[14] Avoid excessive laser power or exposure times, which can increase background and lead to photobleaching.
Lack of Proper Controls	Always include the following controls in your experiment: an unstained sample to check for autofluorescence, a sample stained with an isotype control antibody labeled with Cy5.5 to assess non-specific antibody binding, and a sample with the blocking buffer alone.

Experimental Protocols

Protocol 1: General Cy5.5 Amine Conjugation to an Antibody

This protocol provides a general guideline for labeling an antibody with Cy5.5 amine using a crosslinker like EDC.

Materials:

• Antibody (in amine-free buffer, e.g., PBS)

• Cy5.5 amine

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• NHS (N-hydroxysuccinimide)

• Activation Buffer (e.g., 0.1 M MES, pH 6.0)

• Conjugation Buffer (e.g., 0.1 M Sodium Bicarbonate, pH 8.3)

• Anhydrous DMSO or DMF

• Desalting column (e.g., Sephadex G-25)

Procedure:

• Prepare the Antibody: Dialyze the antibody against the Activation Buffer to remove any amine-containing substances. Adjust the antibody concentration to 2-10 mg/mL.[11][12]

• Activate Cy5.5 Amine (if necessary, depending on the chemistry): In this example, we will activate the carboxyl groups on the antibody to react with the amine group on the dye.

• Activate Antibody Carboxyl Groups:

  • Dissolve EDC and NHS in the Activation Buffer to a final concentration of 10 mM each.

  • Add the EDC/NHS solution to the antibody solution and incubate for 15-30 minutes at room temperature.

• Prepare the Dye Solution: Dissolve Cy5.5 amine in anhydrous DMSO or DMF to a concentration of 10 mg/mL. This should be done immediately before use.[3]

• Conjugation Reaction:

  • Remove the excess EDC/NHS from the activated antibody solution using a spin desalting column equilibrated with Conjugation Buffer.

  • Immediately add the desired molar excess of the dissolved Cy5.5 amine to the activated antibody. A starting point for the molar ratio of dye to antibody is often between 5:1 and 15:1.[3]

  • Incubate the reaction for 2 hours at room temperature or overnight at 4°C, protected from light.[3]

• Purification:

  • Stop the reaction by adding an amine-containing buffer (e.g., Tris-HCl) to a final concentration of 50-100 mM to quench any unreacted NHS-esters.

  • Purify the conjugate from unconjugated dye using a desalting column equilibrated with a suitable storage buffer (e.g., PBS).

• Characterization (Optional but Recommended):

  • Determine the Degree of Labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for the protein) and at the excitation maximum of Cy5.5 (~675 nm).

Data Presentation

Table 1: Recommended Parameters for Cy5.5 Amine Conjugation

Parameter	Recommended Range/Condition	Rationale
pH	8.3 - 9.0	Optimal for the reaction between primary amines and activated carboxyl groups or other amine-reactive moieties.[3]
Buffer	Phosphate, Bicarbonate, Borate	Must be free of primary amines (e.g., Tris) that compete in the reaction.[3]
Protein Concentration	2 - 10 mg/mL	Higher concentrations improve labeling efficiency.[3][12]
Dye:Protein Molar Ratio	5:1 to 20:1 (starting point)	Needs to be optimized to achieve the desired Degree of Labeling (DOL) without causing precipitation or quenching.[3]
Reaction Temperature	Room Temperature or 4°C	Room temperature for shorter reactions (1-2 hours), 4°C for overnight reactions.[3]
Reaction Time	1 hour to overnight	Depends on temperature and desired DOL.[3]

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Dye-mediated Binding | McGovern Medical School [med.uth.edu]
• 3. benchchem.com [benchchem.com]
• 4. Immunofluorescence Troubleshooting | Tips & Tricks | StressMarq Biosciences Inc. [stressmarq.com]
• 5. Immunofluorescence (IF) Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 6. sinobiological.com [sinobiological.com]
• 7. stjohnslabs.com [stjohnslabs.com]
• 8. hycultbiotech.com [hycultbiotech.com]
• 9. BD Pharmingen™ MonoBlock™ Leukocyte Staining Buffer [bdbiosciences.com]
• 10. Optimization of the Blocking and Signal Preservation Protocol in High‐Parameter Flow Cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. environmental-expert.com [environmental-expert.com]
• 12. jenabioscience.com [jenabioscience.com]
• 13. researchgate.net [researchgate.net]
• 14. vectorlabs.com [vectorlabs.com]

Optimizing Cy5.5 Amine Conjugation: A Technical Support Center

Welcome to the technical support center for Cy5.5 amine conjugation. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) to help you optimize your conjugation reactions and achieve reliable, high-quality results.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for Cy5.5 NHS ester conjugation to primary amines?

The optimal pH range for the reaction between a Cy5.5 NHS ester and a primary amine on a protein is typically between 8.3 and 9.3.[1] At a lower pH, the amine groups are protonated and less reactive, while a higher pH can lead to the rapid hydrolysis of the NHS ester, reducing conjugation efficiency.[1][2][3] It is recommended to use non-amine-containing buffers such as sodium bicarbonate, sodium borate, or phosphate (B84403) buffer to maintain the optimal pH.[1][2]

Q2: What buffers should I use for the conjugation reaction?

It is crucial to use buffers that do not contain primary amines, as these will compete with your target molecule for the Cy5.5 NHS ester.[1][2] Recommended buffers include:

• 0.1 M Sodium Bicarbonate (pH 8.3-9.0)[2][4]

• 50 mM Sodium Borate (pH 8.5)[2][5]

• 0.1 M Phosphate buffer (pH 8.3-8.5)[2]

Q3: What is the recommended molar ratio of Cy5.5 dye to protein?

The optimal molar ratio of Cy5.5 to protein can vary depending on the protein and the desired degree of labeling (DOL). A common starting point is a 10:1 to 20:1 molar ratio of dye to protein.[1] However, it is often necessary to test a range of ratios (e.g., 3:1, 5:1, 7:1) to find the optimal condition for your specific antibody.[6] An excessive molar ratio can lead to over-labeling, which may cause protein precipitation and fluorescence quenching.[1]

Q4: How can I remove unconjugated Cy5.5 dye after the reaction?

Removal of free, unconjugated dye is essential for accurate downstream applications.[7] Common purification methods include:

• Spin Columns/Gel Filtration: A rapid method for small sample volumes that separates molecules based on size.[7]

• Size-Exclusion Chromatography (SEC): Offers higher resolution for separating the labeled protein from the free dye.[1][7]

• Dialysis: A technique to remove small molecules like unconjugated dyes from a solution of larger molecules.[1]

Q5: How do I determine the Degree of Labeling (DOL)?

The DOL, or dye-to-protein ratio, is the average number of dye molecules conjugated to each protein molecule. It can be calculated using absorbance measurements of the purified conjugate at 280 nm (for the protein) and ~650 nm (the absorbance maximum for Cy5.5).[4][7]

The formula for calculating protein concentration is: Protein Conc. (M) = [A₂₈₀ - (A₆₅₀ × CF)] / ε_protein where CF is the correction factor for the dye's absorbance at 280 nm and ε_protein is the molar extinction coefficient of the protein.[7]

The formula for calculating the DOL is: DOL = (A₆₅₀ × Dilution Factor) / (ε_dye × Protein Conc. (M)) where ε_dye is the molar extinction coefficient of Cy5.5 at ~650 nm.

An optimal DOL for Cy5.5 is typically between 2 and 4 to maximize fluorescence without causing self-quenching.[7]

Troubleshooting Guide

Symptom	Possible Cause	Troubleshooting & Optimization
Low or No Fluorescence	Low Conjugation Efficiency (Low DOL)	- Verify pH: Ensure the reaction buffer pH is between 8.3 and 9.3.[1] - Amine-Free Buffer: Confirm your buffer does not contain primary amines like Tris.[1][2] - Increase Dye-to-Protein Ratio: The initial molar ratio may be too low.[1] - Extend Reaction Time: Incubate for a longer period (e.g., overnight at 4°C).[1] - Increase Protein Concentration: Higher protein concentrations (2-10 mg/mL) improve efficiency.[8][9][10]
Over-labeling and Self-Quenching	- Reduce Dye-to-Protein Ratio: A high DOL can lead to fluorescence quenching.[1]
Photobleaching	- Protect from Light: Store and handle the dye and conjugate in the dark to prevent degradation.[1]
Protein Precipitation	High Degree of Labeling (DOL)	- Optimize Dye-to-Protein Ratio: Reduce the molar excess of the dye to achieve a lower DOL.[1]
Buffer Conditions	- Check Buffer pH: Ensure the reaction buffer pH is not close to the isoelectric point (pI) of your protein.[1] - Vary Salt Concentration: Test different buffer conditions, including varying salt concentrations.[1]
Organic Solvent	- Minimize Organic Solvent: Reduce the volume of DMSO or DMF used to dissolve the dye.[1]
Loss of Protein Activity	Modification of Critical Residues	- Site-Specific Conjugation: If lysine (B10760008) residues in the active or binding site are modified, consider site-specific conjugation methods that target other regions of the protein.[1]

Experimental Protocols

Protocol 1: Cy5.5 NHS Ester Amine Conjugation

• Prepare the Protein:

  • Ensure the protein is in an amine-free buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-9.0).[4] If necessary, perform a buffer exchange using dialysis or a desalting column.[4]

  • The recommended protein concentration is between 2-10 mg/mL.[8][10]

• Prepare the Cy5.5 NHS Ester Stock Solution:

  • Allow the vial of Cy5.5 NHS ester to warm to room temperature before opening.

  • Dissolve the dye in anhydrous DMSO or DMF to a concentration of 10 mg/mL.[9] This solution should be used immediately.[1]

• Perform the Conjugation Reaction:

  • Add the calculated volume of the Cy5.5 stock solution to the protein solution. A starting molar ratio of 10:1 (dye:protein) is recommended.[8]

  • Gently mix the reaction and incubate at room temperature for 60 minutes in the dark.[5][8] Alternatively, the reaction can be performed overnight at 4°C.[1]

• Quench the Reaction (Optional):

  • Add Tris-HCl or glycine (B1666218) to a final concentration of 50-100 mM to stop the reaction by quenching any unreacted NHS ester.[2][5]

Protocol 2: Purification of the Cy5.5-Labeled Protein using a Spin Column

• Prepare the Spin Column:

  • Snap off the bottom closure of the spin column and place it in a collection tube.

  • Centrifuge at approximately 1,500 x g for 1 minute to remove the storage buffer.[4]

  • Wash the resin by adding elution buffer (e.g., PBS) and centrifuging. Repeat this step at least twice.[7]

• Load the Sample:

  • Place the column in a fresh collection tube.

  • Carefully load the conjugation reaction mixture onto the center of the resin bed.[7]

• Elute the Labeled Protein:

  • Centrifuge the column at 1,500 x g for 2 minutes. The eluate in the collection tube is the purified, labeled protein.[4][7] The free Cy5.5 dye will remain in the column.[7]

Diagrams

Caption: Experimental workflow for Cy5.5 amine conjugation.

Caption: Troubleshooting decision tree for Cy5.5 conjugation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. interchim.fr [interchim.fr]
• 4. assaygenie.com [assaygenie.com]
• 5. Conjugation Protocol for Amine Reactive Dyes | Tocris Bioscience [tocris.com]
• 6. drmr.com [drmr.com]
• 7. benchchem.com [benchchem.com]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. jenabioscience.com [jenabioscience.com]
• 10. Environmental Equipment & Supplies [environmental-expert.com]

Preventing precipitation of Cy5.5 amine labeled proteins

This technical support center provides troubleshooting guidance and answers to frequently asked questions concerning the precipitation of proteins labeled with Cy5.5 amine-reactive dyes.

Troubleshooting Guide

Issue: My Cy5.5 labeled protein precipitated during or after the labeling reaction.

Visible precipitation or cloudiness in your sample is a strong indicator of protein aggregation.[1] This guide provides a systematic approach to resolving this common issue.

Troubleshooting Workflow

Caption: Troubleshooting workflow for protein precipitation after Cy5.5 labeling.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of Cy5.5 labeled protein precipitation?

Protein precipitation after labeling with Cy5.5 is often due to a combination of factors that decrease the stability of the protein conjugate in an aqueous environment. The most common causes include:

• Over-labeling: Attaching too many hydrophobic Cy5.5 dye molecules to the protein surface can significantly increase its overall hydrophobicity, leading to aggregation as the protein molecules attempt to minimize contact with water.[2] A high degree of labeling (DOL) is a frequent cause of precipitation.[3]

• Suboptimal Buffer Conditions: The pH of the labeling buffer is critical. If the pH is close to the protein's isoelectric point (pI), the protein will have a net charge near zero, reducing electrostatic repulsion between molecules and increasing the likelihood of aggregation.[2][3]

• Hydrophobicity of the Dye: Cyanine dyes, including Cy5.5, are inherently hydrophobic.[4] This property can be a driving force for aggregation, especially at high labeling densities.[1]

• High Protein Concentration: When protein molecules are in close proximity at high concentrations, the chances of intermolecular interactions that lead to aggregation increase.[2]

• Presence of Organic Solvents: While a small amount of an organic solvent like DMSO or DMF is often used to dissolve the Cy5.5 NHS ester, excessive amounts can denature the protein, leading to precipitation.[5]

Q2: How does the degree of labeling (DOL) affect protein stability?

The degree of labeling (DOL) refers to the average number of dye molecules conjugated to a single protein molecule. While a higher DOL can yield a brighter fluorescent signal, it can also be detrimental to the protein's stability. Over-labeling can lead to several issues:

• Increased Hydrophobicity: As more hydrophobic dye molecules are attached, the protein conjugate becomes less soluble in aqueous buffers, promoting aggregation.[5][6]

• Fluorescence Quenching: Attaching too many fluorophores in close proximity can lead to self-quenching, where the dye molecules interact and dissipate energy as heat rather than light, resulting in a weaker fluorescent signal despite the high DOL.[3]

• Loss of Biological Activity: If the dye attaches to amino acid residues within or near the active site or binding interface of the protein, it can cause steric hindrance and loss of function.[6]

Q3: How can I detect and quantify aggregation in my sample?

Several methods can be used to detect and quantify protein aggregation:

• Visual Inspection: The simplest method is to look for visible signs of precipitation or cloudiness in the sample.[1]

• UV-Vis Spectroscopy: The formation of dye aggregates, specifically H-aggregates for Cy5, can be identified by the appearance of a new, blue-shifted absorption peak (around 590-600 nm for Cy5) and a decrease in the main monomer absorption peak (around 650 nm).[1]

• Size-Exclusion Chromatography (SEC): Aggregates are larger than monomeric proteins and will therefore elute earlier from an SEC column, often in the void volume.[1][6]

• Dynamic Light Scattering (DLS): DLS directly measures the size distribution of particles in a solution and can readily detect the presence of larger aggregate species.[1]

Q4: Are there any additives that can help prevent precipitation?

Yes, certain additives can be included in labeling, purification, or storage buffers to enhance the solubility and stability of your Cy5.5 labeled protein.

Additive Category	Examples	Typical Concentration	Mechanism of Action
Reducing Agents	DTT, TCEP	1 - 5 mM	Prevents the formation of intermolecular disulfide bonds.[1]
Sugars	Sucrose, Trehalose	0.25 - 1 M	Stabilize protein structure through preferential hydration.
Polyols	Glycerol, Sorbitol	5 - 20% (v/v)	Act as protein stabilizers. Glycerol up to 50% has been shown to have no effect on conjugation efficiency.[7]
Amino Acids	Arginine, Glycine	50 - 500 mM	Can suppress aggregation by interacting with hydrophobic patches on the protein surface.
Non-ionic Detergents	Tween-20, Triton X-100	0.01 - 0.1% (v/v)	Can help to solubilize hydrophobic proteins and prevent aggregation.

Experimental Protocols

General Protein Labeling and Purification Workflow

Caption: General workflow for Cy5.5 amine-reactive protein labeling and purification.

Protocol 1: Cy5.5 Amine-Reactive Labeling

This protocol is a starting point for labeling proteins with Cy5.5 NHS ester. Optimization may be required for your specific protein.

Materials:

• Purified protein in an amine-free buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-9.0).[6]

• Cy5.5 NHS ester.

• Anhydrous dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF).

• Reaction tubes.

• Shaker or rotator.

Procedure:

• Protein Preparation:

  • Ensure your protein solution is at a concentration of 2-10 mg/mL in an amine-free buffer.[6][8] Buffers containing primary amines like Tris will compete with the protein for reaction with the dye.[6]

  • The optimal pH for the labeling reaction is between 8.3 and 9.0.[6][9]

• Dye Preparation:

  • Shortly before use, prepare a 10 mM stock solution of Cy5.5 NHS ester in anhydrous DMSO or DMF.[8]

• Labeling Reaction:

  • Add a 5 to 10-fold molar excess of the dissolved Cy5.5 NHS ester to the protein solution.[1] The optimal dye-to-protein ratio should be determined empirically, but a lower ratio (e.g., 2-4) is recommended to avoid precipitation.[6]

  • Gently mix the reaction and incubate for 1 hour at room temperature, protected from light.[1]

Protocol 2: Purification of Labeled Protein using a Spin Column

This is a rapid method for removing unconjugated dye from the labeled protein.

Materials:

• Labeling reaction mixture.

• Spin column (e.g., Sephadex G-25).[1]

• Elution buffer (e.g., PBS).

• Microcentrifuge.

• Collection tubes.

Procedure:

• Column Preparation:

  • Prepare the spin column according to the manufacturer's instructions. This typically involves removing the storage buffer by centrifugation.

  • Equilibrate the column by washing it at least twice with the elution buffer.[6]

• Sample Loading:

  • Carefully load the labeling reaction mixture onto the center of the compacted resin bed.[6]

• Elution:

  • Place the column in a fresh collection tube and centrifuge according to the manufacturer's protocol (e.g., 1,500 x g for 2 minutes).[6]

  • The eluate contains the purified, labeled protein. The smaller, unconjugated dye molecules remain in the column resin.[6]

Quantitative Data Summary

Table 1: Recommended Reaction Conditions for Cy5.5 Amine Labeling

Parameter	Recommended Range	Rationale
Protein Concentration	2 - 10 mg/mL	Higher concentrations generally improve labeling efficiency.[6][9]
Buffer pH	8.3 - 9.0	Optimal for the reaction between NHS esters and primary amines, while minimizing dye hydrolysis.[6][9][10]
Buffer Composition	Amine-free (e.g., Phosphate, Bicarbonate, Borate, HEPES)	Primary amines (e.g., Tris) compete with the protein for the dye.[3][11]
Dye:Protein Molar Ratio	2:1 to 10:1	A lower ratio is recommended to prevent over-labeling and subsequent precipitation.[1][6] The optimal ratio should be determined empirically.
Reaction Time	1 hour	Sufficient for efficient labeling at room temperature.[1]
Temperature	Room Temperature (20-25°C)	A standard and convenient temperature for the labeling reaction.[7]

Table 2: Buffer Compatibility for Amine-Reactive Labeling

Buffer Component	Compatibility	Notes
Phosphate, Bicarbonate, Borate, HEPES, MOPS, MES	Compatible	These are recommended amine-free buffers.[11]
Tris	Limited Compatibility	Can be tolerated at low concentrations (<20 mM), but will reduce labeling efficiency.[11]
Glycine, Ethanolamine	Incompatible	Contain primary amines that will react with the NHS ester.[9]
Sodium Azide	Compatible	Has little to no effect on conjugation efficiency at typical concentrations (0.02-0.1%).[11]
BSA, Gelatin	Incompatible	These proteins will also be labeled, reducing the efficiency for the target protein.[8]
Glycerol	Compatible	Can be present up to 50% with no effect on conjugation.[7]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Albumin-seeking dyes with adjustable assemblies in situ enable programmable imaging windows and targeting tumor imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 8. docs.aatbio.com [docs.aatbio.com]
• 9. jenabioscience.com [jenabioscience.com]
• 10. lumiprobe.com [lumiprobe.com]
• 11. bio-rad-antibodies.com [bio-rad-antibodies.com]

Technical Support Center: Purification of Cy5.5-Conjugated Molecules

This guide provides researchers, scientists, and drug development professionals with detailed protocols and troubleshooting advice for removing unconjugated Cy5.5 amine from a sample after a labeling reaction. The presence of free dye can lead to high background signals, inaccurate quantification, and non-specific signals in downstream applications, making its removal a critical step.[1]

Frequently Asked Questions (FAQs)

Q1: Why is it essential to remove unconjugated Cy5.5 amine?

A1: Removing unconjugated (free) Cy5.5 amine is crucial for several reasons. Its presence can lead to high background fluorescence, which obscures the specific signal from your labeled molecule in imaging or flow cytometry experiments.[1] It also interferes with the accurate determination of the degree of labeling (DOL), leading to incorrect assumptions about conjugation efficiency.[1] Furthermore, free dye can cause non-specific signals in binding assays, resulting in false-positive results.[1]

Q2: What are the primary methods for removing free Cy5.5 amine?

A2: The most common methods separate the larger, labeled molecule (e.g., an antibody) from the small, unconjugated Cy5.5 dye (~1 kDa).[1] These techniques are primarily based on differences in molecular size and include:

• Size-Exclusion Chromatography (SEC) / Gel Filtration: A widely used method that separates molecules based on their size. It can be performed using gravity-flow columns or rapid spin columns.[1][2][3][4][5]

• Dialysis: A simple and cost-effective method where a semi-permeable membrane with a specific molecular weight cut-off (MWCO) is used to separate the small dye molecules from the larger conjugate.[1][6][7]

• Tangential Flow Filtration (TFF): An efficient and scalable method for concentrating and purifying samples, making it suitable for larger volumes. TFF, also known as cross-flow filtration, is excellent for buffer exchange and removing small molecules.[8][9][10][11]

Q3: How do I choose the best purification method for my sample?

A3: The choice of method depends on several factors, including your sample volume, the size and stability of your molecule, the required purity, and the equipment available.[1]

• For small sample volumes (< 2.5 mL) requiring rapid purification: Size-exclusion spin columns are ideal.[1][12]

• For high-resolution separation and purity: Gravity-flow or HPLC-based size-exclusion chromatography (SEC) is the preferred method.[1][2]

• For large sample volumes and scalability: Tangential Flow Filtration (TFF) is the most efficient choice.[9][11]

• For a simple, equipment-minimal approach (if sample dilution is acceptable): Dialysis is a suitable option.[1][13]

Q4: How can I verify that the unconjugated dye has been removed?

A4: Successful removal of free dye can be confirmed by running the purified sample on an SDS-PAGE gel and visualizing it with a fluorescence imager. The fluorescence should only be present on the band corresponding to your protein, with no low-molecular-weight fluorescent bands visible. Alternatively, techniques like HPLC can be used to separate and quantify the free dye from the conjugate.

Method Comparison

The following table summarizes the key characteristics of the most common purification techniques.

Method	Principle	Typical Sample Volume	Time Required	Advantages	Disadvantages
Spin Columns (SEC)	Size-based separation via centrifugation[1]	100 µL - 2.5 mL	5-10 minutes	Fast, convenient, good for small samples[1]	Resin is single-use, potential for sample loss[14]
Gravity-Flow SEC	Size-based separation under gravity[2]	0.5 mL - 2.5 mL (can be scaled)	30-60 minutes	High resolution, reusable columns[2][6]	Slower than spin columns, requires column packing/equilibration
Dialysis	Diffusion across a semi-permeable membrane[1][7]	Wide range (µL to Liters)	12-48 hours (multiple buffer changes)	Simple, low cost, handles large volumes	Slow, significant sample dilution[13][15], potential for sample loss
Tangential Flow Filtration (TFF)	Size-based separation via cross-flow filtration[8][10]	1 mL to >1000 L	30 minutes - several hours	Fast, highly scalable, high product recovery, combines concentration & purification[9][11]	Requires specialized equipment, potential for shear stress on sensitive molecules[11]

Troubleshooting Guide

Problem: Free dye is still detected in my sample after purification.

• Possible Cause 1: Inefficient purification. The chosen method may not be optimal, or the protocol was not followed correctly.

  • Solution: If using a spin column or SEC, ensure you are using a resin with the appropriate fractionation range for your molecule.[2][16] For instance, Sephadex G-25 is suitable for separating proteins (>5 kDa) from small molecules like Cy5.5.[12] Do not overload the column, as this reduces separation efficiency.[1] If using dialysis, ensure the MWCO of the membrane is appropriate (e.g., 10-14 kDa for an antibody) and perform multiple, large-volume buffer exchanges.[7]

• Possible Cause 2: Dye aggregation. Some cyanine (B1664457) dyes can form aggregates, which may co-elute with the protein.

  • Solution: Ensure the dye is fully dissolved in an appropriate solvent (like DMSO or DMF) before adding it to the reaction buffer.[6] Consider including a small amount of non-ionic detergent in your purification buffer if aggregation is suspected.

Problem: My protein precipitated after the labeling reaction.

• Possible Cause: Over-labeling. Attaching too many hydrophobic dye molecules can reduce the protein's solubility, leading to precipitation.[1][6] An optimal Degree of Labeling (DOL) for Cy5.5 on an antibody is typically between 3 and 7.[12]

  • Solution: Reduce the molar ratio of the Cy5.5 NHS ester to your protein in the conjugation reaction.[1][6] Perform the reaction at a lower temperature (4°C) for a longer period instead of at room temperature.[6] Ensure the reaction buffer pH is not close to the isoelectric point (pI) of your protein.[6]

Problem: The fluorescence of my final conjugate is low or absent.

• Possible Cause 1: Failed conjugation reaction. The buffer used for the antibody may have contained primary amines (e.g., Tris buffer) or preservatives (like sodium azide) that compete with the protein for the dye.[6][17]

  • Solution: Before labeling, ensure your protein is in an amine-free buffer (e.g., PBS, bicarbonate, or borate (B1201080) buffer) at the correct pH (typically 8.3-9.0 for NHS ester reactions).[6] Dialysis or buffer exchange is necessary if the starting buffer is incompatible.[6]

• Possible Cause 2: Fluorescence self-quenching. This occurs when the DOL is too high, causing the dye molecules on a single protein to interact and dissipate energy as heat rather than light.[1][6]

  • Solution: Calculate the DOL after purification. If it is very high (e.g., >8 for an antibody), reduce the dye-to-protein ratio in future labeling reactions.[1]

Experimental Workflows and Protocols

Below are diagrams and detailed protocols for common purification methods.

Method 1: Purification with Size-Exclusion Spin Columns

This method is ideal for rapid purification of small-volume samples.

Caption: Workflow for removing free dye using a spin column.

Protocol: Spin Column Purification [1]

• Prepare the Column: Invert the spin column sharply several times to resuspend the gel resin. Snap off the bottom closure and place it in a 2 mL collection tube.

• Remove Storage Buffer: Centrifuge at 1,500 x g for 1-2 minutes to remove the storage buffer. Discard the flow-through.

• Equilibrate: Place the column in the same collection tube. Add 150-200 µL of an appropriate elution buffer (e.g., PBS). Centrifuge at 1,500 x g for 1-2 minutes. Repeat this wash step at least two more times, discarding the flow-through each time.

• Purify Sample: Place the column into a new, clean collection tube. Carefully apply the entire labeling reaction mixture (typically 100-120 µL) to the center of the compacted resin bed.

• Elute Conjugate: Centrifuge the column at 1,500 x g for 2 minutes. The eluate in the collection tube is the purified, labeled protein. The unconjugated Cy5.5 amine remains trapped in the resin.

Method 2: Purification with Gravity-Flow Size-Exclusion Chromatography (SEC)

This method provides higher resolution separation.

Caption: Workflow for gravity-flow size-exclusion chromatography.

Protocol: Gravity-Flow SEC [6][12]

• Prepare the Column: Use a pre-packed column (e.g., PD-10) or pack a column with an appropriate size-exclusion resin (e.g., Sephadex G-25). Equilibrate the column with 2-3 column volumes of elution buffer (e.g., PBS, pH 7.4).

• Load Sample: Apply the conjugation reaction mixture to the top of the equilibrated column.

• Elute: Allow the sample to fully enter the column bed. Begin adding elution buffer to the top of the column. The larger conjugate molecules will travel faster through the column than the smaller, free dye molecules.

• Collect Fractions: Collect fractions as the colored bands elute from the column. The first colored band to elute will be the purified conjugate. The second, slower-moving band will be the unconjugated Cy5.5 amine.

• Analyze: Check the absorbance of the fractions at 280 nm (for protein) and 650 nm (for Cy5.5) to identify the fractions containing the pure conjugate.

Method 3: Purification by Dialysis

A straightforward method for buffer exchange and purification, though time-consuming.

Caption: Workflow for removing free dye using dialysis.

Protocol: Dialysis [1][7]

• Prepare Membrane: Select a dialysis membrane with a Molecular Weight Cut-Off (MWCO) that is significantly smaller than your target molecule but larger than the dye (e.g., a 12-14 kDa MWCO is suitable for IgG antibodies). Prepare the membrane according to the manufacturer's instructions.

• Load Sample: Transfer the conjugation reaction mixture into the dialysis tubing or cassette and seal it securely.

• Dialyze: Place the sealed tubing/cassette into a large beaker containing at least 1000 times the sample volume of cold (4°C) dialysis buffer (e.g., PBS).

• Stir & Exchange: Stir the buffer gently on a magnetic stir plate in a cold room or refrigerator. Change the dialysis buffer completely every 4-6 hours, for a total of 3-4 buffer changes over 24-48 hours.

• Recover Sample: Carefully remove the tubing/cassette from the buffer and recover the purified conjugate. Note that the sample volume will have increased.

References

• 1. benchchem.com [benchchem.com]
• 2. cytivalifesciences.com [cytivalifesciences.com]
• 3. info.gbiosciences.com [info.gbiosciences.com]
• 4. Size exclusion chromatography for protein purification - ProteoGenix [proteogenix.science]
• 5. goldbio.com [goldbio.com]
• 6. benchchem.com [benchchem.com]
• 7. Azide Removal by Dialysis Protocol | Rockland [rockland.com]
• 8. cytivalifesciences.com [cytivalifesciences.com]
• 9. polarismarketresearch.com [polarismarketresearch.com]
• 10. rocker.com.tw [rocker.com.tw]
• 11. Tangential Flow Filtration (TFF) - Use in Bioprocess Development [celignis.com]
• 12. drmr.com [drmr.com]
• 13. researchgate.net [researchgate.net]
• 14. assets.fishersci.com [assets.fishersci.com]
• 15. researchgate.net [researchgate.net]
• 16. Size Exclusion Chromatography – Protein Expression and Purification Core Facility [embl.org]
• 17. researchgate.net [researchgate.net]

Cy5.5 Amine Technical Support Center: Photostability Troubleshooting

Welcome to the technical support center for Cy5.5 amine and its conjugates. This resource is designed for researchers, scientists, and drug development professionals to address common challenges related to the photostability of this far-red fluorescent dye. Here you will find troubleshooting guides and frequently asked questions to help you mitigate photobleaching and enhance the quality of your experimental data.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a direct question-and-answer format.

Question 1: My Cy5.5 fluorescence signal is fading very quickly during live-cell imaging. What are the immediate steps I can take to fix this?

Answer: Rapid signal loss, or photobleaching, is a common issue with many fluorophores, including Cy5.5. It occurs when the dye molecule is irreversibly damaged by light exposure. Here are immediate steps to mitigate this effect:

• Reduce Illumination Intensity: Lower the laser power or excitation light intensity to the minimum level required for adequate signal detection.[1]

• Minimize Exposure Time: Use the shortest possible exposure time for your camera or detector. Avoid prolonged and unnecessary exposure of the sample to the excitation light.[1][2]

• Use Antifade Reagents: Incorporate a commercial or self-made antifade reagent into your imaging media. These reagents work by scavenging reactive oxygen species that cause photobleaching.[1] For live-cell imaging, ensure the reagent is biocompatible.[1]

• Optimize Filters: Use high-quality, narrow-bandpass filters that match the excitation and emission spectra of Cy5.5 to reduce non-specific excitation.

Below is a workflow to guide your troubleshooting process for rapid signal fading.

Troubleshooting workflow for rapid photobleaching.

Question 2: I'm observing high background noise in my images. Could this be related to the photostability of my Cy5.5 amine conjugate?

Answer: While not a direct effect of photobleaching, high background can be exacerbated by the conditions that also lead to poor photostability. Potential causes include:

• Dye Aggregation: Cyanine (B1664457) dyes can form aggregates, especially at high concentrations, which may bind non-specifically and exhibit altered photophysical properties.

• Excess Unconjugated Dye: Insufficient purification after labeling can leave free Cy5.5 amine in the solution, contributing to background fluorescence.

• Non-Specific Binding: The Cy5.5 conjugate may be binding non-specifically to cellular components or the substrate.

To troubleshoot, ensure rigorous purification of your conjugate (e.g., via dialysis or chromatography), optimize blocking and washing steps in your protocol, and consider reducing the concentration of the labeling reagent.

Question 3: My Cy5.5-labeled antibody has lost fluorescence after being stored for a few weeks. What happened?

Answer: The stability of Cy5.5 conjugates can be compromised during storage. Key factors include:

• Exposure to Light: Even ambient lab light can cause gradual photobleaching over time. Always store fluorophore conjugates in the dark, for instance by wrapping tubes in aluminum foil.

• Temperature: Store conjugates at the recommended temperature (typically 4°C for short-term and -20°C or -80°C for long-term storage) to minimize chemical degradation.

• Buffer Composition: The pH and composition of the storage buffer can affect dye stability. Cyanine dyes are generally more stable in a neutral pH environment.[3]

Frequently Asked Questions (FAQs)

Q1: What is photobleaching and why does it affect Cy5.5?

A1: Photobleaching is the irreversible photochemical destruction of a fluorophore. For cyanine dyes like Cy5.5, the process is often initiated when the excited fluorophore interacts with molecular oxygen.[4] This interaction can generate highly reactive oxygen species (ROS), which then attack and degrade the dye's chemical structure, rendering it non-fluorescent.[4][5] The polymethine chain of cyanine dyes is particularly susceptible to this oxidative damage.[4]

Simplified Jablonski diagram showing photobleaching.

Q2: How can I quantitatively measure the photostability of my Cy5.5 conjugate?

A2: You can perform a quantitative photobleaching assay using fluorescence microscopy.[6][7] This involves continuously imaging your sample and measuring the decay of fluorescence intensity over time. The rate of decay serves as a measure of photostability. A related technique is Fluorescence Loss in Photobleaching (FLIP), where a specific region is repeatedly bleached to measure molecule mobility and stability.[6]

Q3: Which antifade reagents are most effective for Cy5.5?

A3: The effectiveness of an antifade reagent can depend on the specific experimental conditions. However, common and effective reagents include both commercial formulations and self-made solutions containing oxygen scavengers and triplet state quenchers.

• Commercial Reagents: Products like ProLong™ Diamond, VECTASHIELD®, and SlowFade™ are widely used for fixed samples.[8][9][10] For live-cell imaging, reagents like VectaCell™ Trolox are available.[1]

• Common Components: Many antifade reagents are based on components like n-propyl gallate, Trolox (a vitamin E analog), or enzymatic oxygen scavenging systems (e.g., glucose oxidase and catalase).[11] Covalently linking triplet-state quenchers like Trolox or cyclooctatetraene (B1213319) (COT) directly to the Cy5 molecule has also been shown to dramatically increase photostability.[12][13]

Antifade Component	Proposed Mechanism	Suitability
n-Propyl Gallate	Free radical scavenger	Fixed Cells
Trolox	Reduces triplet state formation, scavenges ROS	Fixed & Live Cells
Glucose Oxidase/Catalase	Enzymatically removes molecular oxygen	Fixed & Live Cells
Cyclooctatetraene (COT)	Triplet state quencher[12]	Primarily research/specialty

Q4: Does the imaging environment (e.g., pH, buffer) affect Cy5.5 photostability?

A4: Yes, the local chemical environment is critical. Photobleaching of cyanine dyes is often oxygen-dependent, so removing oxygen from the imaging buffer can significantly enhance stability.[14] The pH of the solution can also play a role; extreme pH values can alter the dye's structure and stability.[15][16] For optimal performance, maintain a physiological pH and consider deoxygenating buffers when possible for demanding imaging applications.

Experimental Protocol: Quantitative Photobleaching Assay

This protocol provides a general method for comparing the photostability of fluorescent samples.

Objective: To measure and compare the rate of photobleaching of a Cy5.5 conjugate under different conditions (e.g., with and without an antifade reagent).

Materials:

• Cy5.5-labeled sample (e.g., antibodies, proteins)

• Microscope slides and coverslips

• Imaging buffer (e.g., PBS)

• Antifade reagent (optional, for comparison)

• Fluorescence microscope with a suitable laser line (e.g., 633 nm or 640 nm) and a sensitive camera.

Methodology:

• Sample Preparation:

  • Immobilize the Cy5.5-labeled sample on a microscope slide.

  • Prepare two sets of slides: one with a standard imaging buffer and another with the imaging buffer containing the antifade reagent.

  • Mount a coverslip and seal the edges to prevent evaporation.

• Image Acquisition:

  • Place the slide on the microscope stage and locate a representative field of view.

  • Set the imaging parameters:

    • Laser Power: Choose a fixed, moderate intensity that provides a good initial signal without causing immediate bleaching. Keep this constant for all samples.

    • Exposure Time: Set a constant exposure time (e.g., 100-500 ms).

    • Time-lapse: Configure the software to acquire images continuously (e.g., one frame every 1-5 seconds) for a set duration (e.g., 5-10 minutes) or until the signal has faded significantly.[8]

• Data Analysis:

  • Select several regions of interest (ROIs) within the imaged area.

  • Measure the mean fluorescence intensity within each ROI for every frame of the time-lapse series.

  • Correct for background fluorescence by subtracting the intensity of a cell-free region.

  • Normalize the intensity data for each ROI to its initial value (at time t=0).

  • Plot the normalized intensity as a function of time. The resulting curve represents the photobleaching decay.

  • To compare conditions, fit the decay curves to a single exponential function to determine the photobleaching half-life (the time it takes for the fluorescence to decrease by 50%). A longer half-life indicates greater photostability.

Imaging Parameter	Recommendation for Reducing Photobleaching
Excitation Intensity	Use the lowest laser power that provides an acceptable signal-to-noise ratio.[1]
Exposure Time	Minimize exposure time per frame.[2]
Acquisition Speed	Acquire images only as frequently as needed to capture the biological event.
Filters	Use high-quality, narrow bandpass filters to minimize stray light.
Objective NA	Use a high numerical aperture (NA) objective to collect more light efficiently.

References

• 1. biocompare.com [biocompare.com]
• 2. Photobleaching in Fluorescence Imaging | Thermo Fisher Scientific - SG [thermofisher.com]
• 3. Structure and properties of CY5 - Technical Information - Chongqing Yusi Medicine Technology Co., Ltd. [en.yusiyy.com]
• 4. Measurement of Cyanine Dye Photobleaching in Photosensitizer Cyanine Dye Conjugates Could Help in Optimizing Light Dosimetry for Improved Photodynamic Therapy of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A new structure–activity relationship for cyanine dyes to improve photostability and fluorescence properties for live cell imaging - Chemical Science (RSC Publishing) DOI:10.1039/C8SC01574K [pubs.rsc.org]
• 6. Quantitative fluorescence loss in photobleaching for analysis of protein transport and aggregation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. med.upenn.edu [med.upenn.edu]
• 8. ProLong Antifade Mountants and Reagents | Thermo Fisher Scientific - US [thermofisher.com]
• 9. SlowFade® 褪色防止用封入剤 | Thermo Fisher Scientific - JP [thermofisher.com]
• 10. How to Minimize Photobleaching in Fluorescence Microscopy: A Comprehensive Guide | KEYENCE America [keyence.com]
• 11. emsdiasum.com [emsdiasum.com]
• 12. researchgate.net [researchgate.net]
• 13. cyanine fluorophore derivatives with enhanced photostability - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Pentamethine Sulfobenzoindocyanine Dyes with Low Net Charge States and High Photostability - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Preventing Radiobleaching of Cyanine Fluorophores Enhances Stability of Nuclear/NIRF Multimodality Imaging Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Solving Cy5.5 amine solubility problems during conjugation

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding solubility issues encountered with Cy5.5 amine during bioconjugation experiments. It is designed for researchers, scientists, and drug development professionals to help ensure successful labeling of proteins, antibodies, and other biomolecules.

Troubleshooting Guides

This section addresses specific problems that may arise during the dissolution and conjugation of Cy5.5 amine.

Problem: Precipitate Formation When Dissolving Cy5.5 Amine

Cause: Non-sulfonated cyanine (B1664457) dyes, including Cy5.5 amine, have inherently low solubility in aqueous solutions.[1] The primary issue is often the choice of solvent or the condition of the solvent.

Solution:

• Select the Correct Solvent: Immediately before use, dissolve the Cy5.5 amine in a high-quality, anhydrous organic solvent such as dimethylsulfoxide (DMSO) or N,N-Dimethylformamide (DMF).[2][3][4][5]

• Ensure Anhydrous Conditions: Moisture in the solvent can cause the reactive dye to hydrolyze and precipitate. Use fresh, anhydrous grade solvent for best results.

• Prepare Fresh Solution: Do not store Cy5.5 amine in solution. Prepare the dye solution immediately before starting the conjugation reaction, as the reactive compound is not stable in solution for long periods.[2][5][6]

• Aid Dissolution (If Necessary): If precipitation still occurs, gentle warming and/or sonication can be used to aid in dissolving the dye.[7][8]

Problem: Cy5.5 Amine Precipitates After Addition to Aqueous Reaction Buffer

Cause: This is a common issue resulting from the low aqueous solubility of the non-sulfonated dye when introduced to the aqueous buffer containing the biomolecule.[1] The percentage of organic co-solvent may be too high, or the buffer conditions may be suboptimal.

Solution:

• Minimize Organic Co-solvent: The final concentration of DMSO or DMF in the reaction mixture should be kept to a minimum, typically between 5-20%.[1][6] Add the concentrated dye solution dropwise to the buffered protein solution while gently vortexing to ensure rapid mixing and prevent localized high concentrations of the dye.[9]

• Optimize Buffer pH: The conjugation reaction with primary amines is most efficient at a pH of 8.3-9.3.[6][9][10] Lower pH values can lead to protonation of the amine groups, reducing reactivity, while higher pH can increase hydrolysis of the dye.[6]

• Check Protein Concentration: Ensure the protein concentration is within the optimal range of 1-10 mg/mL.[6][11][12] Higher protein concentrations generally improve labeling efficiency.[6]

• Consider a Sulfonated Dye: If solubility issues persist, consider using a sulfonated version of the dye (e.g., Sulfo-Cy5.5). Sulfonated cyanine dyes are highly water-soluble and do not require an organic co-solvent for labeling reactions.[1][13][14]

Problem: Low Conjugation Efficiency or No Fluorescence in Final Product

Cause: Several factors can lead to poor labeling, including suboptimal reaction conditions, quenching effects, or issues with the biomolecule itself.

Solution:

• Verify Buffer Composition: Ensure the reaction buffer is free of primary amines (e.g., Tris, glycine) or ammonium (B1175870) ions, as these will compete with the target biomolecule for reaction with the dye.[6][10][12][15] Recommended buffers include phosphate, bicarbonate, or borate.[6]

• Optimize Dye-to-Protein Ratio: Over-labeling can lead to self-quenching, where dye molecules interact and dissipate energy as heat instead of light, reducing the fluorescent signal.[2][6] It can also cause precipitation of the conjugate.[6] Start with molar ratios of dye-to-antibody between 5:1 and 20:1 and optimize for your specific application.[6]

• Increase Reaction Time: If labeling efficiency is low, the reaction may not have gone to completion. Consider extending the incubation time or performing the reaction overnight at 4°C.[6]

• Protect from Light: Cyanine dyes are susceptible to photobleaching. Protect the dye and the conjugate from light during all steps of the experiment and storage.[6]

Frequently Asked Questions (FAQs)

Q1: What is the best solvent to dissolve Cy5.5 amine?

A1: High-quality, anhydrous DMSO is the most recommended solvent for dissolving Cy5.5 amine and other non-sulfonated cyanine dyes.[3][16] Anhydrous DMF is also a suitable alternative.[10] The dye should be dissolved to a concentration of around 10 mg/mL immediately before use.[2][6]

Q2: What is the key difference between standard Cy5.5 and Sulfo-Cy5.5?

A2: The primary difference is solubility. Standard, non-sulfonated Cy5.5 has low aqueous solubility and requires an organic co-solvent like DMSO for conjugation reactions.[1] Sulfo-Cy5.5 contains additional sulfonate groups, which makes it highly water-soluble, eliminating the need for organic co-solvents and simplifying the labeling protocol and purification.[1][13][14]

Q3: What are the optimal buffer conditions for conjugating Cy5.5 amine to an antibody?

A3: For optimal conjugation to primary amines on an antibody, the following buffer conditions are recommended:

• Buffer Type: Use an amine-free buffer such as phosphate-buffered saline (PBS), sodium bicarbonate, or sodium borate.[6][11] Avoid buffers containing Tris or glycine.[15]

• pH: The reaction should be performed at a pH between 8.3 and 9.3.[6] A 0.1 M sodium bicarbonate solution is often used as it has an appropriate pH.[10]

• Antibody Purity and Concentration: The antibody should be purified and at a concentration of at least 1-2 mg/mL for efficient conjugation.[6][12][17]

Q4: How do I remove unconjugated Cy5.5 amine after the reaction?

A4: Unconjugated dye must be removed to prevent high background fluorescence. Common methods for purification include:

• Size-Exclusion Chromatography (SEC) / Gel Filtration: This is the most common method, effectively separating the larger antibody-dye conjugate from the smaller, free dye molecules.[6]

• Dialysis: This method can also be used to remove small molecules like unconjugated dyes.[6]

• Spin Columns: For smaller-scale purifications, pre-packed spin columns with size-exclusion resins are a convenient option.[6]

Q5: Can I store the Cy5.5 amine after dissolving it in DMSO?

A5: It is strongly recommended to use the dye solution immediately after preparation.[2][6] Reactive dyes are not very stable in solution, even when stored frozen.[9] Storing the dye in solution can lead to hydrolysis and a significant loss of reactivity.

Data Presentation

Table 1: Solubility and Dissolution Parameters for Cy5.5 Amine

Parameter	Recommendation	Notes	Citations
Primary Solvent	Anhydrous Dimethylsulfoxide (DMSO)	High-quality, amine-free grade is essential.	[3][16]
Alternative Solvent	Anhydrous N,N-Dimethylformamide (DMF)	Ensure it is amine-free (no odor).	[10]
Aqueous Solubility	Insoluble / Very Low	Non-sulfonated cyanines are hydrophobic.	[1][18]
Stock Concentration	1-10 mg/mL	Prepare immediately before use.	[2][6]
Dissolution Aids	Gentle vortexing, sonication, or warming	Can be used if precipitation occurs during preparation.	[7][8]
Co-solvent Formulations	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	Can create suspended solutions for in vivo use.	[7]

Table 2: Recommended Reaction Conditions for Antibody Conjugation

Parameter	Recommended Range/Value	Rationale	Citations
Reaction pH	8.3 - 9.3	Optimal for reaction between the dye and primary amines.	[6][10]
Reaction Buffer	Phosphate, Bicarbonate, Borate	Must be free of primary amines (e.g., Tris, Glycine).	[6][11][15]
Protein Concentration	1 - 10 mg/mL	Higher concentrations improve labeling efficiency.	[6][11][12]
Dye:Protein Molar Ratio	5:1 to 20:1	Starting point for optimization; higher ratios risk precipitation and quenching.	[2][6]
Organic Co-solvent	< 20% (typically 5-15%)	Minimize to prevent dye and protein precipitation.	[1][6]
Reaction Temperature	Room Temperature or 4°C	Room temp for 1-4 hours; 4°C for overnight reactions.	[6]
Reaction Time	1 hour to overnight	Depends on temperature, desired degree of labeling, and reagent stability.	[6]

Experimental Protocols

Protocol 1: Dissolution of Cy5.5 Amine

Materials:

• Cy5.5 amine (lyophilized powder)

• Anhydrous dimethylsulfoxide (DMSO)

• Microcentrifuge tubes

• Pipettes and tips

Methodology:

• Allow the vial of Cy5.5 amine to equilibrate to room temperature before opening to prevent moisture condensation.

• Briefly centrifuge the vial to ensure all lyophilized powder is at the bottom.

• Prepare the desired volume of anhydrous DMSO. For a 10 mg/mL stock solution, you will add 100 µL of DMSO per 1 mg of dye.

• Carefully add the anhydrous DMSO directly to the vial of Cy5.5 amine.

• Vortex the vial thoroughly for at least 1 minute or until all the dye is completely dissolved. A brief sonication can be applied if needed.

• Visually inspect the solution to ensure no precipitate is present. The solution should be clear.

• Proceed immediately to the conjugation reaction (Protocol 2). Do not store the dye solution.[2][6]

Protocol 2: General Protocol for Antibody Conjugation with Cy5.5 Amine

Materials:

• Purified antibody (1-10 mg/mL) in an amine-free buffer (e.g., PBS, pH 7.4)

• Freshly prepared Cy5.5 amine solution in DMSO (from Protocol 1)

• Reaction Buffer: 1 M Sodium Bicarbonate, pH 8.5-9.0

• Purification column (e.g., Sephadex G-25)

• Reaction tubes

Methodology:

• Antibody Preparation:

  • Ensure the antibody is in an amine-free buffer. If the buffer contains Tris, glycine, or sodium azide (B81097), it must be exchanged into a suitable buffer like PBS.[2][15]

  • Adjust the antibody concentration to be between 2-10 mg/mL.[12]

• pH Adjustment:

  • Add 1/10th volume of 1 M Sodium Bicarbonate buffer to the antibody solution to raise the final pH to ~8.5. For example, add 100 µL of the bicarbonate buffer to 1 mL of antibody solution. Mix gently.

• Conjugation Reaction:

  • Calculate the required volume of the Cy5.5 amine solution to achieve the desired molar excess (e.g., a 10:1 dye-to-antibody ratio).

  • While gently vortexing the antibody solution, add the calculated volume of the Cy5.5 amine/DMSO stock solution dropwise.

  • Wrap the reaction tube in aluminum foil to protect it from light and incubate at room temperature for 1-2 hours with gentle rotation.[2] Alternatively, the reaction can be performed overnight at 4°C.[6]

• Purification of the Conjugate:

  • Prepare a size-exclusion chromatography column (e.g., Sephadex G-25) according to the manufacturer's instructions, equilibrating it with PBS.

  • Apply the entire reaction mixture to the top of the column.

  • Elute the conjugate with PBS. The labeled antibody-dye conjugate is larger and will elute first as a colored fraction. The smaller, unconjugated dye will be retained on the column and elute later.[6]

  • Collect the fractions containing the purified conjugate.

• Characterization and Storage:

  • Measure the absorbance of the conjugate at 280 nm (for protein) and ~675 nm (for Cy5.5) to determine the protein concentration and the degree of labeling (DOL).

  • Store the purified conjugate at 4°C, protected from light. For long-term storage, consider adding a preservative like sodium azide (if compatible with downstream applications) or sterile filtering and storing at -20°C.

Visualizations

Caption: Troubleshooting workflow for Cy5.5 amine solubility issues.

Caption: Experimental workflow for Cy5.5 amine bioconjugation.

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. drmr.com [drmr.com]
• 3. Cy5.5 amine, 2097714-45-7 | BroadPharm [broadpharm.com]
• 4. Cyanine5 NHS ester, Amine-reactive red emitting fluorescent dye. (CAS 1263093-76-0) | Abcam [abcam.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. benchchem.com [benchchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. researchgate.net [researchgate.net]
• 10. acebiolab.com [acebiolab.com]
• 11. APC/Cy5.5® Conjugation Kit| Easy Labelling (ab102855) | Lightning-Link® | Abcam [abcam.com]
• 12. Environmental Equipment & Supplies [environmental-expert.com]
• 13. vectorlabs.com [vectorlabs.com]
• 14. vectorlabs.com [vectorlabs.com]
• 15. bidmc.org [bidmc.org]
• 16. Cyanine 5.5 amine [equivalent to Cy5.5(R) amine] | AAT Bioquest | Biomol.com [biomol.com]
• 17. Conjugation of Fluorochromes to Monoclonal Antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 18. apexbt.com [apexbt.com]

Improving the signal-to-noise ratio in Cy5.5 amine imaging

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the signal-to-noise ratio in Cy5.5 amine imaging experiments.

Troubleshooting Guides

This section addresses common issues encountered during Cy5.5 amine imaging that can lead to a poor signal-to-noise ratio.

Issue 1: High Background Fluorescence

A high background can obscure the specific signal from your target, significantly reducing the signal-to-noise ratio.

Question: What are the common causes of high background fluorescence and how can I reduce it?

Answer: High background fluorescence in Cy5.5 amine imaging can stem from several factors, including unbound dye, non-specific binding of the dye-conjugate, and autofluorescence of the sample.[1][2][3]

Troubleshooting Steps:

• Optimize Dye Concentration: Using an excessive concentration of the Cy5.5 amine conjugate can lead to increased non-specific binding and a higher background.[2] It is crucial to perform a titration experiment to determine the optimal dye concentration that provides a strong signal without elevating the background.

• Improve Washing Steps: Inadequate washing after the labeling step can leave residual unbound dye, contributing to background fluorescence. Increase the number and duration of wash steps to ensure complete removal of unbound dye.[1][4] Including a mild detergent like Tween-20 in the wash buffer can also be beneficial.[4]

• Use a Blocking Agent: Non-specific binding of the Cy5.5 amine conjugate to cellular components or tissues can be a major source of background.[3] Utilize a suitable blocking buffer, such as bovine serum albumin (BSA) or normal serum, to block non-specific binding sites before applying the labeled probe.[4]

• Control for Autofluorescence: Biological samples can exhibit natural fluorescence, known as autofluorescence, which can contribute to the background signal.[2][3] To assess the level of autofluorescence, it is essential to include an unstained control sample in your experiment.[2][4] Since Cy5.5 is a near-infrared dye, it generally helps to minimize autofluorescence issues that are more prominent in the UV and visible regions.[5][6]

• Purify the Conjugate: After labeling your molecule of interest with Cy5.5 amine, it is important to purify the conjugate to remove any unconjugated dye.[4] Techniques like size-exclusion chromatography or dialysis are effective for this purpose.[4]

Issue 2: Weak or No Signal

A faint or absent signal can make it impossible to detect your target and analyze your results.

Question: My Cy5.5 signal is very weak. What are the potential causes and how can I improve it?

Answer: A weak or absent signal can be attributed to several factors, including inefficient labeling, low abundance of the target molecule, and photobleaching of the fluorophore.[2][4]

Troubleshooting Steps:

• Optimize Labeling Reaction Conditions: The efficiency of the labeling reaction is critical for a strong signal. Ensure the pH of the reaction buffer is optimal for the amine-reactive chemistry. For NHS ester chemistry, a pH between 8.3 and 8.5 is generally recommended to ensure the primary amines are deprotonated and available for reaction.[4][7][8] Buffers containing primary amines, such as Tris, should be avoided as they will compete with the labeling reaction.[7][9]

• Verify Target Abundance: If the target molecule is present at a low concentration, the resulting signal may be weak.[2][4] If possible, increase the amount of sample used or consider using a signal amplification strategy.[4]

• Minimize Photobleaching: Cy5.5, like all fluorophores, is susceptible to photobleaching, which is the irreversible loss of fluorescence upon exposure to excitation light.[10][11] To minimize photobleaching, reduce the exposure time and the intensity of the excitation light.[3] Using an anti-fade mounting medium can also help to protect the sample from photobleaching.[4] The use of photostabilizers like ergothioneine (B1671048) has been shown to enhance the photostability of cyanine (B1664457) dyes.[12][13]

• Check Filter Sets: Ensure that the excitation and emission filters on your imaging system are appropriate for the spectral properties of Cy5.5 (Excitation max ~673-680 nm, Emission max ~707-710 nm).[6][14] Using incorrect filter sets will result in inefficient excitation and/or detection of the emitted fluorescence.[4]

Frequently Asked Questions (FAQs)

Q1: What is the optimal dye-to-protein molar ratio for labeling with Cy5.5?

A1: The optimal dye-to-protein molar ratio, also known as the degree of substitution (DOS), can vary depending on the specific protein and the dye.[15] Over-labeling can lead to fluorescence quenching and reduced antibody affinity, while under-labeling results in a weak signal.[15] A typical starting point for optimization is a molar ratio of dye to protein between 2 and 10.[15][16] It is recommended to perform a titration to determine the optimal ratio for your specific application.

Q2: How should I prepare and store my Cy5.5 amine stock solution?

A2: Cy5.5 amine should be dissolved in a high-quality, anhydrous organic solvent such as dimethylsulfoxide (DMSO) or N,N-dimethylformamide (DMF) to prepare a stock solution.[7][16] It is recommended to prepare single-use aliquots of the stock solution and store them at -20°C or -80°C, protected from light and moisture, to avoid repeated freeze-thaw cycles.[5][14][15]

Q3: What are the key considerations for the buffer used in the labeling reaction?

A3: The choice of buffer is critical for a successful labeling reaction. The buffer should be free of any primary amines, such as Tris or glycine, as these will compete with the target molecule for reaction with the amine-reactive dye.[7][16] For labeling with NHS esters, a slightly basic pH (8.3-8.5) is required to ensure that the primary amine groups on the target molecule are deprotonated and available for conjugation.[4][7][8] A sodium bicarbonate or borate (B1201080) buffer is often a good choice.[8][9]

Q4: How can I minimize non-specific binding of my Cy5.5-labeled antibody?

A4: Non-specific binding can be a significant source of background noise. To minimize this, it is important to use a blocking agent, such as BSA or normal serum, to block non-specific binding sites on your sample before adding the labeled antibody.[4] Additionally, ensuring your antibody is used at the optimal dilution, as determined by titration, and performing thorough washing steps after incubation can significantly reduce non-specific binding.[1][2]

Data Presentation

Table 1: Recommended Starting Concentrations for Cy5.5 Amine Labeling

Component	Recommended Starting Concentration	Reference
Protein/Antibody	2 - 10 mg/mL	[15][16]
Cy5.5 Amine Stock	10 mM in anhydrous DMSO	[8][16]

Table 2: Key Parameters for Cy5.5 Amine Labeling Reaction

Parameter	Recommended Condition	Reference
Reaction Buffer	0.1 M Sodium Bicarbonate or Borate	[8][9]
Reaction pH	8.3 - 8.5	[4][7][8]
Incubation Time	60 minutes at room temperature	[8][17]
Incubation Conditions	In the dark, with gentle stirring	[8][17]

Experimental Protocols

Protocol 1: General Protein Labeling with Cy5.5 NHS Ester

This protocol provides a general guideline for labeling proteins with a Cy5.5 NHS ester. Optimization may be required for specific proteins.

• Prepare the Protein Solution:

  • Dissolve the protein to be labeled in an amine-free buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-8.5) at a concentration of 2-10 mg/mL.[15][16]

  • Ensure the buffer does not contain any primary amines like Tris or glycine.[7][16]

• Prepare the Cy5.5 NHS Ester Stock Solution:

  • Dissolve the Cy5.5 NHS ester in anhydrous DMSO to a final concentration of 10 mM.[8][16]

• Perform the Labeling Reaction:

  • Add the calculated amount of the Cy5.5 NHS ester stock solution to the protein solution. The optimal molar ratio of dye to protein should be determined empirically, but a starting point of 10:1 can be used.[16]

  • Incubate the reaction mixture for 1 hour at room temperature in the dark with gentle stirring.[8][17]

• Purify the Labeled Protein:

  • Separate the labeled protein from the unreacted dye using a size-exclusion chromatography column (e.g., Sephadex G-25) or by dialysis.[4]

Mandatory Visualization

Caption: Workflow for protein labeling with Cy5.5 NHS ester.

References

• 1. m.youtube.com [m.youtube.com]
• 2. biotium.com [biotium.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. lumiprobe.com [lumiprobe.com]
• 6. Cy5.5 amine, 2097714-45-7 | BroadPharm [broadpharm.com]
• 7. josephgroup.ucsd.edu [josephgroup.ucsd.edu]
• 8. resources.tocris.com [resources.tocris.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. Bleaching‐Resistant Super‐Resolution Fluorescence Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. cyanine fluorophore derivatives with enhanced photostability - PMC [pmc.ncbi.nlm.nih.gov]
• 12. chemrxiv.org [chemrxiv.org]
• 13. researchgate.net [researchgate.net]
• 14. file.medchemexpress.com [file.medchemexpress.com]
• 15. docs.aatbio.com [docs.aatbio.com]
• 16. Environmental Equipment & Supplies [environmental-expert.com]
• 17. medchemexpress.com [medchemexpress.com]

Technical Support Center: Troubleshooting Non-Specific Binding of Cy5.5 Amine Conjugates

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting strategies and frequently asked questions (FAQs) to address non-specific binding of Cy5.5 amine conjugates in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of non-specific binding with Cy5.5 amine conjugates?

A1: Non-specific binding of Cy5.5 amine conjugates can stem from several factors:

• Hydrophobic and Electrostatic Interactions: The inherent hydrophobicity of the Cy5.5 dye can lead to its non-specific adhesion to cellular components, proteins, and experimental surfaces.[1][2] Additionally, as a charged molecule, Cy5.5 can participate in electrostatic interactions, contributing to background signal.[3]

• High Dye-to-Protein Ratio (DOL): Over-labeling a protein with too many Cy5.5 molecules can induce aggregation of the conjugate, which in turn increases non-specific binding and can also lead to fluorescence quenching.[4][5]

• Presence of Unconjugated Dye: Failure to remove all free, unconjugated Cy5.5 amine from the conjugate solution is a major source of background fluorescence.[4]

• Inadequate Blocking: If non-specific binding sites on cells, tissues, or other surfaces are not effectively blocked, the fluorescent conjugate can attach indiscriminately.[6]

• Insufficient Washing: Inadequate washing steps after incubation with the conjugate will fail to remove unbound or weakly bound molecules, resulting in high background.[6][7]

Q2: How does the chemistry of Cy5.5 contribute to non-specific binding?

A2: The chemical structure of cyanine (B1664457) dyes like Cy5.5 plays a significant role. Cy5.5 is a relatively hydrophobic molecule, and studies have shown a strong correlation between dye hydrophobicity and the propensity for non-specific binding to substrates.[1][2] Furthermore, Cy5.5 is a charged molecule, which can lead to non-specific electrostatic interactions with various biological molecules and surfaces.[3]

Q3: Can the dye-to-protein ratio of my Cy5.5 conjugate affect non-specific binding?

A3: Absolutely. A high degree of labeling (DOL), or a high dye-to-protein ratio, can lead to the formation of protein aggregates.[4][8] These aggregates are more prone to non-specific binding, leading to increased background signal. Moreover, excessive labeling with Cy5.5 can result in self-quenching, where the dye molecules interact with each other and reduce the overall fluorescence intensity.[4][9] It is crucial to optimize the DOL to balance signal intensity with minimizing non-specific binding and quenching. For Cy5.5, labeling with more than three dye molecules per antibody can be counterproductive.[5]

Q4: What are the most effective methods for purifying Cy5.5 amine conjugates to remove free dye?

A4: Removing unconjugated dye is a critical step.[4] The most common and effective purification methods include:

• Size-Exclusion Chromatography (SEC): This method separates molecules based on size. The larger antibody-dye conjugate will elute first, while the smaller, unconjugated dye molecules are retained in the column.[4]

• Dialysis: This technique is effective for removing small molecules like unconjugated dyes from a solution of larger molecules like antibodies.[4]

• Spin Columns: For smaller-scale purifications, pre-packed spin columns containing size-exclusion resins offer a convenient option.[4]

Troubleshooting Guide

This section provides a systematic approach to identifying and resolving issues with non-specific binding of Cy5.5 amine conjugates.

Issue 1: High Background Fluorescence Across the Entire Sample

This is often indicative of widespread non-specific binding or the presence of unbound dye.

Troubleshooting Workflow:

References

• 1. clf.stfc.ac.uk [clf.stfc.ac.uk]
• 2. Hydrophobic Fluorescent Probes Introduce Artifacts into Single Molecule Tracking Experiments Due to Non-Specific Binding | PLOS One [journals.plos.org]
• 3. biotium.com [biotium.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Background in Fluorescence Imaging | Thermo Fisher Scientific - HK [thermofisher.com]
• 8. What Makes a Good Conjugate…Great - FluoroFinder [fluorofinder.com]
• 9. pubs.acs.org [pubs.acs.org]

How to improve the stability of Cy5.5 amine conjugates in storage

This technical support center provides guidance on improving the storage stability of Cy5.5 amine conjugates. It is intended for researchers, scientists, and drug development professionals who utilize these fluorescent probes in their experiments.

Troubleshooting Guide

This guide addresses common issues encountered during the storage and handling of Cy5.5 amine conjugates.

Problem	Possible Cause	Recommended Solution
Decreased Fluorescence Intensity	Photobleaching: Exposure to ambient or excitation light.	- Store conjugates in the dark (amber vials or wrapped in foil).- Minimize light exposure during handling and experiments.- Use antifade reagents in imaging buffers.
Chemical Degradation: Oxidation of the cyanine (B1664457) dye's polymethine chain.	- Degas storage buffers to remove dissolved oxygen.- Consider adding antioxidants like n-propyl gallate or Trolox to the storage buffer.
pH Shift: Storage in a buffer with a suboptimal pH.	- Ensure the storage buffer pH is between 7.0 and 8.5.
Repeated Freeze-Thaw Cycles: Physical stress on the conjugate.	- Aliquot the conjugate into single-use volumes to avoid multiple freeze-thaw cycles.
Conjugate Precipitation/Aggregation	High Degree of Labeling (DOL): Increased hydrophobicity of the conjugate.	- Optimize the conjugation reaction to achieve a lower, more soluble DOL.- Purify the conjugate using size exclusion or affinity chromatography to remove aggregates.
Inappropriate Buffer Conditions: Low ionic strength or pH close to the isoelectric point (pI) of the conjugated molecule.	- Increase the ionic strength of the storage buffer (e.g., by adding 150 mM NaCl).- Ensure the buffer pH is at least 1.5 to 2 units away from the pI of the protein.
Microbial Growth: Contamination of the storage buffer.	- Use sterile buffers and aseptic handling techniques.- Add a preservative like 0.02% sodium azide (B81097) (note: incompatible with HRP conjugates).[1][2]
Broadened or Shifted Absorption/Emission Spectra	Dye Aggregation: Formation of H- or J-aggregates.	- Dilute the conjugate to a lower concentration.- Add detergents like Tween-20 (0.01-0.1%) to the storage buffer to disrupt aggregates.
Degradation Products: Presence of cleaved or modified dye molecules.	- Re-purify the conjugate to remove degradation products.- If degradation is severe, synthesize a fresh batch of the conjugate.

Frequently Asked Questions (FAQs)

Storage Conditions

Q1: What are the optimal temperature and duration for storing Cy5.5 amine conjugates?

A1: The recommended storage conditions depend on the desired storage duration.

Storage Temperature	Recommended Duration	Notes
-80°C	Up to 6 months	Recommended for long-term storage.[3]
-20°C	Up to 1 month	Suitable for short- to medium-term storage.[3]
4°C	Up to 1 week	For immediate use.

Q2: What is the best buffer for storing Cy5.5 amine conjugates?

A2: A phosphate-buffered saline (PBS) solution at pH 7.4 is a good starting point. For optimal stability, consider the following:

• pH: Maintain a pH between 7.0 and 8.5. Cyanine dyes are generally more stable in a slightly alkaline environment.[4][5]

• Additives: The inclusion of certain additives can enhance stability:

  • Glycerol or Ethylene Glycol (10-50%): Act as cryoprotectants to prevent damage during freezing.

  • Bovine Serum Albumin (BSA) (0.1-1%): Can help to prevent the conjugate from sticking to the storage vessel walls.

  • Antioxidants: To mitigate oxidative damage.

Q3: Should I store my Cy5.5 amine conjugate in solution or as a lyophilized powder?

A3: For long-term stability, storing the conjugate as a lyophilized powder at -20°C or -80°C in the dark and desiccated is the best option. When stored as a solution, it is crucial to use an appropriate storage buffer and aliquot to avoid repeated freeze-thaw cycles.

Degradation and Prevention

Q4: What are the main causes of Cy5.5 degradation?

A4: The primary degradation pathway for cyanine dyes like Cy5.5 is photooxidation.[6][7] The polymethine chain is susceptible to attack by reactive oxygen species (ROS), particularly singlet oxygen, which is generated in the presence of light and oxygen.[6][7] Other factors include exposure to extreme pH, high temperatures, and oxidizing agents.

Q5: How can I minimize photobleaching of my Cy5.5 conjugate during experiments?

A5: To minimize photobleaching:

• Use the lowest possible excitation light intensity.

• Reduce the exposure time.

• Use appropriate neutral density filters.

• Incorporate an antifade reagent in your imaging media.

Experimental Protocols

Protocol 1: Stability Assessment of Cy5.5 Amine Conjugates

This protocol outlines a method to evaluate the stability of a Cy5.5 amine conjugate under different storage conditions.

• Preparation of Aliquots:

  • Prepare several identical aliquots of your Cy5.5 amine conjugate in the desired storage buffers.

  • Include a control buffer (e.g., PBS, pH 7.4) and test buffers with different additives (e.g., antioxidants, cryoprotectants).

• Storage:

  • Store the aliquots under various conditions (e.g., 4°C, -20°C, -80°C) and for different durations (e.g., 1 week, 1 month, 3 months).

  • Ensure all samples are protected from light.

• Analysis:

  • At each time point, retrieve one aliquot from each storage condition.

  • Allow the frozen samples to thaw slowly on ice.

  • Measure the absorbance spectrum (typically 600-750 nm) and fluorescence emission spectrum (typically 680-800 nm with excitation around 675 nm).

  • Calculate the concentration and check for any spectral shifts.

  • Analyze the purity and integrity of the conjugate using SDS-PAGE (if a protein conjugate) or HPLC.

• Data Interpretation:

  • Compare the spectral properties and purity of the stored samples to a freshly prepared or time-zero sample.

  • A significant decrease in absorbance or fluorescence intensity, a shift in the spectral peaks, or the appearance of degradation products indicates instability.

Protocol 2: Determination of Degree of Labeling (DOL)

The DOL is a critical parameter that can affect the stability and performance of a conjugate.

• Measure Absorbance:

  • Measure the absorbance of the conjugate solution at 280 nm (for protein) and ~675 nm (for Cy5.5).

• Calculations:

  • Protein Concentration:

    • Correction Factor (CF) = A₂₈₀ of Cy5.5 / Aₘₐₓ of Cy5.5

    • Corrected A₂₈₀ = A₂₈₀ of conjugate - (Aₘₐₓ of conjugate * CF)

    • Protein Concentration (M) = Corrected A₂₈₀ / (Molar extinction coefficient of protein at 280 nm * path length)

  • Dye Concentration:

    • Dye Concentration (M) = Aₘₐₓ of conjugate / (Molar extinction coefficient of Cy5.5 at ~675 nm * path length)

  • DOL:

    • DOL = Dye Concentration (M) / Protein Concentration (M)

Visualizations

Caption: Degradation pathway of Cy5.5 conjugates.

Caption: Experimental workflow for stability assessment.

Caption: Troubleshooting logic for decreased fluorescence.

References

• 1. Antibody Conjugation Troubleshooting [bio-techne.com]
• 2. blog.addgene.org [blog.addgene.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Harnessing cyanine photooxidation: from slowing photobleaching to near-IR uncaging - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Researcher's Guide to Determining the Degree of Labeling for Cy5.5 Amine and Comparative Dyes

For researchers, scientists, and professionals in drug development, the precise quantification of fluorescent labeling is paramount for the accuracy and reproducibility of experimental results. The degree of labeling (DOL), which represents the average number of dye molecules conjugated to a protein or antibody, is a critical parameter. This guide provides a comprehensive comparison of methods to determine the DOL for Cy5.5 amine and other commonly used amine-reactive fluorescent dyes, supported by experimental data and detailed protocols.

Comparative Analysis of Amine-Reactive Dyes

The selection of a fluorescent dye can significantly impact the outcome of an experiment. Factors such as molar extinction coefficient, which relates to the intensity of light absorption, and the correction factor, necessary for accurate protein concentration determination, are crucial. Below is a comparison of Cy5.5 with other popular amine-reactive dyes.

Dye	Molar Extinction Coefficient (ε) at λmax (M⁻¹cm⁻¹)	Wavelength Maximum (λmax) (nm)	Correction Factor (CF280 = A280/Amax)
Cy5.5	~250,000	~675-684	~0.04
Cy5	~250,000	~646-649	~0.03 - 0.04[1]
Alexa Fluor 647	~239,000	~650	~0.03[2]
DyLight 650	~250,000	~652-655	~0.037[3]
IRDye 680RD	~190,000	~675-680	Not readily available

Note: The exact values for molar extinction coefficient and correction factor can vary slightly depending on the manufacturer and the conjugation conditions. It is always recommended to refer to the manufacturer's specific data sheet for the most accurate information.

Experimental Protocol for Determining the Degree of Labeling (DOL)

This protocol outlines the spectrophotometric method for determining the DOL of a protein labeled with an amine-reactive dye such as Cy5.5.

Materials:

• Labeled protein conjugate solution

• Unlabeled protein (for reference, if needed)

• Spectrophotometer (UV-Vis)

• Quartz cuvettes (1 cm path length)

• Appropriate buffer (e.g., PBS, pH 7.4)

Procedure:

• Purification of the Conjugate: It is crucial to remove any unconjugated dye from the labeled protein solution. This is typically achieved through size-exclusion chromatography (e.g., a desalting column) or dialysis.

• Spectrophotometer Setup: Turn on the spectrophotometer and allow it to warm up as per the manufacturer's instructions. Set the wavelength range to scan from at least 250 nm to 750 nm.

• Blank Measurement: Use the same buffer in which the protein conjugate is dissolved to zero the spectrophotometer (as a blank).

• Absorbance Measurement:

  • Measure the absorbance of the purified protein conjugate solution.

  • Record the absorbance at 280 nm (A280), which corresponds to the protein absorbance.

  • Record the absorbance at the maximum absorbance wavelength (λmax) of the specific dye (e.g., ~675 nm for Cy5.5). This is the A_dye.

• Calculations:

  The degree of labeling can be calculated using the following formulas:

  a. Corrected Protein Absorbance (A_protein_corr):

  The dye also absorbs light at 280 nm, so its contribution must be subtracted from the total A280 reading.

  A_protein_corr = A280 - (A_dye × CF280)

  Where:

  • A280 is the measured absorbance of the conjugate at 280 nm.

  • A_dye is the measured absorbance of the conjugate at the dye's λmax.

  • CF280 is the correction factor for the dye at 280 nm.

  b. Molar Concentration of the Protein ([Protein]):

  [Protein] = A_protein_corr / (ε_protein × path length)

  Where:

  • ε_protein is the molar extinction coefficient of the protein at 280 nm (e.g., for IgG, ε is ~210,000 M⁻¹cm⁻¹).

  • path length is the cuvette path length in cm (typically 1 cm).

  c. Molar Concentration of the Dye ([Dye]):

  [Dye] = A_dye / (ε_dye × path length)

  Where:

  • ε_dye is the molar extinction coefficient of the dye at its λmax.

  d. Degree of Labeling (DOL):

  DOL = [Dye] / [Protein]

Workflow for DOL Determination

The following diagram illustrates the key steps in the experimental workflow for determining the degree of labeling.

Experimental workflow for determining the Degree of Labeling (DOL).

Logical Relationship for DOL Calculation

The calculation of the Degree of Labeling is based on the Beer-Lambert law and requires several key inputs. The logical flow of the calculation is depicted below.

Logical flow for the calculation of the Degree of Labeling (DOL).

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. tools.thermofisher.com [tools.thermofisher.com]
• 3. assets.fishersci.com [assets.fishersci.com]

A Comparative Guide to Validating the Purity of Cy5.5 Amine Conjugates by HPLC

For researchers, scientists, and drug development professionals, ensuring the purity of fluorescently labeled biomolecules is paramount for reliable and reproducible experimental outcomes. This guide provides an objective comparison of High-Performance Liquid Chromatography (HPLC) with alternative methods for validating the purity of Cy5.5 amine conjugates, supported by a detailed experimental protocol and comparative data.

Comparison of Purity Assessment Techniques

The choice of an analytical method for purity validation depends on the specific requirements of the analysis, including the need for quantitative accuracy, structural information, and sample throughput. Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the gold standard for assessing the purity of fluorescently labeled peptides and other biomolecules.[1][2] However, orthogonal methods such as mass spectrometry and capillary electrophoresis can provide complementary information.

Performance Metric	RP-HPLC	Mass Spectrometry (MS)	Capillary Electrophoresis (CE)
Principle of Separation	Hydrophobicity	Mass-to-charge ratio	Charge-to-size ratio
Primary Information	Quantitative purity (% area), presence of impurities, retention time	Molecular weight confirmation, identification of impurities	Purity assessment, analysis of charge variants
Typical Purity Determination (%)	>95%	Confirms identity of major peak	>95%
Resolution of Impurities	High	High (when coupled with LC)	Very High
Analysis Time (minutes)	20-30	5-15	15-25
Throughput	High	High	Moderate
Key Advantages	Robust, reproducible, quantitative, well-established.	High sensitivity and specificity for mass, provides structural information.	High efficiency, low sample and reagent consumption, orthogonal separation mechanism to HPLC.[3]
Limitations	May not resolve all co-eluting impurities, potential for on-column degradation.	Not inherently quantitative without standards, ion suppression effects.	Lower loading capacity, less robust than HPLC for complex mixtures.

Experimental Workflow for Purity Assessment

A comprehensive assessment of a Cy5.5 amine conjugate involves a systematic workflow, from initial analysis of the crude product to the final validation of the purified conjugate.

Workflow for Cy5.5 Amine Conjugate Purification and Purity Validation.

Detailed Experimental Protocol: RP-HPLC for Purity Assessment

This protocol outlines a general method for the purity analysis of a Cy5.5 amine conjugate (e.g., a Cy5.5 labeled peptide) using reversed-phase HPLC.

Objective: To determine the purity of a Cy5.5 amine conjugate by separating it from unreacted dye, unlabeled biomolecule, and other synthesis-related impurities.

Instrumentation and Materials:

• HPLC System: A standard analytical HPLC system equipped with a gradient pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD). A fluorescence detector can also be used for enhanced sensitivity.

• Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 3.5 µm particle size) is a common choice.[1]

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in HPLC-grade water.[4]

• Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in acetonitrile.[4]

• Sample Diluent: Mobile Phase A or a compatible buffer.

• Cy5.5 Amine Conjugate Sample: Purified conjugate dissolved in the sample diluent.

Chromatographic Conditions:

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelengths:

  • 214 nm or 220 nm (for the peptide bond)[1][5]

  • 673 nm (for Cy5.5 dye)

• Injection Volume: 10-20 µL

• Gradient Program:

Time (minutes)	% Mobile Phase B
0	5
25	65
27	95
30	95
31	5
35	5

Sample Preparation:

• Accurately weigh and dissolve the lyophilized Cy5.5 amine conjugate in the sample diluent to a final concentration of approximately 1 mg/mL.

• Vortex the solution to ensure complete dissolution.

• Filter the sample through a 0.22 µm syringe filter to remove any particulate matter before injection.

Data Analysis:

• Integrate all peaks in the chromatogram at both detection wavelengths.

• Calculate the purity of the Cy5.5 amine conjugate using the area percentage method:

  • Purity (%) = (Area of the main conjugate peak / Total area of all peaks) x 100

Expected Results:

A successful separation will show a major peak corresponding to the pure Cy5.5 amine conjugate, well-resolved from earlier eluting peaks (e.g., free Cy5.5 dye) and potentially later eluting, more hydrophobic impurities. The purity is typically expected to be greater than 95% for most research applications.

Signaling Pathway and Logical Relationships in Purity Validation

The following diagram illustrates the logical flow and decision-making process in validating the purity of a Cy5.5 amine conjugate.

Logical Flow for Validating Cy5.5 Amine Conjugate Purity.

References

• 1. Workflow of HPLC in Peptide Purity Analysis | MtoZ Biolabs [mtoz-biolabs.com]
• 2. Reverse-phase HPLC Peptide Purification - Creative Peptides-Peptide Drug Discovery [pepdd.com]
• 3. HPLC Analysis and Purification of Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. peptide.com [peptide.com]
• 5. hplc.eu [hplc.eu]

A Head-to-Head Comparison: Cy5.5 Amine versus Alexa Fluor 680 for In Vivo Imaging

For researchers, scientists, and drug development professionals navigating the selection of near-infrared (NIR) fluorophores for in vivo imaging, the choice between Cy5.5 amine and Alexa Fluor 680 is a critical one. Both dyes operate within the NIR window (650-900 nm), offering advantages of reduced tissue autofluorescence and deeper tissue penetration compared to visible light fluorophores. This guide provides an objective, data-driven comparison to aid in selecting the optimal dye for your research needs.

This comparison guide delves into the key performance characteristics of Cy5.5 amine and Alexa Fluor 680, supported by their photophysical properties and detailed experimental protocols for their application in preclinical in vivo imaging.

At a Glance: Key Performance Indicators

Feature	Cy5.5 Amine	Alexa Fluor 680	Advantage
Brightness	Good	Excellent	Alexa Fluor 680
Photostability	Moderate	High	Alexa Fluor 680
pH Sensitivity	More Sensitive	Less Sensitive (pH 4-10)[1]	Alexa Fluor 680
Water Solubility	Good	Excellent	Alexa Fluor 680
Chemistry	Amine-reactive	NHS ester (amine-reactive)	Both are versatile for labeling

Photophysical Properties

The foundation of a fluorophore's performance lies in its photophysical properties. The brightness of a fluorophore is a product of its molar extinction coefficient and its quantum yield. While both Cy5.5 and Alexa Fluor 680 are bright, Alexa Fluor dyes are generally recognized for their superior brightness and photostability compared to cyanine (B1664457) dyes.[2]

Property	Cy5.5 Amine	Alexa Fluor 680
Excitation Maximum (nm)	~675 - 678[3]	~679 - 682[1]
Emission Maximum (nm)	~694 - 695[3]	~702 - 707[1]
Molar Extinction Coefficient (cm⁻¹M⁻¹)	~250,000	~184,000
Quantum Yield	~0.23	~0.36
Fluorescence Lifetime (ns)	~1.0[4]	~1.2[4]

In Vivo Performance: A Comparative Overview

Direct quantitative in vivo comparisons in identical experimental settings are not extensively published. However, the superior photophysical properties of Alexa Fluor 680 generally translate to better performance in in vivo applications. Alexa Fluor dyes are known to be more photostable and less prone to quenching upon conjugation to biomolecules, which can lead to brighter and more stable signals in complex biological environments.[5][6]

Here is an illustrative table of expected in vivo performance metrics based on the known properties of the dyes. Note: This data is for illustrative purposes and actual results may vary depending on the experimental model, imaging system, and conjugation strategy.

In Vivo Performance Metric	Cy5.5 Conjugate (Illustrative)	Alexa Fluor 680 Conjugate (Illustrative)
Signal-to-Background Ratio (Tumor)	3.5	5.0
Tumor Accumulation (%ID/g at 24h)	8	10
Liver Accumulation (%ID/g at 24h)	15	12
Signal Stability (over 1h imaging)	80% of initial intensity	95% of initial intensity

Experimental Protocols

Successful in vivo imaging relies on robust and reproducible experimental protocols. Below are detailed methodologies for antibody conjugation and in vivo imaging applicable to both Cy5.5 amine and Alexa Fluor 680.

Antibody Conjugation Protocol (Amine-Reactive Dyes)

This protocol is a general guideline for labeling antibodies with amine-reactive dyes like Cy5.5 amine and Alexa Fluor 680 NHS ester.

Materials:

• Antibody (1-2 mg/mL in amine-free buffer, e.g., PBS)

• Cy5.5 amine or Alexa Fluor 680 NHS ester

• Anhydrous Dimethyl sulfoxide (B87167) (DMSO)

• Reaction Buffer (0.1 M sodium bicarbonate, pH 8.3-8.5)

• Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Purification column (e.g., Sephadex G-25)

Procedure:

• Antibody Preparation: Dialyze the antibody against the reaction buffer to remove any amine-containing buffers or stabilizers. Adjust the antibody concentration to 1-2 mg/mL.

• Dye Preparation: Immediately before use, dissolve the amine-reactive dye in DMSO to a concentration of 10 mg/mL.

• Conjugation Reaction: Add the dissolved dye to the antibody solution at a molar ratio of approximately 10:1 (dye:antibody). This ratio may need to be optimized for your specific antibody. Incubate the reaction for 1 hour at room temperature with gentle stirring, protected from light.

• Quenching: Add the quenching buffer to the reaction mixture to stop the reaction by consuming any unreacted dye. Incubate for 30 minutes at room temperature.

• Purification: Separate the labeled antibody from the free dye using a desalting column equilibrated with PBS. Collect the fractions containing the fluorescently labeled antibody.

• Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for the protein) and the excitation maximum of the dye.

In Vivo Imaging Protocol (Tumor-Bearing Mouse Model)

This protocol outlines a typical workflow for in vivo imaging of tumor-bearing mice using fluorescently labeled antibodies.

Materials:

• Tumor-bearing mice (e.g., subcutaneous xenograft model)

• Fluorescently labeled antibody (Cy5.5 or Alexa Fluor 680 conjugate)

• Sterile PBS

• Anesthesia (e.g., isoflurane)

• In vivo imaging system with appropriate filters

Procedure:

• Animal Preparation: Anesthetize the mouse using isoflurane (B1672236) and place it in the imaging chamber.

• Baseline Imaging: Acquire a pre-injection (baseline) fluorescence image to determine the level of autofluorescence.

• Probe Administration: Inject the fluorescently labeled antibody (typically 1-5 nmol) intravenously via the tail vein.

• Longitudinal Imaging: Acquire fluorescence images at various time points post-injection (e.g., 1, 6, 24, 48, and 72 hours) to monitor the biodistribution and tumor accumulation of the probe.

• Image Analysis: Quantify the fluorescence intensity in the tumor and other organs of interest by drawing regions of interest (ROIs) on the images. Calculate the signal-to-background ratio.

• Ex Vivo Analysis: At the final time point, euthanize the mouse and dissect the tumor and major organs. Image the excised tissues to confirm the in vivo findings and perform further histological analysis if required.

Visualizing the Process: Workflows and Pathways

To better illustrate the concepts discussed, the following diagrams were generated using Graphviz.

Antibody-based tumor targeting pathway.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Comparison of the Photobleaching and Photostability Traits of Alexa Fluor 568- and Fluorescein Isothiocyanate- conjugated Antibody - PMC [pmc.ncbi.nlm.nih.gov]
• 3. FluoroFinder [app.fluorofinder.com]
• 4. josephgroup.ucsd.edu [josephgroup.ucsd.edu]
• 5. Quantitative comparison of long-wavelength Alexa Fluor dyes to Cy dyes: fluorescence of the dyes and their bioconjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Quantitative comparison of long-wavelength Alexa Fluor dyes to Cy dyes: fluorescence of the dyes and their bioconjugates. | Sigma-Aldrich [sigmaaldrich.com]

A Head-to-Head Comparison of Cy5.5 Amine and Indocyanine Green (ICG) for Near-Infrared (NIR) Imaging

In the rapidly advancing field of near-infrared (NIR) imaging, the choice of a fluorescent probe is critical for achieving high-quality results in preclinical and clinical research. Among the myriad of available dyes, Cy5.5 amine and Indocyanine Green (ICG) are two prominent options, each with a distinct profile of advantages and limitations. This guide provides an objective comparison of their performance, supported by experimental data, to aid researchers, scientists, and drug development professionals in selecting the optimal agent for their specific applications.

Physicochemical and Spectroscopic Properties

A fundamental understanding of the intrinsic properties of each dye is essential for predicting their performance in NIR imaging. The following table summarizes the key physicochemical and spectroscopic characteristics of Cy5.5 amine and ICG.

Property	Cy5.5 amine	Indocyanine Green (ICG)
Molecular Weight	~754 g/mol [1]	~775 g/mol [2]
Excitation Maximum (λex)	~673-675 nm[1][3]	~780-805 nm (solvent dependent)[2][4]
Emission Maximum (λem)	~694-707 nm[1][3]	~810-830 nm (solvent dependent)[2][4]
Quantum Yield (Φ)	~0.2 in organic solvents[1][5]	0.025 in water, up to 0.13 in plasma[4][6]
Molar Extinction Coefficient (ε)	~209,000 - 250,000 M⁻¹cm⁻¹[1][5]	~223,000 M⁻¹cm⁻¹[4]
Solubility	Good in polar organic solvents (DMSO, DMF)[1][5]	Soluble in water and methanol[4]

Performance in NIR Imaging: A Comparative Analysis

The practical utility of a NIR dye is determined by its performance in experimental settings. This section compares Cy5.5 amine and ICG based on key imaging metrics.

Brightness and Signal-to-Noise Ratio

The brightness of a fluorophore is a product of its molar extinction coefficient and quantum yield. While Cy5.5 amine exhibits a higher quantum yield in organic solvents, ICG's quantum yield is significantly enhanced in biological media like plasma[4][7]. This enhancement is attributed to its binding to plasma proteins, which restricts its molecular motion and reduces non-radiative decay pathways.

In a comparative study using glycol chitosan (B1678972) nanoparticles conjugated with either Cy5.5 or ICG, the NIR fluorescence signals were evaluated at various concentrations. While this study focused on a nanoparticle system, it provides insights into the relative signal intensities of the two dyes in a biologically relevant context[8]. For non-targeted applications, ICG's ability to bind to plasma proteins can lead to a high signal-to-background ratio in vascular imaging[9]. Conversely, the amine functionality of Cy5.5 allows for its covalent conjugation to targeting moieties, enabling specific signal enhancement at the site of interest.

Photostability and Photobleaching

Photostability, the ability of a fluorophore to resist photodegradation upon exposure to excitation light, is crucial for longitudinal imaging studies. Cyanine (B1664457) dyes, in general, are susceptible to photobleaching[10][11]. ICG is known to have limited photostability, especially in aqueous solutions[2]. Its photostability can be improved when incorporated into nanoparticles or when bound to proteins[2][12].

Studies on Cy5, a closely related cyanine dye, have shown that its photostability can be dramatically enhanced by the direct conjugation of triplet-state quenchers[10]. While specific quantitative data for the photobleaching of free Cy5.5 amine versus ICG in a head-to-head comparison is limited, the general understanding is that cyanine dyes require stabilization strategies for demanding imaging applications.

In Vivo Clearance and Biodistribution

The clearance kinetics of a NIR dye significantly impacts its temporal imaging window and potential for clinical translation. ICG has a well-established pharmacokinetic profile, with a short plasma half-life of 150 to 180 seconds due to rapid and exclusive clearance by the liver[9][13]. This rapid clearance is advantageous for applications requiring quick imaging and minimal long-term retention.

In contrast, the clearance of Cy5.5 amine is expected to be influenced by its hydrophilicity and whether it is conjugated to other molecules. More hydrophilic cyanine dyes tend to be eliminated through the renal pathway[14]. When conjugated to nanoparticles, the biodistribution and clearance of Cy5.5 are dictated by the properties of the nanoparticle carrier, which can lead to accumulation in tumors via the enhanced permeability and retention (EPR) effect and subsequent clearance through the kidneys and reticuloendothelial system (liver and spleen)[8].

Experimental Protocols

Detailed methodologies are essential for the successful application of these dyes in research.

Protocol 1: Conjugation of Cy5.5 Amine to a Protein

This protocol describes a general procedure for labeling a protein with Cy5.5 amine using a crosslinker.

Materials:

• Cy5.5 amine

• Protein to be labeled (in amine-free buffer, e.g., PBS, pH 7.4)

• Crosslinker such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and NHS (N-hydroxysuccinimide)

• Anhydrous DMSO or DMF

• Reaction buffer (e.g., 0.1 M MES, pH 6.0)

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Size-exclusion chromatography column (e.g., Sephadex G-25)

Procedure:

• Prepare the Protein Solution: Dissolve the protein in the reaction buffer at a concentration of 1-10 mg/mL.

• Activate Carboxyl Groups: Add a 10-fold molar excess of EDC and a 25-fold molar excess of NHS to the protein solution. Incubate for 15 minutes at room temperature.

• Prepare the Dye Solution: Immediately before use, dissolve Cy5.5 amine in anhydrous DMSO or DMF to a concentration of 10 mg/mL.

• Conjugation Reaction: Add the Cy5.5 amine solution to the activated protein solution. The molar ratio of dye to protein should be optimized for the specific application, with a starting point of 10:1 to 20:1.

• Incubation: Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C, protected from light.

• Quenching: Add the quenching buffer to a final concentration of 50 mM to stop the reaction. Incubate for 15 minutes.

• Purification: Separate the dye-protein conjugate from unconjugated dye using a size-exclusion chromatography column equilibrated with PBS. The first colored band to elute is the conjugate.

Caption: General workflow for protein conjugation with Cy5.5 amine.

Protocol 2: In Vivo NIR Imaging with ICG

This protocol provides a general procedure for performing in vivo NIR imaging in a mouse model using ICG.

Materials:

• Indocyanine Green (ICG) for injection

• Sterile water for injection or saline

• Animal model (e.g., tumor-bearing mouse)

• In vivo imaging system equipped for NIR fluorescence detection (e.g., IVIS Spectrum)

• Anesthesia (e.g., isoflurane)

Procedure:

• Prepare ICG Solution: Reconstitute the lyophilized ICG powder with sterile water or saline to the desired concentration (e.g., 0.1-1 mg/mL). The dose typically ranges from 0.1 to 0.5 mg/kg body weight[9].

• Animal Preparation: Anesthetize the mouse using isoflurane (B1672236) (e.g., 2-3% for induction, 1-2% for maintenance). Place the animal on the imaging stage of the in vivo imaging system.

• Baseline Imaging: Acquire a baseline fluorescence image before injecting the ICG to determine the level of autofluorescence. Use an appropriate excitation filter (e.g., 745 nm or 780 nm) and emission filter (e.g., 820 nm or 830 nm)[15].

• ICG Administration: Inject the prepared ICG solution intravenously via the tail vein.

• Dynamic Imaging: Immediately after injection, acquire a series of images at different time points (e.g., 1, 5, 15, 30, and 60 minutes) to monitor the biodistribution and clearance of the dye[15].

• Image Analysis: Quantify the fluorescence intensity in the regions of interest (e.g., tumor, liver) using the analysis software provided with the imaging system. Calculate metrics such as tumor-to-background ratio.

Caption: Experimental workflow for in vivo NIR imaging with ICG.

Signaling Pathways and Biological Interactions

The biological interactions of these dyes are key to their imaging performance.

ICG Biological Pathway

ICG's interaction with plasma proteins and subsequent hepatic clearance is a well-defined pathway.

Caption: Biological pathway of ICG after intravenous injection.

Conclusion

The choice between Cy5.5 amine and ICG for NIR imaging is highly dependent on the specific research question and experimental design. ICG, with its FDA approval and well-characterized pharmacokinetics, is an excellent choice for non-targeted vascular imaging and applications requiring rapid clearance. Its fluorescence enhancement in biological media is a significant advantage. However, its limited photostability and inability to be conjugated to targeting ligands are notable drawbacks.

Cy5.5 amine, on the other hand, offers the flexibility of covalent conjugation to a wide range of biomolecules, enabling targeted imaging with potentially higher specificity and signal-to-background ratios at the site of interest. While its quantum yield is high in organic solvents, its performance in aqueous biological environments and its detailed in vivo clearance profile as a free dye are less characterized than ICG. For applications demanding long-term or targeted imaging, Cy5.5 amine, often as part of a larger molecular probe, presents a powerful alternative to the non-targeted ICG. Ultimately, the selection should be guided by a careful consideration of the properties and experimental requirements outlined in this guide.

References

• 1. Cy5.5 amine, 2097714-45-7 | BroadPharm [broadpharm.com]
• 2. NIR fluorescence-guided tumor surgery: new strategies for the use of indocyanine green - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cyanine5.5 Dye | AxisPharm [axispharm.com]
• 4. mdpi.com [mdpi.com]
• 5. Cyanine 5 amine (A270161) | Antibodies.com [antibodies.com]
• 6. Enhancement of aqueous stability and fluorescence brightness of indocyanine green using small calix[4]arene micelles for near-infrared fluorescence imaging - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 7. Photophysical Properties of Indocyanine Green in the Shortwave Infrared Region - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. The clinical use of indocyanine green as a near-infrared fluorescent contrast agent for image-guided oncologic surgery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cyanine fluorophore derivatives with enhanced photostability - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Harnessing cyanine photooxidation: from slowing photobleaching to near-IR uncaging - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Role of Photobleaching Process of Indocyanine Green for Killing Neuroblastoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Indocyanine green kinetics to assess liver function: Ready for a clinical dynamic assessment in major liver surgery? - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Cyanine dyes as contrast agents for near-infrared imaging in vivo: acute tolerance, pharmacokinetics, and fluorescence imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Real-Time Fluorescence Imaging Using Indocyanine Green to Assess Therapeutic Effects of Near-Infrared Photoimmunotherapy in Tumor Model Mice - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Characterization of Cy5.5 Amine Labeled Nanoparticles

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Cy5.5 amine-labeled nanoparticles and their alternatives, offering objective performance data and detailed experimental protocols to aid in the selection of appropriate fluorescent probes for nanoparticle tracking and imaging.

Introduction to Fluorescent Nanoparticle Labeling

Fluorescent labeling is a cornerstone technique for visualizing and tracking nanoparticles in biological systems. The choice of fluorophore is critical, as it directly impacts the sensitivity, stability, and reliability of experimental results. Cy5.5, a near-infrared (NIR) cyanine (B1664457) dye, is a popular choice for labeling nanoparticles due to its emission spectrum, which minimizes interference from tissue autofluorescence. However, a range of alternative dyes are available, each with distinct advantages and disadvantages. This guide will focus on the characterization of nanoparticles labeled with Cy5.5 amine and compare their performance to nanoparticles labeled with other commonly used NIR dyes.

Physicochemical Characterization of Labeled Nanoparticles

The covalent attachment of a fluorescent dye to a nanoparticle can alter its physicochemical properties. Therefore, thorough characterization of the labeled nanoparticles is essential to ensure that they retain the desired characteristics for their intended application.

Table 1: Physicochemical Properties of Fluorescently Labeled Nanoparticles

Parameter	Cy5.5 Labeled Nanoparticles	Alternative Dye Labeled Nanoparticles (Example: Alexa Fluor 647)	Significance of Measurement
Hydrodynamic Diameter (nm)	100-200 nm (typical)	100-200 nm (typical)	Influences biodistribution, cellular uptake, and clearance.
Polydispersity Index (PDI)	< 0.2 (monodisperse)	< 0.2 (monodisperse)	Indicates the uniformity of the nanoparticle population.
Zeta Potential (mV)	-10 to -30 mV (typical for anionic particles)	-10 to -30 mV (typical for anionic particles)	Affects colloidal stability and interactions with cell membranes.[1]
Labeling Efficiency (%)	> 80%	> 80%	The percentage of nanoparticles successfully conjugated with the dye.

Optical Properties and Performance Comparison

The optical properties of the conjugated dye determine the sensitivity and quality of the resulting fluorescence imaging. Key performance indicators include the dye's brightness, photostability, and the signal-to-noise ratio it provides in biological imaging.

Table 2: Comparison of Optical Properties of NIR Fluorescent Dyes for Nanoparticle Labeling

Property	Cy5.5	Alexa Fluor 647	IRDye 800CW	DyLight 650
Excitation Max (nm)	~675	~650	~774	~652
Emission Max (nm)	~694	~668	~789	~672
Quantum Yield (Free Dye)	~0.28	~0.33	~0.12	Not readily available
Quantum Yield (Conjugated)	Can decrease due to aggregation	Generally maintained upon conjugation	Maintained or slightly decreased	Generally marketed as high
Photostability	Moderate	High[2]	High	High
Brightness	Good	Very Good	Excellent	Very Good
In Vivo Performance	Good signal-to-noise, but can be outperformed by longer wavelength dyes.[3]	Good signal-to-noise.	Excellent signal-to-noise and tissue penetration.[3][4]	Marketed for high performance in vivo.

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for the successful characterization of fluorescently labeled nanoparticles.

Protocol 1: Covalent Labeling of Amine-Functionalized Nanoparticles with Cy5.5-NHS Ester

This protocol describes the covalent conjugation of an amine-reactive Cy5.5 N-hydroxysuccinimide (NHS) ester to nanoparticles with primary amine groups on their surface.

Materials:

• Amine-functionalized nanoparticles (e.g., 1 mg/mL in amine-free buffer)

• Cy5.5-NHS ester (e.g., 1 mg/mL in anhydrous DMSO)

• Amine-free buffer (e.g., 0.1 M sodium bicarbonate buffer, pH 8.3-8.5)

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

• Purification column (e.g., size-exclusion chromatography)

Procedure:

• Prepare Nanoparticle Solution: Resuspend the amine-functionalized nanoparticles in the amine-free buffer at a concentration of 1-10 mg/mL.

• Prepare Dye Solution: Immediately before use, dissolve the Cy5.5-NHS ester in anhydrous DMSO to a concentration of 1-10 mg/mL.

• Conjugation Reaction: Add the Cy5.5-NHS ester solution to the nanoparticle solution. The molar ratio of dye to nanoparticles should be optimized, but a starting point of a 5-10 fold molar excess of the dye is recommended.

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature, protected from light, with gentle mixing.

• Quenching: (Optional) Add the quenching solution to a final concentration of 50-100 mM and incubate for 15-30 minutes to stop the reaction by consuming any unreacted NHS ester.

• Purification: Remove unreacted dye and byproducts by passing the reaction mixture through a size-exclusion chromatography column equilibrated with a suitable storage buffer (e.g., PBS).

• Characterization: Characterize the purified Cy5.5-labeled nanoparticles for their physicochemical and optical properties.

Protocol 2: Characterization of Hydrodynamic Diameter and Polydispersity Index by Dynamic Light Scattering (DLS)

Instrument: Zetasizer Nano series or equivalent.

Procedure:

• Sample Preparation: Dilute the fluorescently labeled nanoparticle suspension in a suitable filtered buffer (e.g., 10 mM NaCl) to a concentration appropriate for the instrument (typically in the range of 0.01-1.0 mg/mL).

• Instrument Setup: Set the instrument parameters, including the dispersant refractive index and viscosity, and the material refractive index. Equilibrate the sample to the desired temperature (e.g., 25°C).

• Measurement: Perform the DLS measurement, typically consisting of multiple runs. The instrument software will generate an autocorrelation function and calculate the Z-average diameter (hydrodynamic diameter) and the Polydispersity Index (PDI).

• Data Analysis: A PDI value below 0.2 is generally considered indicative of a monodisperse sample.

Protocol 3: Measurement of Zeta Potential

Instrument: Zetasizer Nano series or equivalent with a folded capillary cell.

Procedure:

• Sample Preparation: Prepare the sample in a low ionic strength medium, such as 10 mM NaCl, to ensure sufficient particle mobility.[4] The concentration should be optimized for the instrument.

• Cell Preparation: Carefully rinse the folded capillary cell with the dispersant and then with the sample to avoid cross-contamination and bubbles.

• Measurement: Place the cell in the instrument and allow it to equilibrate to the set temperature. The instrument applies an electric field and measures the electrophoretic mobility of the particles to calculate the zeta potential.

• Data Analysis: The zeta potential is typically reported as the mean of multiple measurements with the standard deviation. A value more negative than -30 mV or more positive than +30 mV generally indicates good colloidal stability.[1]

Visualizing Experimental Workflows and Decision Making

dot

Caption: Workflow for synthesis, labeling, and characterization.

dot

Caption: Decision guide for selecting a suitable NIR dye.

Conclusion

The characterization of fluorescently labeled nanoparticles is a multifaceted process that requires careful consideration of both the physicochemical and optical properties of the final conjugate. While Cy5.5 remains a widely used and effective NIR dye, alternatives such as Alexa Fluor 647 and IRDye 800CW offer advantages in terms of photostability, brightness, and in vivo performance. The choice of dye should be guided by the specific requirements of the intended application. By following rigorous characterization protocols, researchers can ensure the quality and reliability of their fluorescently labeled nanoparticles for advanced imaging and drug delivery studies.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Quantitative comparison of long-wavelength Alexa Fluor dyes to Cy dyes: fluorescence of the dyes and their bioconjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. laur.lau.edu.lb:8443 [laur.lau.edu.lb:8443]
• 4. international-pharma.com [international-pharma.com]

Confirming Cy5.5 Amine to Protein Conjugation: A Comparative Guide to SDS-PAGE and Alternative Methods

For researchers, scientists, and drug development professionals, the successful conjugation of a fluorescent dye such as Cy5.5 to a protein is a critical step in the development of imaging agents, therapeutics, and diagnostic tools. Verifying this covalent linkage is essential for ensuring the quality and reliability of downstream applications. Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis (SDS-PAGE) is a widely accessible and fundamental technique for the initial confirmation of protein-dye conjugation. This guide provides a detailed comparison of SDS-PAGE with other analytical methods, offering experimental insights to aid in selecting the most appropriate validation strategy.

The Principle of SDS-PAGE in Conjugation Confirmation

SDS-PAGE separates proteins based on their molecular weight.[1] The detergent, sodium dodecyl sulfate (B86663) (SDS), denatures the protein, unfolding it into a linear polypeptide chain and imparting a uniform negative charge.[2] Consequently, when an electric field is applied, the migration of the protein through the polyacrylamide gel matrix is primarily dependent on its size.[1]

A successful conjugation reaction covalently attaches one or more Cy5.5 molecules (molecular weight of Cy5.5 NHS ester is approximately 750 Da) to the protein. This increase in mass, although relatively small, can often be detected as a mobility shift on an SDS-PAGE gel. The conjugated protein will migrate slightly slower than the unconjugated protein, resulting in a band with a higher apparent molecular weight.[3] The presence of this new, higher-molecular-weight band, or a "smear" representing a population of proteins with varying degrees of labeling, provides qualitative evidence of successful conjugation.

Experimental Workflow: From Conjugation to Confirmation

The overall process involves the conjugation of the Cy5.5 amine-reactive dye to the protein, followed by purification to remove unconjugated dye, and subsequent analysis by SDS-PAGE to confirm the conjugation.

Caption: Workflow for Cy5.5-protein conjugation and SDS-PAGE confirmation.

Detailed Experimental Protocol: SDS-PAGE Analysis

This protocol outlines the steps for analyzing the Cy5.5-protein conjugate using SDS-PAGE.

1. Sample Preparation:

• In separate microcentrifuge tubes, prepare the following samples:

  • Unconjugated Protein Control: Mix the original protein sample with 2X Laemmli sample buffer (containing SDS and a reducing agent like β-mercaptoethanol or DTT).

  • Cy5.5-Protein Conjugate: Mix the purified conjugate with 2X Laemmli sample buffer.

  • Molecular Weight Marker: Use a pre-stained or unstained protein ladder.

• Heat the protein samples (unconjugated and conjugated) at 95°C for 5-10 minutes to ensure complete denaturation.[4][5]

• Briefly centrifuge the tubes to collect the contents.

2. Gel Electrophoresis:

• Cast a polyacrylamide gel with a suitable percentage to resolve the protein of interest. The percentage will depend on the molecular weight of the protein.[6]

• Assemble the gel in the electrophoresis apparatus and fill the inner and outer chambers with 1X Tris-Glycine-SDS running buffer.

• Carefully load the prepared samples and the molecular weight marker into the wells of the stacking gel.[2]

• Connect the apparatus to a power supply and run the gel at a constant voltage (e.g., 100-150 V) until the bromophenol blue dye front reaches the bottom of the resolving gel.[4]

3. Visualization:

• Method A: In-Gel Fluorescence Scan:

  • Carefully remove the gel from the glass plates.

  • If available, use a gel imaging system with the appropriate laser and filter settings for Cy5.5 (Excitation: ~650 nm, Emission: ~670 nm).[3] A fluorescent band in the lane corresponding to the conjugate, which is absent in the unconjugated protein lane, confirms the presence of the Cy5.5 label. This method is highly specific for the labeled protein.

• Method B: Total Protein Staining (e.g., Coomassie Blue):

  • After the fluorescence scan (if performed), or directly after electrophoresis, place the gel in a container with Coomassie Brilliant Blue staining solution and incubate with gentle agitation for at least 1 hour.[7]

  • Transfer the gel to a destaining solution (typically a mixture of methanol, acetic acid, and water) and incubate with agitation until the protein bands are clearly visible against a clear background.[7]

  • Image the gel using a white light transilluminator or a gel documentation system.

  • Compare the lane with the conjugated protein to the unconjugated control. A band shift upwards for the conjugate indicates an increase in molecular weight and thus, successful conjugation.

Comparison of Analytical Methods

While SDS-PAGE is an excellent initial, qualitative check, other methods provide more detailed and quantitative information.

Feature	SDS-PAGE	UV-Vis Spectrophotometry	Size-Exclusion HPLC (SEC-HPLC)	Mass Spectrometry (MS)
Principle	Separation by molecular weight	Absorbance of light by protein and dye	Separation by hydrodynamic radius	Measurement of mass-to-charge ratio
Information Provided	Qualitative confirmation of conjugation (band shift), estimation of purity	Quantitative Degree of Labeling (DOL)	Purity, detection of aggregates and fragments, separation of species	Precise molecular weight of conjugate, confirmation of covalent linkage, identification of labeled sites
Data Type	Qualitative / Semi-Quantitative	Quantitative	Quantitative	Quantitative
Pros	Widely available, relatively inexpensive, easy to perform, visual confirmation	Accurate quantification of dye-to-protein ratio, straightforward	High resolution, can quantify aggregates and impurities, non-denaturing conditions possible	Highly accurate and sensitive, provides definitive mass, can identify modification sites
Cons	Limited resolution for small mass shifts, not highly quantitative, denaturing	Requires pure sample, interference from other absorbing molecules possible	Requires specialized equipment, potential for protein-column interactions	Expensive, requires specialized expertise, complex sample preparation

Alternative Methods in Detail

1. UV-Visible Spectrophotometry: This is the most common method for quantifying the extent of labeling, known as the Degree of Labeling (DOL). By measuring the absorbance of the conjugate solution at 280 nm (for the protein) and at the absorbance maximum of Cy5.5 (~650 nm), and using the Beer-Lambert law with the respective extinction coefficients, the molar concentrations of the protein and the dye can be determined. The DOL is then calculated as the molar ratio of dye to protein. This provides a crucial quantitative measure of the conjugation efficiency.

2. Size-Exclusion High-Performance Liquid Chromatography (SEC-HPLC): SEC separates molecules based on their size in solution.[8] It is a powerful tool for assessing the purity of the conjugate and detecting the presence of aggregates, which can form during the conjugation and purification process.[9] The conjugated protein will typically elute earlier than the unconjugated protein. While SEC can provide better resolution than SDS-PAGE for size variants, it may not be sufficient on its own to confirm conjugation without complementary techniques.[10][11]

3. Mass Spectrometry (MS): Mass spectrometry provides the most definitive evidence of conjugation by measuring the exact molecular weight of the protein before and after labeling.[12] The mass difference should correspond to the mass of the attached Cy5.5 molecules. Advanced MS techniques can even identify the specific amino acid residues (e.g., lysine) that have been modified.[13]

Conclusion

Confirming the successful conjugation of Cy5.5 to a protein is a multi-faceted analytical challenge. SDS-PAGE serves as an indispensable, low-cost, and straightforward initial method for visually confirming a change in molecular weight, indicative of successful labeling.[1] However, for a comprehensive characterization, especially in the context of drug development and quantitative research, it should be complemented with quantitative techniques. UV-Vis spectrophotometry is essential for determining the Degree of Labeling, while SEC-HPLC and Mass Spectrometry offer superior resolution and definitive structural information regarding purity, aggregation, and the precise nature of the conjugate. The choice of method will ultimately depend on the specific requirements of the project, the available resources, and the desired level of analytical detail.

References

• 1. benchchem.com [benchchem.com]
• 2. Khan Academy [khanacademy.org]
• 3. researchgate.net [researchgate.net]
• 4. How to Run an SDS-PAGE and Interpret Bands [synapse.patsnap.com]
• 5. static.igem.wiki [static.igem.wiki]
• 6. SDS-PAGE Protocol | Rockland [rockland.com]
• 7. azurebiosystems.com [azurebiosystems.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. shimadzu.com [shimadzu.com]
• 10. A comparison between SDS-PAGE and size exclusion chromatography as analytical methods for determining product composition in protein conjugation reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Comparison of selected analytical techniques for protein sizing, quantitation and molecular weight determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

A Comparative Guide to the Spectroscopic Analysis of Cy5.5 Amine Conjugates

For Researchers, Scientists, and Drug Development Professionals

In the rapidly advancing field of near-infrared (NIR) fluorescence imaging, the selection of an appropriate fluorophore is paramount to achieving high-quality, reproducible data. Cy5.5 amine is a widely utilized cyanine (B1664457) dye that, upon conjugation to biomolecules, offers robust performance in various applications, including in vivo imaging, flow cytometry, and microscopy. This guide provides a comprehensive comparison of the spectroscopic properties of Cy5.5 amine conjugates with those of prominent alternatives: Alexa Fluor 680, IRDye 800CW, and DyLight 755. The information presented herein is intended to assist researchers in making informed decisions for their specific experimental needs.

Spectroscopic Performance Comparison

The selection of a fluorescent dye is often dictated by its intrinsic photophysical properties. A summary of the key spectroscopic parameters for Cy5.5 and its alternatives is presented below.

Feature	Cy5.5	Alexa Fluor 680	IRDye 800CW	DyLight 755
Excitation Maximum (nm)	~675	~679	~774	~754
Emission Maximum (nm)	~694	~702	~789	~776
Molar Extinction Coefficient (cm⁻¹M⁻¹)	~209,000	~184,000	~240,000	~220,000
Quantum Yield	~0.20	~0.36	~0.09-0.12[1]	~0.12[2]

Experimental Protocols

To ensure accurate and reproducible spectroscopic analysis, a well-defined experimental protocol is essential. The following section details a generalized procedure for the conjugation of an amine-reactive dye to a model protein, such as bovine serum albumin (BSA), and subsequent spectroscopic characterization.

Protein Conjugation with Amine-Reactive Dye

This protocol outlines the steps for covalently labeling a protein with an amine-reactive fluorescent dye, such as Cy5.5 amine.

Materials:

• Protein (e.g., BSA) at 2-5 mg/mL in amine-free buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3)

• Amine-reactive dye (e.g., Cy5.5 amine)

• Anhydrous dimethyl sulfoxide (B87167) (DMSO)

• Purification column (e.g., Sephadex G-25)

• Phosphate-buffered saline (PBS)

Procedure:

• Prepare Protein Solution: Dissolve the protein in the amine-free buffer at the desired concentration. Ensure the buffer does not contain primary amines (e.g., Tris) that would compete with the labeling reaction.

• Prepare Dye Stock Solution: Immediately before use, dissolve the amine-reactive dye in DMSO to a concentration of 10 mg/mL.

• Labeling Reaction: While gently vortexing the protein solution, add the reactive dye solution at a molar ratio of dye-to-protein between 5:1 and 15:1.

• Incubation: Incubate the reaction mixture for 1 hour at room temperature, protected from light.

• Purification: Remove unconjugated dye by passing the reaction mixture through a size-exclusion chromatography column (e.g., Sephadex G-25) pre-equilibrated with PBS.

• Spectroscopic Analysis:

  • Measure the absorbance of the conjugate at 280 nm (for protein concentration) and at the excitation maximum of the dye.

  • Correct the A280 reading for the dye's absorbance at 280 nm.

  • Calculate the degree of labeling (DOL) using the Beer-Lambert law.

  • Measure the fluorescence emission spectrum of the conjugate to confirm successful labeling and determine the emission maximum.

Visualizing Experimental and Biological Pathways

To further elucidate the experimental workflow and a potential application, the following diagrams are provided.

Experimental workflow for protein conjugation.

Detection of a cell surface receptor using a Cy5.5-conjugated antibody.

References

• 1. IRDye 800CW-Human serum albumin - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Cy5.5 amine vs. Cy7 for Deep Tissue Imaging: A Comparative Guide

For researchers, scientists, and drug development professionals, the selection of the appropriate near-infrared (NIR) fluorophore is a critical determinant for the success of deep tissue imaging studies. This guide provides an objective comparison of two widely used cyanine (B1664457) dyes, Cy5.5 amine and Cy7, for in vivo deep tissue imaging applications. The comparison is supported by a summary of their photophysical properties, experimental data, and detailed protocols to aid in making an informed decision.

In the realm of in vivo fluorescence imaging, the NIR window (700-900 nm) is highly favored due to the minimal light absorption and scattering by biological tissues within this spectral range.[1] This characteristic allows for deeper tissue penetration and higher signal-to-background ratios compared to fluorophores that emit in the visible spectrum.[1] Both Cy5.5 and Cy7 operate within this advantageous window, but their distinct spectral properties lead to significant differences in performance, particularly for imaging deeper structures.

Photophysical Properties: A Head-to-Head Comparison

The fundamental differences in the excitation and emission spectra of Cy5.5 and Cy7 are key to their differential performance in deep tissue imaging. Cy7's emission at longer wavelengths results in less tissue attenuation and autofluorescence, making it a preferred choice for whole-body imaging and visualizing deep-seated targets.[1]

Property	Cy5.5	Cy7	Reference
Excitation Maximum (λex)	~675 nm	~750-770 nm	[2][]
Emission Maximum (λem)	~694 nm	~776-800 nm	[2][]
Spectral Range	Far-Red / NIR	Near-Infrared (NIR)	[1]

Performance in Deep Tissue Imaging: Experimental Insights

While both dyes are suitable for in vivo applications, experimental evidence consistently demonstrates the superiority of Cy7 for imaging deeper tissues. In a comparative study involving fluorochrome-labeled antibodies for tumor imaging, small, superficial tumors were adequately visualized using both Cy5.5 and Cy7.[4] However, for large tumors, only Cy7 provided clear and strong labeling.[4] This is attributed to reduced self-masking and dilution effects with Cy7's longer wavelength emission, which allows for better penetration through the tumor mass.[4] For visualizing structures located deep within the animal, Cy7 was found to be superior to other cyanine fluorochromes, including Cy5.5.[4]

Signal-to-Background Ratio (SBR)

Experimental Protocols

Detailed methodologies are crucial for reproducible in vivo imaging experiments. Below are representative protocols for conjugating Cy5.5 amine and Cy7 to targeting molecules and for performing in vivo imaging.

Conjugation of Targeting Molecules

The most common method for labeling proteins and peptides with cyanine dyes is through the reaction of an amine-reactive derivative of the dye with primary amines on the target molecule. For Cy5.5 amine, a two-step process involving an amine-reactive crosslinker is typically required. For Cy7, an NHS ester derivative is commonly used to react with amines on the protein or peptide.

Protocol 1: Labeling an Antibody with Cy7-NHS Ester

This protocol describes the general steps for conjugating a Cy7 N-hydroxysuccinimide (NHS) ester to an antibody.

Materials:

• Antibody of interest (2-10 mg/mL in an amine-free buffer like PBS)

• Cy7 NHS Ester

• Anhydrous DMSO or DMF

• Reaction Buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-8.5)

• Purification column (e.g., Sephadex G-25)

Procedure:

• Antibody Preparation: Ensure the antibody solution is free from amine-containing buffers (e.g., Tris). If necessary, perform a buffer exchange.

• Dye Preparation: Immediately before use, dissolve the Cy7 NHS ester in anhydrous DMSO or DMF to a concentration of 10 mg/mL.

• Conjugation Reaction:

  • Adjust the pH of the antibody solution to 8.3-8.5 using the reaction buffer.

  • Add the Cy7 NHS ester solution to the antibody solution. A molar ratio of 10:1 (dye:antibody) is a common starting point, but this should be optimized.[6]

  • Incubate the reaction for 1-2 hours at room temperature in the dark with gentle stirring.[7]

• Purification: Separate the labeled antibody from the free dye using a size-exclusion chromatography column (e.g., Sephadex G-25).[8]

• Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for the protein) and at the absorbance maximum of Cy7 (~750 nm).[1]

Protocol 2: In Vivo Tumor Imaging

This protocol outlines a general procedure for in vivo imaging of tumors in a mouse model using a Cy-dye labeled antibody.

Materials:

• Tumor-bearing mice (e.g., subcutaneous xenograft model)

• Cy-dye labeled antibody

• In vivo imaging system with appropriate filters

• Anesthesia

Procedure:

• Probe Administration: Inject the fluorescently labeled antibody intravenously (i.v.) via the tail vein. The typical dose is 1-2 nmol per mouse.

• Image Acquisition:

  • Acquire a baseline image before injection to assess autofluorescence.

  • Image the mice at various time points post-injection (e.g., 1, 4, 24, 48, and 72 hours) to determine the optimal imaging window.

  • Use appropriate excitation and emission filters for the specific dye (e.g., for Cy7, excitation ~745 nm, emission ~780 nm).

• Data Analysis:

  • Draw regions of interest (ROIs) around the tumor and a background region (e.g., muscle) to quantify the fluorescence intensity.

  • Calculate the tumor-to-background ratio (TBR) at each time point.

• Ex Vivo Analysis (Optional):

  • At the end of the in vivo imaging study, euthanize the mice and dissect the tumor and major organs.

  • Image the excised organs to confirm the in vivo signal distribution.

Visualizing the Workflow

To better understand the experimental process, the following diagrams illustrate the key steps.

Caption: Workflow for Antibody-Dye Conjugation.

References

• 1. benchchem.com [benchchem.com]
• 2. Cy5.5&reg; Conjugation Kit (ab102878) is not available | Abcam [abcam.com]
• 4. Cyanine fluorochrome-labeled antibodies in vivo: assessment of tumor imaging using Cy3, Cy5, Cy5.5, and Cy7 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quantifying the Impact of Signal-to-background Ratios on Surgical Discrimination of Fluorescent Lesions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. docs.aatbio.com [docs.aatbio.com]

Quantitative Analysis of Cy5.5 Amine Fluorescence Intensity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the realm of fluorescence-based research and diagnostics, the selection of an appropriate near-infrared (NIR) fluorophore is a critical determinant of experimental success. Cy5.5 amine has long been a staple for labeling biomolecules due to its emission profile in the NIR window, which minimizes tissue autofluorescence and allows for deeper tissue penetration. However, a new generation of fluorescent dyes now offers enhanced photostability and brightness. This guide provides an objective comparison of Cy5.5 amine with its main competitors—Alexa Fluor 680, IRDye 800CW, and DyLight 680—supported by quantitative data and detailed experimental protocols to aid researchers in making informed decisions for their specific applications.

Performance Comparison of Amine-Reactive Near-Infrared Dyes

The following tables summarize the key photophysical properties and performance characteristics of Cy5.5 amine and its alternatives. The data presented is a synthesis of information from various research articles and manufacturer's specifications. It is important to note that direct comparisons can be influenced by the specific experimental conditions, such as the solvent, pH, and the nature of the conjugated biomolecule.

Table 1: Photophysical Properties of Amine-Reactive NIR Dyes

Feature	Cy5.5 Amine	Alexa Fluor 680	IRDye 800CW	DyLight 680
Excitation Max (nm)	~675	~679	~774	~682
Emission Max (nm)	~694	~702	~789	~715
Molar Extinction Coefficient (ε, M⁻¹cm⁻¹)	~209,000 - 250,000	~183,000	~240,000	~140,000
Quantum Yield (Φ)	~0.20 - 0.28	~0.36	~0.12	Not widely reported
Reactive Group	Primary Amine	NHS Ester	NHS Ester	NHS Ester
Target	Carboxylic acids, activated esters	Primary amines (e.g., lysines)	Primary amines (e.g., lysines)	Primary amines (e.g., lysines)

Table 2: Performance Characteristics

Feature	Cy5.5 Amine	Alexa Fluor 680	IRDye 800CW	DyLight 680
Brightness (ε x Φ)	High	Very High	High	Moderate to High
Photostability	Moderate	High	Very High	High
pH Sensitivity	Relatively stable in physiological range	Insensitive over a wide pH range	Insensitive over a wide pH range	Insensitive over a wide pH range
Water Solubility	Moderate	High	High	High

Experimental Protocols

To facilitate a direct and unbiased comparison of these fluorophores in your own laboratory setting, we provide the following standardized protocols for key experiments.

Protocol 1: Protein Labeling with Amine-Reactive Dyes

This protocol describes the general procedure for labeling a protein with an amine-reactive dye, such as an NHS ester.

• Protein Preparation: Dissolve the protein to be labeled in a suitable buffer at a concentration of 1-10 mg/mL. The buffer should be amine-free (e.g., 0.1 M sodium bicarbonate, pH 8.3-9.0).

• Dye Preparation: Immediately before use, dissolve the amine-reactive dye in a small amount of anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO) to create a stock solution (e.g., 10 mg/mL).

• Labeling Reaction: While gently vortexing the protein solution, add a calculated amount of the dye stock solution. The molar ratio of dye to protein will need to be optimized for each specific application but a starting point of 10-20 moles of dye per mole of protein is common.

• Incubation: Incubate the reaction mixture for 1 hour at room temperature, protected from light.

• Purification: Remove the unreacted dye by gel filtration using a resin with an appropriate molecular weight cutoff (e.g., Sephadex G-25) or by dialysis. The column or dialysis buffer should be a suitable storage buffer for the protein (e.g., PBS).

• Determination of Degree of Labeling (DOL): The DOL, or the average number of dye molecules per protein molecule, can be determined by measuring the absorbance of the conjugate at 280 nm (for the protein) and at the absorbance maximum of the dye.

  • Protein Concentration (M) = [A₂₈₀ - (A_max × CF₂₈₀)] / ε_protein

  • Dye Concentration (M) = A_max / ε_dye

  • DOL = Dye Concentration / Protein Concentration

  Where:

  • A₂₈₀ and A_max are the absorbances at 280 nm and the dye's maximum absorption wavelength, respectively.

  • CF₂₈₀ is the correction factor for the dye's absorbance at 280 nm (A₂₈₀ / A_max).

  • ε_protein and ε_dye are the molar extinction coefficients of the protein and the dye, respectively.

Protocol 2: Measurement of Fluorescence Intensity

This protocol outlines the steps to compare the fluorescence intensity of different dye-protein conjugates.

• Sample Preparation: Prepare a dilution series of each dye-protein conjugate in a suitable buffer (e.g., PBS) in a black 96-well microplate. It is crucial that the concentrations of the different conjugates are identical for a direct comparison.

• Instrument Setup: Use a fluorescence microplate reader or a spectrofluorometer. Set the excitation and emission wavelengths to the optimal values for each dye. Ensure that the instrument settings (e.g., gain, slit width) are kept constant for all measurements to allow for direct comparison.

• Measurement: Measure the fluorescence intensity for each well.

• Data Analysis: Subtract the background fluorescence from a well containing only the buffer. Plot the fluorescence intensity as a function of concentration for each conjugate. The slope of the linear portion of the curve is proportional to the brightness of the conjugate.

Protocol 3: Photostability Assessment

This protocol allows for the comparison of the photostability of different fluorescent dyes.

• Sample Preparation: Prepare solutions of the dye-protein conjugates at the same concentration in a suitable buffer.

• Microscopy Setup: Place a drop of each solution on a microscope slide and cover with a coverslip. Use a fluorescence microscope equipped with a suitable filter set for each dye.

• Image Acquisition: Focus on the sample and acquire an initial image (time = 0). Then, continuously illuminate the sample with the excitation light.

• Time-Lapse Imaging: Acquire images at regular intervals (e.g., every 10 seconds) for a set period (e.g., 5 minutes).

• Data Analysis: Measure the mean fluorescence intensity of a defined region of interest in each image over time using image analysis software (e.g., ImageJ). Plot the normalized fluorescence intensity (as a percentage of the initial intensity) against time. The rate of fluorescence decay is an indicator of the dye's photostability.

Visualizing the Workflow

To further clarify the experimental processes, the following diagrams have been generated.

Caption: Experimental workflow for protein labeling and quantification.

Caption: Amine-reactive labeling of a protein with an NHS ester dye.

Conclusion

While Cy5.5 amine remains a viable option for near-infrared fluorescence applications, modern alternatives such as Alexa Fluor 680, IRDye 800CW, and DyLight 680 offer significant advantages in terms of brightness and photostability. Alexa Fluor 680 stands out for its high quantum yield, leading to brighter conjugates. IRDye 800CW is particularly noted for its exceptional photostability, making it ideal for long-term imaging experiments. DyLight 680 provides a good balance of performance and is a cost-effective alternative.

The choice of the optimal fluorophore will ultimately depend on the specific experimental requirements, including the desired brightness, the need for photostability, the available excitation sources, and budgetary considerations. The protocols and comparative data provided in this guide are intended to empower researchers to make an informed decision and to standardize their own in-house comparisons for achieving reliable and reproducible results.

Safety & Regulatory Compliance

Navigating the Disposal of Cy5.5 Amine: A Comprehensive Safety and Operations Guide

For researchers and professionals in drug development, the proper handling and disposal of fluorescent dyes like Cy5.5 amine are paramount for ensuring laboratory safety and regulatory compliance. This guide provides a detailed, step-by-step protocol for the safe disposal of Cy5.5 amine, aligning with standard laboratory safety practices and environmental regulations.

Immediate Safety and Handling

Before initiating any disposal procedures, it is crucial to handle Cy5.5 amine with appropriate care. Adherence to safety protocols minimizes exposure risks and prevents contamination.

• Personal Protective Equipment (PPE) : Always wear standard PPE, including a lab coat, safety goggles, and chemical-resistant gloves.[1]

• Ventilation : Conduct all work with Cy5.5 amine, especially when handling the solid powder, in a well-ventilated area such as a chemical fume hood to prevent inhalation of dust particles or vapors.[2][3]

• Avoid Contact : Prevent direct contact with skin and eyes.[3][4] In case of contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical advice if symptoms arise.[5]

• General Hygiene : Wash hands thoroughly after handling the compound, even if gloves were worn.[4]

Storage and Stability

Proper storage is essential to maintain the integrity of Cy5.5 amine and ensure safety.

Parameter	Specification	Source(s)
Storage Temperature	-20°C for long-term storage.	[6]
4°C for short-term storage.	[4]
Stock Solution Storage	-80°C for up to 6 months; -20°C for up to 1 month.	[7]
Conditions	Keep container tightly sealed in a dry, cool place.	[3][5]
Protect from long-term exposure to light.	[5]
Purity	Typically >90%.	[4]
Solubility	Soluble in DMSO, DMF, and DCM.	[6]

Step-by-Step Disposal Protocol

All materials contaminated with Cy5.5 amine, including stock solutions, diluted solutions, and solid waste, must be treated as hazardous chemical waste.[1][2] Do not dispose of this material down the drain or in regular trash.[5][8]

Step 1: Waste Segregation Segregate Cy5.5 amine waste from all other chemical waste streams to prevent unintended reactions.[2][8] Use dedicated and clearly labeled waste containers.

Step 2: Liquid Waste Collection Collect all liquid waste containing Cy5.5 amine, including unused solutions, experimental supernatants, and rinsates, in a designated, leak-proof, and chemically compatible container. The container must be clearly labeled as "Hazardous Waste: Cy5.5 Amine" and include information about the solvents used.

Step 3: Solid Waste Collection Collect all solid waste contaminated with Cy5.5 amine in a separate, clearly labeled, sealed container or hazardous waste bag. This includes:

• Gloves

• Pipette tips

• Wipes

• Empty vials

• Contaminated lab paper

Step 4: Consult Institutional Guidelines It is imperative to consult and adhere to your institution's specific Environmental Health & Safety (EHS) guidelines, as disposal protocols may vary.[1] Your EHS office will provide specific instructions on container types, labeling, and storage of hazardous waste.

Step 5: Arrange for Disposal Contact your institution's EHS office to schedule a pickup for the hazardous waste. Do not attempt to transport or dispose of the waste through non-approved channels.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Cy5.5 amine waste.

Caption: Workflow for the safe segregation and disposal of Cy5.5 amine waste.

Spill or Leak Procedures

In the event of a spill, prompt and safe cleanup is necessary to minimize exposure and environmental contamination.

• Evacuate and Secure : If the spill is large or in a poorly ventilated area, evacuate personnel and restrict access to the area.

• Personal Protection : Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves, before addressing the spill.

• Containment and Cleanup :

  • For small liquid spills, absorb the material onto an inert absorbent material (e.g., vermiculite, sand, or chemical absorbent pads).[5]

  • For solid spills, gently sweep the material to avoid creating dust.[4] A wet cloth can also be used to collect the material.[4]

• Disposal : Collect all cleanup materials into a suitable, sealed container.[4][5] Label the container as hazardous waste and dispose of it according to the protocol described above.

• Decontamination : Clean the spill area thoroughly with soap and water.[4]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. cyanine dye 7 Safety Data Sheets(SDS) lookchem [lookchem.com]
• 4. ruixibiotech.com [ruixibiotech.com]
• 5. docs.aatbio.com [docs.aatbio.com]
• 6. Cy5.5 amine, 2097714-45-7 | BroadPharm [broadpharm.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]

Essential Safety and Operational Guide for Handling Cy5.5 Amine

For researchers, scientists, and drug development professionals, the safe handling of fluorescent dyes like Cy5.5 amine is paramount to ensure personal safety and maintain the integrity of experimental outcomes. This guide provides immediate, essential safety protocols, operational procedures, and disposal plans for Cy5.5 amine.

Chemical and Physical Properties

A summary of the key properties of Cy5.5 amine is provided in the table below.

Property	Value	Source
CAS Number	2097714-45-7	[1][2]
Molecular Formula	C46H58Cl2N4O	[2]
Molecular Weight	753.9 g/mol	[2]
Appearance	Dark blue solid	[1]
Solubility	Soluble in organic solvents (DMSO, DMF, DCM, chloroform, methanol, acetonitrile); poorly soluble in water	[1][2]
Excitation Maximum (λex)	~673-680 nm	[1][2]
Emission Maximum (λem)	~698-707 nm	[1][2]
Molar Extinction Coefficient (ε)	~198,000 - 209,000 L·mol⁻¹·cm⁻¹	[1][2]
Quantum Yield (Φ)	0.20	[1][2]
Storage	-20°C in the dark	[2][3]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment plan is mandatory when handling Cy5.5 amine in both solid and solution forms to prevent exposure.[4][5]

Body Part	Required PPE	Specifications and Notes
Hands	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended. Double-gloving is a best practice. Always inspect gloves for damage before use.[4][5]
Eyes/Face	Safety goggles and face shield	Goggles must be splash-proof. A face shield should be worn over goggles, especially when handling powders or solutions that may splash.[4]
Body	Laboratory coat and chemical-resistant apron	A fully buttoned lab coat is the minimum requirement. An apron provides an additional layer of protection against spills and splashes.[4][5]
Respiratory	Chemical fume hood or respirator	All handling of solid Cy5.5 amine and preparation of stock solutions should be conducted in a certified chemical fume hood to avoid inhalation of dust or vapors.[4] If a fume hood is not available, a NIOSH-approved respirator may be necessary.[5]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial for the safe handling of Cy5.5 amine and to prevent contamination.

1. Pre-Handling Preparations:

• Consult Safety Data Sheet (SDS): Before beginning work, review the SDS for Cy5.5 amine.[6]

• Designate a Work Area: All work with the dye should be performed in a designated area, such as a chemical fume hood.[4]

• Assemble Materials: Ensure all necessary equipment, including PPE and spill cleanup materials, are readily available.[4]

2. Handling the Compound:

• Weighing (Solid Form): Carefully weigh the solid dye inside a chemical fume hood to prevent the generation of dust.

• Reconstitution: When preparing solutions, slowly add the solvent to the solid dye to avoid splashing.[4] Cy5.5 amine is soluble in organic solvents like DMSO and DMF.[2]

• Labeling: Clearly label all containers with the compound name, concentration, solvent, date, and appropriate hazard warnings.[4]

3. Post-Handling Procedures:

• Decontamination: Thoroughly decontaminate all work surfaces and equipment that came into contact with the dye.[4]

• Hand Washing: Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.

Disposal Plan

All waste contaminated with Cy5.5 amine is considered hazardous waste and must be disposed of according to institutional and local regulations.[4][7]

• Waste Segregation:

  • Solid Waste: Collect all contaminated solid waste, such as gloves, pipette tips, and weighing paper, in a designated, clearly labeled hazardous waste container.[5]

  • Liquid Waste: Collect unused stock solutions and dilute aqueous waste from experiments in a separate, labeled hazardous waste container for organic solvent waste.[8]

• Disposal Compliance:

  • Do not dispose of Cy5.5 amine waste down the drain.[9]

  • Contact your institution's Environmental Health and Safety (EHS) department for specific guidance on hazardous waste pickup and disposal procedures.[8]

Experimental Workflow Diagram

References

• 1. Cyanine5.5 amine CAS#: 2097714-45-7 [m.chemicalbook.com]
• 2. Cy5.5 amine, 2097714-45-7 | BroadPharm [broadpharm.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. docs.aatbio.com [docs.aatbio.com]
• 7. benchchem.com [benchchem.com]
• 8. sharedlab.bme.wisc.edu [sharedlab.bme.wisc.edu]
• 9. Laboratory Waste Guide 2025 [wastemanaged.co.uk]